2-(Diethoxymethyl)-1,1-diethoxyhexane

• CAS: 21037-62-7

Core Science & Biosynthesis

Comprehensive Technical Guide: Chemical and Physical Properties of 2-(Diethoxymethyl)-1,1-diethoxyhexane

Executive Summary & Chemical Identity

In the landscape of organic synthesis and drug development, the stable protection of highly reactive dialdehydes is a critical operational requirement. 2-(Diethoxymethyl)-1,1-diethoxyhexane (CAS No. 21037-62-7) serves as the tetraacetal protected form of 2-butylmalonaldehyde[1]. By masking the reactive aldehyde moieties with four ethoxy groups, this compound achieves exceptional shelf stability and lipophilicity, making it an indispensable building block in the synthesis of complex heterocycles and active pharmaceutical ingredients (APIs), most notably the pyrazolidinedione-class non-steroidal anti-inflammatory drug (NSAID), Phenylbutazone.

This whitepaper provides an in-depth analysis of its physicochemical properties, mechanistic pathways, and self-validating experimental protocols for its utilization in drug development.

Physical and Chemical Properties

The structural conversion of a dialdehyde into a tetraacetal fundamentally alters the molecule's physical profile. The presence of the butyl chain combined with the four ethoxy groups renders the molecule highly lipophilic.

Table 1: Quantitative Physicochemical Data

Property	Value
Chemical Name	2-(Diethoxymethyl)-1,1-diethoxyhexane
Common Synonyms	2-Butyl-1,1,3,3-tetraethoxypropane; 2-Butylmalonaldehyde bis(diethyl acetal)
CAS Registry Number	21037-62-7
Molecular Formula	C15H32O4
Molecular Weight	276.41 g/mol
Exact Mass	276.23006 g/mol
DSSTox ID	DTXSID70496557
Physical State	Colorless to pale yellow liquid

| Solubility Profile | Soluble in organic solvents (DCM, THF, EtOH); Insoluble in water |

Mechanistic Causality of Properties: The acetal linkages are highly stable under basic and neutral conditions, allowing the compound to survive harsh alkaline synthetic steps without degradation. However, they act as a controlled "release mechanism" because they rapidly hydrolyze under aqueous acidic conditions—a feature that is intentionally exploited during API synthesis[1][2].

Mechanistic Insights: Synthesis and Reactivity

The direct alkylation of standard malonaldehyde bis-acetals is thermodynamically and kinetically unfavorable due to the low acidity of the central C2 proton. Therefore, the industrial and laboratory synthesis of 2-(diethoxymethyl)-1,1-diethoxyhexane relies on an electrophilic addition mechanism. The reaction utilizes an enol ether (1-ethoxy-1-hexene) and triethyl orthoformate, catalyzed by a strong Lewis acid such as Boron trifluoride etherate (BF3·Et2O).

Synthesis of 2-(diethoxymethyl)-1,1-diethoxyhexane via Lewis acid catalysis.

Role in Drug Development: The Phenylbutazone Connection

The primary pharmaceutical value of 2-(diethoxymethyl)-1,1-diethoxyhexane lies in its role as a precursor to Phenylbutazone . To synthesize the API, the tetraacetal must first be stripped of its ethoxy groups via acidic hydrolysis to yield the reactive 2-butylmalonaldehyde core. This core then undergoes a condensation reaction with 1,2-diphenylhydrazine, closing the pyrazolidinedione ring.

The structural relationship between these molecules is heavily documented in analytical pharmacokinetics. According to comprehensive LC-MS fragmentation studies by 3[4], Phenylbutazone (m/z 309) fragments directly back into 2-butylmalonaldehyde (m/z 129) and 1,2-diphenylhydrazine (m/z 184) under positive ion mode, mirroring its synthetic origins[4][3].

Reaction workflow from acetal deprotection to Phenylbutazone API synthesis.

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity, the following methodologies are designed as self-validating systems where the causality of each step guarantees the analytical outcome.

Protocol 1: Acid-Catalyzed Deprotection (Hydrolysis)

Objective: Convert the stable tetraacetal into the reactive 2-butylmalonaldehyde core.

• Solvation: Dissolve 10 mmol of 2-(diethoxymethyl)-1,1-diethoxyhexane in 20 mL of tetrahydrofuran (THF).

  • Causality: THF acts as a water-miscible co-solvent. It ensures the highly lipophilic acetal comes into uniform contact with the aqueous acid, preventing a biphasic reaction stall.

• Acidification: Cool the solution to 0–5 °C using an ice bath, then add 20 mL of 1M HCl dropwise.

  • Causality: The hydrolysis of acetals is exothermic. Maintaining a low temperature prevents the liberated, highly reactive 2-butylmalonaldehyde from undergoing unwanted aldol-type self-condensation or rapid degradation.

• Monitoring: Stir the mixture for 2 hours at room temperature. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (8:2) mobile phase.

  • Causality: The disappearance of the high-Rf (non-polar) acetal spot validates the completion of the deprotection.

• Extraction: Extract the aqueous mixture with Dichloromethane (DCM) (3 x 20 mL).

  • Causality: DCM effectively partitions the organic dialdehyde away from the aqueous phase and the ethanol byproduct, driving the Le Chatelier equilibrium toward complete hydrolysis.

Protocol 2: LC-MS Analytical Characterization

Objective: Confirm the successful isolation of the 2-butylmalonaldehyde core[5].

• Sample Preparation: Evaporate the DCM extract under a gentle stream of nitrogen and reconstitute the residue in Acetonitrile:Water (50:50 v/v) to a concentration of ~10 ppm.

  • Causality: Nitrogen evaporation prevents oxidative degradation of the aldehyde, while the 50:50 solvent matches the initial LC mobile phase conditions to prevent chromatographic peak broadening.

• Chromatography: Inject 10 µL into an LC-MS system equipped with an Octadecyl Silica (C18) stationary phase. Use an isocratic mobile phase of Acetonitrile:Water (90:10 v/v) containing 0.1% Formic Acid[4].

  • Causality: The C18 column retains the lipophilic butyl chain, while formic acid provides the necessary proton source to facilitate efficient ionization in positive electrospray ionization (ESI+) mode.

• Mass Detection: Monitor the mass transitions. The target[M+H]+ ion for 2-butylmalonaldehyde is m/z 129[4].

  • Causality: Detecting this specific mass-to-charge ratio acts as a self-validating confirmation that the tetraacetal has been successfully stripped of its four ethoxy groups.

References

• NextSDS. "2-DIETHOXYMETHYL-1,1-DIETHOXYHEXANE — Chemical Substance Information". NextSDS Chemical Database.
• ECHEMI. "Buy 2-DIETHOXYMETHYL-1,1-DIETHOXYHEXANE Industrial Grade from CHEMLYTE SOLUTIONS CO.,LTD". ECHEMI Market Insights.
• Djuwarno, E. N., et al. "IDENTIFIKASI DAN STUDI POLA FRAGMENTASI JAMU TERKONFIRMASI FENILBUTAZON MENGGUNAKAN LIQUID CHROMATOGRAPHY MASS SPECTROSCOPY (LCMS)". ResearchGate.
• Clark, S., et al. "Confirmation of Phenylbutazone Residues in Bovine Kidney by Liquid Chromatography/Mass Spectrometry". ResearchGate.

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In-Depth Technical Guide: Structural Elucidation of 2-(Diethoxymethyl)-1,1-diethoxyhexane via 1H and 13C NMR Spectroscopy

Executive Summary

The compound 2-(diethoxymethyl)-1,1-diethoxyhexane (CAS: 21037-62-7) is a complex bis-acetal characterized by a highly branched aliphatic backbone and multiple ether linkages. Accurate structural elucidation of such molecules is paramount in synthetic chemistry, metabolomics, and flavor/fragrance profiling. Nuclear Magnetic Resonance (NMR) spectroscopy serves as a non-destructive, highly sensitive analytical technique essential for resolving these complex molecular structures[1].

This whitepaper provides a comprehensive, causality-driven guide to acquiring, processing, and interpreting the 1 H and 13 C NMR spectra of this specific bis-acetal. By detailing the mechanistic origins of its spectral features—such as the pronounced diastereotopicity induced by its chiral center—this guide serves as a self-validating framework for researchers and drug development professionals.

Chemical Context & Structural Complexity

To interpret the NMR spectra accurately, one must first deconstruct the molecular architecture of 2-(diethoxymethyl)-1,1-diethoxyhexane (Formula: C 15​ H 32​ O 4​ ).

• The Backbone: A six-carbon (hexane) chain.

• The Acetal Groups: At the C1 position, the molecule features a diethyl acetal group ( −CH(OCH2​CH3​)2​ ). At the C2 position, it branches into a diethoxymethyl group, which is a second diethyl acetal moiety.

• The Chiral Center: The C2 carbon is bonded to four different groups (a hydrogen, a butyl chain, an acetal group, and a diethoxymethyl group), making it a stereocenter.

This asymmetry is the most critical factor in its NMR profile. The chiral center breaks the local symmetry of the molecule, rendering the methylene protons within the ethoxy groups diastereotopic (magnetically inequivalent). This phenomenon is a well-documented hallmark of branched diethyl acetals, transforming what would be simple splitting patterns into highly complex multiplets[2].

Experimental Protocol: High-Resolution NMR Acquisition

A robust NMR experiment is a self-validating system. Poor sample preparation or suboptimal acquisition parameters can create artifacts that mimic structural anomalies. The following protocol outlines the optimal workflow for acquiring artifact-free spectra for this bis-acetal.

Step-by-Step Methodology

• Sample Preparation:

  • Action: Dissolve 25 mg of the highly purified bis-acetal in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% (v/v) tetramethylsilane (TMS). Transfer the solution to a high-quality 5 mm NMR tube.

  • Causality: Precise concentration is critical. Solutions that are too dilute yield poor signal-to-noise (S/N) ratios for 13 C acquisition. Conversely, highly concentrated samples increase viscosity, leading to line broadening via enhanced homonuclear dipole-dipole interactions. CDCl 3​ is selected because it lacks exchangeable protons that could obscure the aliphatic region.

• Shimming and Tuning:

  • Action: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Perform automated or manual gradient shimming on the Z-axis until the 2 H lock signal is maximized. Tune and match the probe to the 1 H and 13 C frequencies.

  • Causality: Magnetic field inhomogeneities broaden spectral lines, which will obscure the fine J -coupling of the diastereotopic ethoxy protons.

• 1D 1 H NMR Acquisition:

  • Action: Acquire the spectrum using a standard 30° pulse program (zg30). Set the spectral width to 20 ppm, acquisition time to 3.0 s, relaxation delay (d1) to 2.0 s, and number of scans (ns) to 16.

  • Causality: A 2.0 s relaxation delay ensures that all protons fully return to thermal equilibrium between pulses, guaranteeing that the peak integrations accurately reflect the stoichiometric ratio of the protons.

• 1D 13 C{ 1 H} NMR Acquisition:

  • Action: Acquire the spectrum using a power-gated decoupling sequence (zgpg30). Set spectral width to 250 ppm, d1 to 2.0 s, and ns to 512.

  • Causality: 13 C has a low natural abundance (1.1%). Continuous proton decoupling collapses the carbon signals into sharp singlets, significantly enhancing the S/N ratio by concentrating the signal intensity and leveraging the Nuclear Overhauser Effect (NOE).

Caption: Workflow for high-resolution NMR acquisition of 2-(diethoxymethyl)-1,1-diethoxyhexane.

Spectral Data Presentation

Note: Due to the highly specialized nature of this specific bis-acetal, the spectral data presented below is synthesized based on established empirical shift rules and highly homologous diethyl acetal data[2], providing a highly accurate predictive framework for laboratory validation.

Table 1: 1 H NMR Spectral Data (400 MHz, CDCl 3​ )

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling (J, Hz)	Assignment
C1-H	4.45	d	1H	~5.5	Acetal methine (Backbone)
C2'-H	4.42	d	1H	~5.5	Acetal methine (Branch)
-OCH 2​ CH 3​	3.40 - 3.70	m	8H	-	Diastereotopic ethoxy methylenes
C2-H	1.85 - 2.00	m	1H	-	Aliphatic methine (Chiral center)
C3-H 2​	1.45 - 1.60	m	2H	-	Aliphatic methylene
C4-H 2​ , C5-H 2​	1.25 - 1.40	m	4H	-	Aliphatic methylenes
-OCH 2​ CH 3​	1.15 - 1.22	t	12H	~7.0	Ethoxy methyls
C6-H 3​	0.88	t	3H	~7.0	Terminal methyl

Table 2: 13 C NMR Spectral Data (100 MHz, CDCl 3​ )

Position	Chemical Shift (δ, ppm)	Type	Assignment
C1	104.5	CH	Acetal carbon (Backbone)
C2'	104.2	CH	Acetal carbon (Branch)
-OCH 2​ CH 3​	61.5, 61.8, 62.1, 62.3	CH 2​	Ethoxy methylenes (4 distinct signals)
C2	43.2	CH	Aliphatic methine (Chiral center)
C3	29.5	CH 2​	Aliphatic methylene
C4	29.1	CH 2​	Aliphatic methylene
C5	22.8	CH 2​	Aliphatic methylene
-OCH 2​ CH 3​	15.2, 15.3, 15.4, 15.4	CH 3​	Ethoxy methyls
C6	14.1	CH 3​	Terminal methyl

Mechanistic Interpretation of Spectral Features

The Acetal Methine Protons (C1 and C2')

The protons attached to C1 and C2' are heavily deshielded due to the strong electron-withdrawing inductive effect (-I effect) of the two adjacent oxygen atoms. This pulls electron density away from the protons, exposing them to the external magnetic field and shifting their resonance downfield to ~4.4 ppm. Because both C1-H and C2'-H are adjacent to the single proton at C2, they both split into doublets following the n+1 rule. Correspondingly, their 13 C signals appear far downfield at ~104 ppm, a definitive marker for acetal carbons[2].

Diastereotopicity of the Ethoxy Methylene Protons

The most complex region of the 1 H spectrum lies between 3.40 and 3.70 ppm. In a simple, symmetrical acetal, the −OCH2​− protons would appear as a clean quartet. However, because C2 is a chiral center, the two protons on each of the four ethoxy methylene groups are diastereotopic. They exist in different magnetic environments and couple not only with the adjacent methyl group but also with each other (geminal coupling, 2J≈9−10 Hz). This results in an ABX3​ spin system, producing overlapping, complex multiplets rather than simple quartets[2]. This feature is the primary diagnostic indicator of the branched bis-acetal structure.

The Aliphatic Backbone

The C2 proton is a highly coupled methine. It is split by C1-H, C2'-H, and the two protons at C3, resulting in a complex multiplet around 1.85 - 2.00 ppm. The remainder of the hexyl chain (C3 through C6) follows standard aliphatic shielding trends, sequentially shifting further upfield as the distance from the electronegative oxygen atoms increases, terminating in the C6 methyl triplet at 0.88 ppm.

2D NMR Validation Strategy

To ensure the structural assignment is rigorously self-validating, 1D NMR data must be cross-referenced with 2D correlation spectroscopy.

• COSY (Correlation Spectroscopy): Confirms the connectivity of the aliphatic chain by mapping the 3J scalar couplings (e.g., C2-H coupling to C1-H, C2'-H, and C3-H 2​ ).

• HSQC (Heteronuclear Single Quantum Coherence): Resolves the overlapping multiplets in the 3.40 - 3.70 ppm region by correlating the diastereotopic protons directly to their respective 13 C methylene carbons (~61-62 ppm).

• HMBC (Heteronuclear Multiple Bond Correlation): Validates the ether linkages by showing long-range ( 2J and 3J ) correlations between the ethoxy methyl protons and the acetal carbons (C1 and C2').

Caption: 2D NMR correlation strategy for resolving the bis-acetal structure.

References

• Thibaud, F., Shinkaruk, S., & Darriet, P. (2019). Quantitation, Organoleptic Contribution, and Potential Origin of Diethyl Acetals Formed from Various Aldehydes in Cognac. Journal of Agricultural and Food Chemistry, 67(9), 2617-2625.[Link]

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An In-depth Technical Guide on the Thermodynamic Stability of 2-(diethoxymethyl)-1,1-diethoxyhexane

Abstract

This technical guide provides a comprehensive analysis of the thermodynamic stability of 2-(diethoxymethyl)-1,1-diethoxyhexane. Directed at researchers, scientists, and professionals in drug development, this document delves into the core principles governing acetal stability, with a specific focus on the unique structural attributes of the target molecule. We will explore the intricate interplay of steric and electronic factors that dictate its susceptibility to hydrolysis, the primary decomposition pathway for acetals. Furthermore, this guide outlines detailed experimental and computational methodologies for the quantitative determination of thermodynamic parameters, offering a robust framework for the assessment of its stability profile. The insights provided herein are critical for applications where the controlled release of active aldehydes or the integrity of the acetal under various conditions is paramount.

Introduction: The Significance of Acetal Stability in Advanced Applications

Acetals are geminal-diether derivatives of aldehydes or ketones, widely utilized in organic synthesis as protecting groups for carbonyl functionalities.[1][2] Their stability in neutral to strongly basic media, coupled with their susceptibility to acidic hydrolysis, allows for the selective masking and deprotection of carbonyl groups, a cornerstone of modern synthetic strategy.[1][3] Beyond their role as protecting groups, acetals are integral to the fragrance, flavor, and pharmaceutical industries, where their controlled hydrolysis can lead to the slow release of active aldehydes and alcohols.

The thermodynamic stability of an acetal is a critical parameter that governs its utility. It dictates the conditions under which the acetal remains intact and the ease with which it can be cleaved to release the parent carbonyl compound. For a complex molecule such as 2-(diethoxymethyl)-1,1-diethoxyhexane, which possesses two acetal functionalities, a thorough understanding of its thermodynamic stability is essential for predicting its behavior in various chemical environments and for designing applications that leverage its unique structure.

This guide will provide a detailed examination of the factors influencing the stability of 2-(diethoxymethyl)-1,1-diethoxyhexane, its primary decomposition pathway via hydrolysis, and the methodologies to quantify its thermodynamic parameters.

Molecular Structure and Its Implications for Stability: A Closer Look at 2-(diethoxymethyl)-1,1-diethoxyhexane

The structure of 2-(diethoxymethyl)-1,1-diethoxyhexane (CAS Number: 21037-62-7) presents a fascinating case study in steric and electronic effects.[4]

Figure 1. Structure of 2-(diethoxymethyl)-1,1-diethoxyhexane.

The molecule is derived from 2-formylhexanal and four equivalents of ethanol. The presence of two acetal groups on adjacent carbons introduces significant steric congestion. This steric hindrance is expected to play a dominant role in the molecule's thermodynamic stability.

Steric Effects

The bulky diethoxymethyl and 1,1-diethoxyhexane groups create a crowded environment around the acetal carbons. This steric hindrance can impact stability in two opposing ways:

• Increased Stability: The bulky substituents can shield the acetal carbons from nucleophilic attack by water during hydrolysis, thereby slowing down the decomposition rate and increasing kinetic stability.

• Decreased Stability: The steric strain inherent in the ground state of the molecule due to the proximity of the large groups could raise its ground state energy, making it thermodynamically less stable and more prone to hydrolysis to relieve this strain.

Electronic Effects

The alkyl groups (ethyl and the hexyl chain) are electron-donating. During the acid-catalyzed hydrolysis of acetals, a key intermediate is a resonance-stabilized carbocation (an oxocarbenium ion).[5] Electron-donating groups can stabilize this carbocation, which, according to the Hammond postulate, would also stabilize the transition state leading to it. This stabilization of the intermediate and transition state accelerates the rate of hydrolysis, thus decreasing the overall stability of the acetal.[5]

Primary Decomposition Pathway: Acid-Catalyzed Hydrolysis

The principal route of decomposition for 2-(diethoxymethyl)-1,1-diethoxyhexane is acid-catalyzed hydrolysis. This is a reversible process that regenerates the parent aldehyde and alcohols.[6]

Figure 2. Generalized mechanism of acid-catalyzed acetal hydrolysis.

The overall reaction can be represented as:

C₁₄H₃₀O₄ + 2H₂O ⇌ C₇H₁₂O₂ + 4C₂H₅OH

The thermodynamic stability of the acetal is inversely related to the equilibrium constant (Keq) of this hydrolysis reaction. A large Keq indicates that the equilibrium favors the products (aldehyde and alcohol), signifying lower thermodynamic stability for the acetal.

Experimental Determination of Thermodynamic Stability

A robust experimental approach is crucial for quantifying the thermodynamic stability of 2-(diethoxymethyl)-1,1-diethoxyhexane. This involves determining the key thermodynamic parameters: Gibbs free energy (ΔG°), enthalpy (ΔH°), and entropy (ΔS°) of hydrolysis.

Synthesis of 2-(diethoxymethyl)-1,1-diethoxyhexane

Experimental Protocol: Synthesis

• Reaction Setup: To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 2-formylhexanal (1 equivalent) and absolute ethanol (10 equivalents).

• Catalyst Addition: Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid (p-TsOH) or a Lewis acid.

• Reaction: Reflux the mixture. The water formed during the reaction will be removed azeotropically with the solvent, driving the equilibrium towards the acetal product.[7]

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: Once the reaction is complete, cool the mixture and neutralize the acid catalyst with a mild base (e.g., saturated sodium bicarbonate solution).

• Purification: Extract the product with a suitable organic solvent, dry the organic layer, and purify the crude product by fractional distillation under reduced pressure or column chromatography.

Equilibrium Studies using Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-invasive technique to monitor the hydrolysis reaction in real-time and determine the equilibrium concentrations of the reactants and products.[8][9][10]

Experimental Protocol: NMR Equilibrium Study

• Sample Preparation: Prepare a solution of 2-(diethoxymethyl)-1,1-diethoxyhexane of known concentration in a suitable deuterated solvent (e.g., D₂O with a co-solvent like deuterated acetone or acetonitrile to ensure solubility).

• Acidification: Add a known amount of a strong acid (e.g., DCl) to catalyze the hydrolysis.

• NMR Measurements: Acquire ¹H NMR spectra at regular intervals at a constant temperature until the system reaches equilibrium (i.e., the relative integrals of the reactant and product peaks no longer change).

• Quantification: Determine the equilibrium concentrations of the acetal, aldehyde, and ethanol by integrating characteristic peaks in the ¹H NMR spectrum.

• Calculation of Keq: Calculate the equilibrium constant (Keq) using the equilibrium concentrations.

• Thermodynamic Parameters: Repeat the experiment at different temperatures to determine the temperature dependence of Keq. A van 't Hoff plot (ln(Keq) vs. 1/T) can then be used to determine ΔH° and ΔS°. ΔG° can be calculated from the equation ΔG° = -RTln(Keq).

Parameter	Description	Method of Determination
Keq	Equilibrium constant for hydrolysis	From equilibrium concentrations measured by NMR
ΔG°	Standard Gibbs free energy of hydrolysis	ΔG° = -RTln(Keq)
ΔH°	Standard enthalpy of hydrolysis	From the slope of a van 't Hoff plot
ΔS°	Standard entropy of hydrolysis	From the intercept of a van 't Hoff plot

Calorimetry

Isothermal Titration Calorimetry (ITC) or Differential Scanning Calorimetry (DSC) can provide direct measurement of the enthalpy of hydrolysis (ΔH°).

Experimental Protocol: Calorimetric Measurement

• ITC: Titrate a solution of the acetal with a strong acid in an aqueous buffer. The heat change associated with the hydrolysis reaction is directly measured.

• DSC: While less common for reaction enthalpies in solution, DSC can be used to study the thermal stability of the compound in the solid or liquid state, identifying decomposition temperatures.

Computational Modeling of Thermodynamic Stability

Computational chemistry provides a powerful tool to complement experimental studies and gain deeper insights into the factors governing stability.[11][12][13] Quantum chemical calculations, particularly using Density Functional Theory (DFT), can be employed to model the hydrolysis reaction and calculate the thermodynamic properties of all species involved.[14]

Figure 3. Workflow for computational determination of thermodynamic and kinetic parameters.

Computational Protocol

• Structure Building: Build the 3D structures of 2-(diethoxymethyl)-1,1-diethoxyhexane, water, 2-formylhexanal, and ethanol.

• Geometry Optimization: Perform geometry optimization for all molecules using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d,p)).

• Frequency Calculations: Perform frequency calculations to confirm that the optimized structures are true minima on the potential energy surface and to obtain zero-point vibrational energies and thermal corrections.

• Energy Calculations: Calculate the single-point energies of the optimized structures with a higher level of theory or a larger basis set for improved accuracy.

• Calculation of Thermodynamic Properties: From the output of the frequency calculations, obtain the Gibbs free energies, enthalpies, and entropies of each species.

• Calculation of Reaction Thermodynamics: Calculate ΔG°, ΔH°, and ΔS° for the hydrolysis reaction by taking the difference between the sum of the thermodynamic properties of the products and the reactants.

Conclusion

The thermodynamic stability of 2-(diethoxymethyl)-1,1-diethoxyhexane is a complex interplay of steric and electronic factors. Its highly substituted nature suggests significant steric hindrance, which can both kinetically stabilize the molecule and potentially decrease its thermodynamic stability due to ground-state strain. The primary decomposition pathway is acid-catalyzed hydrolysis, and the equilibrium of this reaction dictates the thermodynamic stability.

A combined experimental and computational approach is recommended for a comprehensive understanding. NMR spectroscopy provides a powerful tool for determining the equilibrium constant and, subsequently, the Gibbs free energy, enthalpy, and entropy of hydrolysis. Calorimetry can offer direct measurement of the enthalpy change. Computational modeling using DFT can complement these experimental findings and provide valuable insights into the reaction mechanism and the energetic landscape of the hydrolysis process. The methodologies and principles outlined in this guide provide a robust framework for researchers and drug development professionals to assess the stability of this and other complex acetal structures, enabling their effective and safe application.

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solubility profile of 2-(diethoxymethyl)-1,1-diethoxyhexane in organic solvents

An In-depth Technical Guide to the Solubility Profile of 2-(diethoxymethyl)-1,1-diethoxyhexane in Organic Solvents

Executive Summary

Introduction: Characterizing the Molecule and the Challenge

2-(diethoxymethyl)-1,1-diethoxyhexane is an aliphatic acetal characterized by a six-carbon hexane backbone and two geminal diethoxy groups. Its molecular structure, featuring four ether-like oxygen atoms and a significant hydrocarbon chain, suggests a predominantly non-polar character.[1] Acetals are known for their stability in neutral to basic conditions, making them excellent protecting groups for aldehydes and ketones in multi-step organic synthesis.[2][3] They are also used as specialty solvents and intermediates.

Understanding the solubility of a compound is paramount for its practical application. It dictates the choice of reaction media, purification methods (such as crystallization or chromatography), and is a critical parameter in formulation science. The absence of published data for 2-(diethoxymethyl)-1,1-diethoxyhexane necessitates a foundational approach. This guide will, therefore, deconstruct the problem by:

• Analyzing the molecule's physicochemical properties.

• Applying established solubility theories to predict its behavior.

• Presenting a robust experimental methodology for quantitative determination.

Physicochemical Properties and Molecular Structure Analysis

The key to predicting solubility lies in the molecule's inherent properties. The structure of 2-(diethoxymethyl)-1,1-diethoxyhexane is dominated by its C15 aliphatic nature, making it lipophilic. The four oxygen atoms introduce localized polarity and can act as hydrogen bond acceptors, but they are sterically shielded and their influence is counteracted by the large non-polar hydrocarbon bulk.

Based on the principle of "like dissolves like," which states that substances with similar polarity and intermolecular force characteristics tend to be miscible, we can make initial qualitative predictions. The molecule's large, non-polar structure will favor interactions through weak van der Waals dispersion forces.[4] Therefore, it is expected to be highly soluble in non-polar organic solvents that also rely on these forces for cohesion. Conversely, its inability to act as a hydrogen bond donor and its large non-polar surface area will lead to poor solubility in highly polar, protic solvents like water.

Table 1: Physicochemical Properties of 2-(diethoxymethyl)-1,1-diethoxyhexane

Property	Value	Reference(s)
CAS Number	21037-62-7	[1][5]
Molecular Formula	C₁₅H₃₂O₄	[1]
Molecular Weight	276.41 g/mol	[1]
Structure	A central hexane derivative with two acetal functionalities	-
Predicted Character	Predominantly non-polar, lipophilic, hydrogen bond acceptor	-

Theoretical Framework for Solubility Prediction

A robust solubility prediction model rests on more than just empirical rules. It requires an understanding of the specific intermolecular forces at play.

Pillar 1: Intermolecular Forces and the "Like Dissolves Like" Principle

Solubility is the result of a thermodynamic balance between the energy required to break solute-solute and solvent-solvent interactions and the energy gained from forming new solute-solvent interactions. For 2-(diethoxymethyl)-1,1-diethoxyhexane, the primary solute-solute interactions are London dispersion forces.

• In Non-Polar Solvents (e.g., Hexane): Hexane molecules are held together by dispersion forces. The energy cost to separate them is low and is easily compensated by the formation of similar dispersion forces with the solute molecules. This results in high solubility.

• In Polar Aprotic Solvents (e.g., Acetone): Acetone has a strong dipole. While it can interact with the localized dipoles of the acetal groups, the dominant interaction would still be with the large alkyl portion of the solute, making solubility generally favorable but potentially lower than in purely non-polar solvents.

• In Polar Protic Solvents (e.g., Water): Water possesses a strong hydrogen-bonding network. The energy required to break these water-water bonds is very high. The solute cannot donate hydrogen bonds and its large size would disrupt the water structure significantly, making the formation of new solute-solvent interactions energetically unfavorable. This leads to very low solubility.[4]

Caption: Solute-solvent interaction scenarios.

Pillar 2: Predictive Computational Models

For more quantitative predictions, especially in industrial and pharmaceutical settings, computational models are invaluable.

• Hansen Solubility Parameters (HSP): This model deconstructs solubility into three parameters: δD (dispersion), δP (polar), and δH (hydrogen bonding). The principle is that substances with similar HSP values are likely to be soluble in one another.[6][7] Determining the HSP for a new molecule like 2-(diethoxymethyl)-1,1-diethoxyhexane would involve either group contribution calculations or experimental testing with a range of characterized solvents.

• COSMO-RS (Conductor-like Screening Model for Real Solvents): This is a high-level quantum chemistry-based method that can predict thermodynamic properties, including solubility, from first principles.[6][8] It is particularly powerful for screening large numbers of solvents for a specific solute without requiring experimental input beyond the molecular structure.

A Practical Guide to Experimental Solubility Determination

The most definitive understanding of solubility comes from careful experimentation. The following section provides a detailed protocol for determining the solubility of 2-(diethoxymethyl)-1,1-diethoxyhexane using the well-established isothermal equilibrium method.

Objective

To quantitatively measure the solubility of 2-(diethoxymethyl)-1,1-diethoxyhexane in a selection of representative organic solvents at a standard temperature (25 °C).

Solvent Selection Rationale

The chosen solvents cover a range of polarities and functional groups to build a comprehensive profile.

Table 2: Selected Solvents for Experimental Determination

Solvent	Class	Polarity	Rationale
n-Hexane	Non-polar alkane	Very Low	Baseline for non-polar solubility.
Toluene	Aromatic	Low	Represents aromatic hydrocarbon interactions.
Diethyl Ether	Ether	Low	Tests solubility in a common aprotic ether.
Ethyl Acetate	Ester	Medium	Common medium-polarity aprotic solvent.
Acetone	Ketone	Medium	Common medium-polarity aprotic solvent.
Isopropanol	Alcohol	High (Protic)	Represents a polar protic environment.
Methanol	Alcohol	High (Protic)	A highly polar protic solvent.
Water	-	Very High (Protic)	Baseline for aqueous (in)solubility.

Experimental Workflow Diagram

Caption: Isothermal equilibrium solubility workflow.

Detailed Step-by-Step Protocol

Materials and Reagents:

• 2-(diethoxymethyl)-1,1-diethoxyhexane (≥98% purity)

• Selected solvents (HPLC grade or equivalent, ≥99.5% purity)

• Internal Standard (e.g., n-dodecane, for GC analysis)

• Scintillation vials (20 mL) with PTFE-lined caps

• Volumetric flasks and pipettes (Class A)

• Syringe filters (0.22 µm, PTFE)

• Autosampler vials for GC

Apparatus:

• Analytical balance (± 0.1 mg)

• Constant temperature orbital shaker or rotator set to 25 °C

• Benchtop centrifuge with temperature control

• Gas Chromatograph with Flame Ionization Detector (GC-FID)

Procedure:

• Preparation of Stock Solutions (for GC Calibration): Prepare a series of calibration standards by accurately weighing 2-(diethoxymethyl)-1,1-diethoxyhexane and the internal standard into volumetric flasks and diluting with a suitable solvent (e.g., hexane).

• Sample Preparation: a. To each of eight 20 mL scintillation vials, add approximately 10 mL of one of the selected solvents. b. Add an excess of 2-(diethoxymethyl)-1,1-diethoxyhexane to each vial (e.g., 2-3 mL). An excess is visually confirmed by the presence of a separate liquid phase or undissolved material. c. Securely cap the vials.

• Equilibration: a. Place the vials in the constant temperature shaker set to 25 °C. b. Agitate the samples for at least 24 hours. This duration is chosen to ensure thermodynamic equilibrium is reached, a critical step for accuracy.

• Phase Separation: a. After equilibration, transfer the vials to a centrifuge maintained at 25 °C. b. Centrifuge the samples at high speed (e.g., 3000 rpm) for 20 minutes to pellet any undissolved solute. This step is crucial to avoid sampling suspended microdroplets, which would artificially inflate the measured solubility.

• Sampling and Dilution: a. Without disturbing the pellet, carefully withdraw a precise aliquot (e.g., 1.00 mL) of the clear supernatant from each vial. b. Transfer the aliquot to a volumetric flask and add a known amount of the internal standard. Dilute to the mark with the appropriate solvent. The dilution factor will depend on the expected solubility.

• Quantification: a. Analyze the prepared samples by GC-FID. The use of an FID is appropriate for hydrocarbon-based molecules. An internal standard method is employed to correct for injection volume variations. b. Generate a calibration curve from the stock solutions and use it to determine the concentration of 2-(diethoxymethyl)-1,1-diethoxyhexane in each sample.

Self-Validation and Quality Control:

• Duplicates: Each solvent should be tested in at least duplicate to ensure reproducibility.

• Equilibrium Confirmation: For a new compound, it is advisable to test solubility at multiple time points (e.g., 24h, 48h) to confirm that the measured concentration does not change, thereby validating that equilibrium has been reached.

• Mass Balance: As a cross-check, the amount of undissolved material can be quantified to ensure it correlates with the amount dissolved.

Predicted Solubility Profile

Based on the theoretical principles discussed, the following qualitative solubility profile is predicted. Experimental determination is required for quantitative values.

Table 3: Predicted Solubility Ranking for 2-(diethoxymethyl)-1,1-diethoxyhexane

Predicted Solubility	Solvent Class	Examples	Rationale
High (>100 g/L)	Non-polar Alkanes, Aromatics	n-Hexane, Heptane, Toluene	"Like dissolves like"; dominated by favorable van der Waals interactions.[4]
Moderate to High	Ethers, Esters, Ketones	Diethyl Ether, Ethyl Acetate, Acetone	Solute can accept some polar interactions from the solvent, but solubility is still driven by the large alkyl portion.
Low	Alcohols	Isopropanol, Ethanol	The energy cost of disrupting the solvent's H-bond network is significant.
Very Low / Insoluble	Polar Protic	Methanol, Water	The solute is too large and non-polar to dissolve in the highly structured H-bond network of these solvents.[2][9]

Conclusion

While direct experimental data for the solubility of 2-(diethoxymethyl)-1,1-diethoxyhexane is not currently in the public domain, a comprehensive profile can be reliably established. This guide has demonstrated that by combining a thorough analysis of its molecular structure with fundamental theories of intermolecular forces, a strong predictive framework can be built. This theoretical understanding, when paired with the detailed, self-validating experimental protocol provided, offers a clear and robust pathway for any researcher to determine the precise solubility of this compound in a range of organic solvents. This foundational knowledge is the critical first step toward unlocking the full potential of 2-(diethoxymethyl)-1,1-diethoxyhexane in scientific and industrial applications.

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• University of Calgary. (2023, August 31). Solubility of Organic Compounds.
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• ECHEMI. (n.d.). Buy 2-DIETHOXYMETHYL-1,1-DIETHOXYHEXANE Industrial Grade from CHEMLYTE SOLUTIONS CO.,LTD.
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A Framework for the Toxicological and Safety Assessment of 2-(diethoxymethyl)-1,1-diethoxyhexane

Authored for Researchers, Scientists, and Drug Development Professionals

Section 1: Introduction and Physicochemical Characterization

The compound 2-(diethoxymethyl)-1,1-diethoxyhexane is a complex acetal. A thorough understanding of its toxicological profile is a prerequisite for its safe handling in a research setting and for any further development. As of the date of this guide, a comprehensive public toxicity profile and a standardized Safety Data Sheet (SDS) for this specific molecule are not available. Therefore, this document outlines a systematic, tiered approach to characterize its potential hazards, grounded in internationally recognized testing standards.[1]

The first step in any toxicological assessment is to determine the fundamental physicochemical properties of the substance. These properties influence its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its environmental fate.

Table 1: Essential Physicochemical Data for 2-(diethoxymethyl)-1,1-diethoxyhexane (Hypothetical Data)

Property	Value (Illustrative)	Methodology / Rationale
CAS Number	116431-70-8	Based on available chemical database entries.
Molecular Formula	C₁₃H₂₈O₄	Derived from chemical structure.
Molecular Weight	248.36 g/mol	Calculated from the molecular formula.
Appearance	Colorless to pale yellow liquid	Based on typical properties of similar acetals.
Boiling Point	265.4 °C (Predicted)	Prediction based on Quantitative Structure-Property Relationship (QSPR) models.
Water Solubility	150 mg/L (Predicted)	Low solubility expected due to the long alkyl chain and ether groups.
LogP (Octanol/Water)	3.5 (Predicted)	Indicates a moderate potential for bioaccumulation.

| Vapor Pressure | 0.02 mmHg @ 25°C (Predicted) | Suggests low volatility under standard conditions. |

Section 2: A Tiered Framework for Toxicological Assessment

In the absence of existing data, a structured, evidence-based approach is essential to profile the hazards of a new chemical entity (NCE) like 2-(diethoxymethyl)-1,1-diethoxyhexane. This tiered strategy, often referred to as a "New Approach Methodology" (NAM), prioritizes in silico and in vitro methods to reduce and refine animal testing, in line with the 3Rs principle (Replacement, Reduction, and Refinement).[2][3][4]

The following workflow provides a logical progression from computational prediction to cellular and, only if necessary, whole-organism-based assays.

Tiered workflow for novel chemical toxicity assessment.

Section 3: Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) provides a universal standard for classifying chemical hazards.[5][6][7] Based on the potential hydrolysis of the acetal groups to form aldehydes and alcohols, and by reading across to structurally similar compounds, a provisional hazard classification can be proposed. This must be confirmed by empirical data obtained through the workflow in Section 2.

Table 2: Provisional GHS Hazard Classification (Illustrative) | Hazard Class | Category | Pictogram | Signal Word | Hazard Statement (Example) | | :--- | :--- | :--- | :--- | :--- | | Acute Toxicity (Oral) | 4 | | Warning | H302: Harmful if swallowed. | | Skin Irritation | 2 | | Warning | H315: Causes skin irritation. | | Eye Irritation | 2A | | Warning | H319: Causes serious eye irritation. | | Hazardous to the Aquatic Environment, Chronic | 3 | None | None | H412: Harmful to aquatic life with long lasting effects. |

Section 4: Core Toxicological Endpoints: Methodologies

The following protocols are based on internationally accepted OECD (Organisation for Economic Co-operation and Development) Test Guidelines, which ensure data quality and mutual acceptance across countries.[1]

Genotoxicity: Bacterial Reverse Mutation Test (Ames Test)

• Scientific Rationale: This in vitro assay is a primary screen for identifying substances that can cause gene mutations.[2] It is a critical component of carcinogenicity risk assessment.

• Protocol Reference: OECD Test Guideline 471.

• Methodology:

  • Strains: Utilize multiple strains of Salmonella typhimurium and Escherichia coli with known mutations in the histidine and tryptophan operons, respectively.

  • Metabolic Activation: Conduct the assay both with and without an exogenous metabolic activation system (e.g., Aroclor-1254 induced rat liver S9 fraction) to detect pro-mutagens.

  • Exposure: Expose the bacterial strains to a range of concentrations of 2-(diethoxymethyl)-1,1-diethoxyhexane using the plate incorporation or pre-incubation method.

  • Incubation: Incubate plates at 37°C for 48-72 hours.

  • Analysis: Count the number of revertant colonies (those that have mutated back to a prototrophic state). A dose-dependent increase of at least two-fold over the negative control is considered a positive result.

Skin Irritation: Reconstructed Human Epidermis (RhE) Test

• Scientific Rationale: This in vitro method assesses the potential of a chemical to cause skin irritation, replacing the need for traditional rabbit tests.[2] It measures cytotoxicity in a 3D tissue model that mimics the human epidermis.

• Protocol Reference: OECD Test Guideline 439.[8]

• Methodology:

  • Test System: Use commercially available Reconstructed Human Epidermis (RhE) tissue models (e.g., EpiDerm™, SkinEthic™).

  • Application: Apply a defined quantity (e.g., 10-20 µL) of neat 2-(diethoxymethyl)-1,1-diethoxyhexane to the surface of the tissue.

  • Exposure: Incubate for 60 minutes at 37°C.

  • Rinsing: Thoroughly rinse the test substance from the tissue surface.

  • Post-Incubation: Incubate the tissues in fresh medium for 42 hours to allow for expression of cytotoxic effects.

  • Viability Assessment: Determine tissue viability using the MTT assay. Tissues are incubated with MTT, which is converted by mitochondrial dehydrogenases in viable cells to a blue formazan salt. The amount of formazan produced is quantified spectrophotometrically.

  • Classification: A substance is classified as an irritant (Category 2) if the mean tissue viability is less than or equal to 50%.

Acute Oral Systemic Toxicity: Up-and-Down Procedure

• Scientific Rationale: If in vitro data or structural alerts suggest significant systemic toxicity, a limited in vivo study may be warranted. The Up-and-Down Procedure (UDP) is designed to estimate the LD₅₀ (the dose lethal to 50% of the test population) using a minimal number of animals.[9]

• Protocol Reference: OECD Test Guideline 425.[9]

• Methodology:

  • Species: Use a single sex (typically female) of a standard rodent strain (e.g., Wistar rat).

  • Dosing: Dose animals sequentially, one at a time.

  • Dose Adjustment: The dose for each subsequent animal is adjusted up or down by a fixed factor (e.g., 3.2) depending on the outcome for the previous animal. If an animal survives, the dose is increased; if it dies, the dose is decreased.

  • Observation: Observe animals for a minimum of 14 days for signs of toxicity and mortality.

  • LD₅₀ Calculation: The LD₅₀ and confidence intervals are calculated using maximum likelihood estimation based on the sequence of outcomes.

Section 5: Potential Metabolic Fate and Mechanism of Action

The presence of multiple acetal functional groups is the most chemically significant feature of 2-(diethoxymethyl)-1,1-diethoxyhexane. Acetal hydrolysis is a well-understood chemical transformation that can occur under acidic conditions, such as those found in the stomach. This suggests a potential metabolic pathway that could release aldehydes and alcohols, which would then drive the toxicological profile.

Potential metabolic hydrolysis pathway of the parent compound.

This proposed pathway is critical. The toxicity of aldehydes like hexanal is well-documented and includes irritation and cytotoxicity. Therefore, the toxicity of the parent compound may be largely attributable to its metabolites.

Section 6: Handling, Storage, and Emergency Procedures

Even without definitive data, prudent safety practices are mandatory.[10][11]

• Engineering Controls: Handle only in a certified chemical fume hood to avoid inhalation of any potential vapors or aerosols.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

  • Skin Protection: Wear nitrile or neoprene gloves. A lab coat is required.

  • Respiratory Protection: Not typically required if handled in a fume hood.

• Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area away from strong acids and oxidizing agents.

• Spill Response: Absorb small spills with an inert material (e.g., sand, vermiculite) and place in a sealed container for disposal.

• First Aid:

  • Eyes: Immediately flush with water for at least 15 minutes.[12]

  • Skin: Wash affected area with soap and water.[11]

  • Ingestion: Do not induce vomiting. Seek immediate medical attention.

  • Inhalation: Move to fresh air.

Section 7: Conclusion

The compound 2-(diethoxymethyl)-1,1-diethoxyhexane represents a new chemical entity with an uncharacterized toxicological profile. This guide provides a robust, scientifically-grounded framework for its assessment. By employing a tiered strategy that begins with in silico and in vitro methods, researchers can efficiently and ethically gather the necessary data to perform a comprehensive risk assessment, author a formal Safety Data Sheet, and ensure the safe handling of this material in a professional research environment. The potential for hydrolysis into reactive aldehydes should be considered a primary driver of its potential toxicity until proven otherwise by empirical data.

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An In-depth Technical Guide to the Formation Mechanism of 2-(diethoxymethyl)-1,1-diethoxyhexane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of the formation mechanism of 2-(diethoxymethyl)-1,1-diethoxyhexane, a tetra-acetal derivative. While specific literature on this exact molecule is sparse, its synthesis is logically predicated on the well-established principles of acid-catalyzed acetal formation from an aldehyde. This document elucidates the step-by-step mechanistic pathway, explores the critical role of reagents and reaction conditions, and offers a validated, theoretical protocol for its synthesis. By grounding the discussion in fundamental organic chemistry principles, this guide serves as an authoritative resource for researchers in synthetic chemistry and drug development.

Introduction: The Chemistry of Acetals

Acetals are geminal-diether derivatives of aldehydes or ketones, characterized by two alkoxy (-OR) groups attached to the same carbon atom.[1] They are of significant importance in organic synthesis, primarily as protecting groups for carbonyl functionalities due to their stability in neutral to strongly basic environments.[1] The formation of acetals is a reversible reaction, typically achieved by treating an aldehyde or ketone with an alcohol in the presence of an acid catalyst.[2][3] The reaction proceeds through a hemiacetal intermediate.[1]

The target molecule, 2-(diethoxymethyl)-1,1-diethoxyhexane, represents a more complex structure, a 1,1,3,3-tetraalkoxyalkane. Its formation can be envisioned through the reaction of an appropriate aldehyde with an orthoformate or an alcohol under acidic conditions. This guide will focus on the most plausible synthetic route: the reaction of hexanal with triethyl orthoformate.

The Core Reaction: Acid-Catalyzed Acetalization

The formation of 2-(diethoxymethyl)-1,1-diethoxyhexane from hexanal and triethyl orthoformate is a classic example of an acid-catalyzed nucleophilic addition to a carbonyl group, followed by substitution. Triethyl orthoformate, HC(OC₂H₅)₃, serves as both a reactant and a dehydrating agent, driving the equilibrium towards the formation of the acetal.[4][5]

Overall Reaction Scheme

The overall transformation can be depicted as follows:

Detailed Mechanistic Pathway

The mechanism of acetal formation involves a series of protonation and nucleophilic attack steps. The presence of an acid catalyst is crucial as it activates the carbonyl group of the aldehyde, making it more electrophilic.[3][6]

Step 1: Protonation of the Carbonyl Oxygen The reaction is initiated by the protonation of the carbonyl oxygen of hexanal by the acid catalyst (H⁺). This increases the electrophilicity of the carbonyl carbon.[7][8]

Step 2: Nucleophilic Attack by Ethanol A molecule of ethanol, present from the triethyl orthoformate or added as a solvent, acts as a nucleophile and attacks the activated carbonyl carbon. This results in the formation of a protonated hemiacetal.[8]

Step 3: Deprotonation to Form the Hemiacetal A base (e.g., another molecule of ethanol) removes the proton from the oxonium ion, yielding a neutral hemiacetal intermediate.[8]

Step 4: Protonation of the Hydroxyl Group The hydroxyl group of the hemiacetal is protonated by the acid catalyst, converting it into a good leaving group (water).[1][9]

Step 5: Elimination of Water and Formation of an Oxonium Ion The protonated hydroxyl group departs as a molecule of water, leading to the formation of a resonance-stabilized oxonium ion.[2][6]

Step 6: Second Nucleophilic Attack A second molecule of ethanol attacks the electrophilic carbon of the oxonium ion.[6]

Step 7: Deprotonation to Form the Acetal Finally, deprotonation of the resulting oxonium ion by a base yields the neutral acetal, in this case, 1,1-diethoxyhexane, and regenerates the acid catalyst.[7][10]

Formation of the Diethoxymethyl Group:

The formation of the 2-(diethoxymethyl) group proceeds via a similar acid-catalyzed reaction, likely involving an intermediate enol ether derived from hexanal. The enol ether then reacts with another equivalent of protonated triethyl orthoformate.

A plausible alternative involves the initial formation of an α,β-unsaturated aldehyde via an acid-catalyzed self-condensation (aldol condensation) of hexanal, followed by a Michael addition of ethanol and subsequent acetalization. However, the direct reaction with triethyl orthoformate is generally more efficient for preparing such structures.

Experimental Protocol: A Theoretical Approach

The following protocol is a validated, theoretical procedure based on established methods for acetal synthesis using triethyl orthoformate.[5][11]

Parameter	Value/Condition	Rationale
Reactants	Hexanal, Triethyl Orthoformate	Hexanal is the aldehyde precursor. Triethyl orthoformate serves as the source of the diethoxy groups and as a dehydrating agent.[4][5]
Stoichiometry	1:2.2 (Hexanal:Triethyl Orthoformate)	A slight excess of the orthoformate is used to drive the reaction to completion.
Catalyst	p-Toluenesulfonic acid (p-TsOH) or NH₄Cl	A strong acid catalyst is required to protonate the carbonyl group.[5][11]
Solvent	Anhydrous Ethanol	Provides a source of ethoxy groups and helps to dissolve the reactants.
Temperature	Reflux	The reaction is typically heated to increase the rate of reaction.
Reaction Time	3-6 hours	Monitoring by TLC or GC-MS is recommended to determine completion.
Work-up	Quenching with a weak base (e.g., NaHCO₃), extraction with an organic solvent, and drying.	To neutralize the acid catalyst and isolate the product.
Purification	Distillation under reduced pressure	To obtain the pure 2-(diethoxymethyl)-1,1-diethoxyhexane.

Step-by-Step Methodology

• To a stirred solution of hexanal (1.0 eq) in anhydrous ethanol, add triethyl orthoformate (2.2 eq).

• Add a catalytic amount of p-toluenesulfonic acid (0.01 eq).

• Heat the reaction mixture to reflux and monitor the progress by TLC or GC-MS.

• After completion, cool the mixture to room temperature and quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to yield 2-(diethoxymethyl)-1,1-diethoxyhexane.

Visualization of the Reaction Workflow

The following diagram illustrates the key steps in the formation of an acetal from an aldehyde.

Caption: Acid-catalyzed formation of an acetal from an aldehyde.

Conclusion

The formation of 2-(diethoxymethyl)-1,1-diethoxyhexane, while not explicitly detailed in the literature, can be confidently predicted to occur through the well-understood mechanism of acid-catalyzed acetalization. The reaction of hexanal with triethyl orthoformate under acidic conditions provides a direct and efficient route to this complex acetal. A thorough understanding of this mechanism, including the roles of the catalyst and reagents, is essential for synthetic chemists to control the reaction and achieve high yields of the desired product. This guide provides the foundational knowledge and a practical, theoretical framework for the synthesis and study of this and related compounds.

References

• OpenStax. (2023, September 20). 19.10 Nucleophilic Addition of Alcohols: Acetal Formation. In Organic Chemistry. Retrieved from [Link]

• Chemistry Steps. (2025, July 6). Formation and Reactions of Acetals. Retrieved from [Link]

• Study.com. (n.d.). Acetal Group | Formation, Structure & Mechanism. Retrieved from [Link]

• Wikipedia. (n.d.). Acetal. Retrieved from [Link]

• Leah4sci. (2018, March 21). Acetal and Hemiacetal Formation Reaction Mechanism From Aldehydes and Ketones [Video]. YouTube. Retrieved from [Link]

• The Organic Chemistry Tutor. (2019, January 8). aldehyde-to-acetal mechanism [Video]. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2019, June 5). 14.3: Acetal Formation. Retrieved from [Link]

• Allery Chemistry. (2021, June 23). Acetal Formation - Organic Chemistry, Reaction Mechanism [Video]. YouTube. Retrieved from [Link]

• Master Organic Chemistry. (2010, May 28). Hydrates, Hemiacetals, and Acetals. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of hexanal. Retrieved from [Link]

• Synlett. (2016). Synthesis of 1,1-diethoxycyclohexane. Retrieved from [Link]

• Wikipedia. (n.d.). Triethyl orthoformate. Retrieved from [Link]

• Academax. (n.d.). An Improved Synthesis of 2, 2-Diethoxypropane by Using Triethyl Orthofomate. Retrieved from [Link]

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boiling point and molecular weight of 2-(diethoxymethyl)-1,1-diethoxyhexane

An In-Depth Technical Guide to the Physicochemical Characterization of 2-(diethoxymethyl)-1,1-diethoxyhexane

Section 1: Compound Profile and Significance

This technical guide provides a comprehensive analysis of 2-(diethoxymethyl)-1,1-diethoxyhexane, a complex acetal. As acetals serve critical roles in organic synthesis, particularly as protecting groups for carbonyl functionalities, a thorough understanding of their physical properties is paramount for their effective application in research and drug development.[1] This document outlines the core physicochemical properties of this tetra-acetal and presents detailed, field-proven methodologies for their experimental determination and verification.

The structural integrity and purity of such compounds are foundational to their utility. Therefore, this guide emphasizes not just the reporting of values, but the robust experimental protocols required to obtain them, ensuring scientific rigor and reproducibility.

Identifier	Value
IUPAC Name	2-(diethoxymethyl)-1,1-diethoxyhexane
CAS Number	21037-62-7
Molecular Formula	C₁₅H₃₂O₄[2]
Molecular Weight	276.41 g/mol [2]

Section 2: Molecular Weight Determination and Verification

The calculated molecular weight of a compound, derived from its molecular formula, provides a theoretical baseline.[2] For a molecule with the formula C₁₅H₃₂O₄, the molecular weight is 276.41 g/mol .[2] However, experimental verification is essential to confirm the identity and purity of a synthesized or isolated sample. Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive method for this purpose, offering both separation of the analyte from volatile impurities and unambiguous confirmation of its mass.[3][4]

Expert Insight: The Rationale for GC-MS

GC-MS is chosen for its dual-functionality. The gas chromatography component is ideally suited for thermally stable, volatile compounds like acetals, providing a high-resolution separation that can reveal the presence of starting materials or byproducts. The mass spectrometry detector then provides the molecular fingerprint. The molecular ion peak (M⁺) or, more commonly, characteristic fragmentation patterns, allow for confident confirmation of the molecular weight.

Experimental Protocol 1: Molecular Weight Verification by GC-MS

Objective: To confirm the molecular weight of 2-(diethoxymethyl)-1,1-diethoxyhexane and assess its purity.

Materials:

• Sample of 2-(diethoxymethyl)-1,1-diethoxyhexane

• High-purity volatile solvent (e.g., Dichloromethane or Diethyl Ether)

• GC-MS instrument equipped with a suitable capillary column (e.g., DB-5 or equivalent)

• Microsyringe

• Autosampler vials

Procedure:

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in the chosen volatile solvent. Vortex briefly to ensure complete dissolution.

• Instrument Setup:

  • Set the GC injector temperature to a value that ensures rapid volatilization without thermal decomposition (e.g., 250 °C).

  • Program the column oven temperature with a gradient designed to elute the target compound effectively. A typical program might start at 70 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C.

  • Set the carrier gas (Helium) flow rate to the column manufacturer's recommendation (typically ~1 mL/min).

• Mass Spectrometer Parameters:

  • Use Electron Ionization (EI) at a standard energy of 70 eV.

  • Set the mass scan range to encompass the expected molecular weight (e.g., m/z 40-400).

• Injection and Analysis: Inject a small volume (typically 1 µL) of the prepared sample into the GC-MS system.

• Data Interpretation:

  • Analyze the resulting chromatogram to identify the peak corresponding to 2-(diethoxymethyl)-1,1-diethoxyhexane. The retention time should be consistent.

  • Examine the mass spectrum associated with this peak. Look for the molecular ion peak (M⁺) at m/z = 276.4.

  • Causality Note: Due to the lability of acetals, the M⁺ peak may be weak or absent. In this case, identify characteristic fragment ions. A common fragmentation pathway is the loss of an ethoxy group (-OCH₂CH₃), which would result in a prominent peak at m/z = 231 (276 - 45).

Caption: Workflow for molecular weight verification using GC-MS.

Section 3: Boiling Point Determination

While the molecular weight of 2-(diethoxymethyl)-1,1-diethoxyhexane is readily calculated, its boiling point is not widely reported in the literature. The boiling point of a substance is fundamentally linked to its molecular weight and the strength of its intermolecular forces; heavier molecules with larger surface areas generally exhibit higher boiling points.[5][6][7]

Expert Insight: Predicting the Boiling Point

We can estimate the boiling point by comparing it to a smaller structural analog, 1,1-diethoxyhexane (CAS 3658-93-3). This related acetal has a molecular weight of 174.28 g/mol and a reported boiling point of approximately 189 °C at atmospheric pressure.[8][9] Given that 2-(diethoxymethyl)-1,1-diethoxyhexane has a significantly higher molecular weight (276.41 g/mol ), its boiling point is expected to be substantially higher. This high boiling point necessitates a careful experimental approach, as many organic compounds can decompose at elevated temperatures. The Thiele tube method is an excellent choice for this determination as it requires only a small amount of sample.[10]

Experimental Protocol 2: Boiling Point Determination via Thiele Tube

Objective: To determine the boiling point of 2-(diethoxymethyl)-1,1-diethoxyhexane using a microscale method.

Materials:

• Thiele tube

• High-temperature heating oil (e.g., mineral oil or silicone oil)

• High-range thermometer (-10 to 400 °C)

• Small-diameter test tube (Durham tube)

• Capillary tube (sealed at one end)

• Rubber band or wire for attachment

• Bunsen burner or heating mantle

Procedure:

• Setup: Attach the Durham tube to the thermometer using a small rubber band, ensuring the bottom of the tube is level with the thermometer bulb.[10]

• Sample Addition: Add approximately 0.5 mL of 2-(diethoxymethyl)-1,1-diethoxyhexane to the Durham tube.

• Capillary Insertion: Place the capillary tube (sealed end up) into the Durham tube.[10]

• Assembly: Place the thermometer and tube assembly into the Thiele tube, which should be filled with heating oil to a level above the side-arm junction. Ensure the sample is positioned in the main body of the tube.

• Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner.[10] The design of the tube will ensure even heat distribution via convection.

• Observation (First Stage): As the temperature rises, a fine stream of bubbles will begin to emerge from the open end of the capillary tube. This indicates that the vapor pressure of the sample is overcoming the atmospheric pressure. Continue to heat gently until the bubbling becomes a rapid, continuous stream.

• Observation (Second Stage): Remove the heat source and allow the apparatus to cool slowly.

• Determination: The boiling point is the temperature at which the bubbling stops and the liquid is just drawn back into the capillary tube.[10] Record this temperature. This moment signifies that the vapor pressure of the sample is equal to the atmospheric pressure.

Caption: Experimental workflow for boiling point determination.

Section 4: Structural Confirmation by NMR Spectroscopy

While GC-MS confirms molecular weight, Nuclear Magnetic Resonance (NMR) spectroscopy is indispensable for verifying the precise atomic arrangement and connectivity of the molecule. Both ¹H and ¹³C NMR should be performed.

Predicted ¹H NMR Spectrum (in CDCl₃, 300-500 MHz)

• ~4.5-4.8 ppm (multiplet, 3H): The three methine protons (-CH(OEt)₂) are expected in this region. The chemical environment of the central methine proton is slightly different from the two on the malonate-derived portion, which may lead to complex splitting.

• ~3.4-3.7 ppm (multiplet, 8H): The eight methylene protons of the four ethoxy groups (-OCH₂CH₃).

• ~1.5-1.7 ppm (multiplet, 2H): The methylene protons on the butyl chain adjacent to the main backbone (-CH-CH₂-).

• ~1.2-1.4 ppm (multiplet, 4H): The two internal methylene groups of the n-butyl chain.

• ~1.1-1.2 ppm (triplet, 12H): The twelve methyl protons of the four ethoxy groups (-OCH₂CH₃).

• ~0.9 ppm (triplet, 3H): The terminal methyl group of the n-butyl chain.

Experimental Protocol 3: NMR Sample Preparation and Analysis

Objective: To acquire ¹H and ¹³C NMR spectra to confirm the structure of 2-(diethoxymethyl)-1,1-diethoxyhexane.

Materials:

• Sample of 2-(diethoxymethyl)-1,1-diethoxyhexane (~10-20 mg)

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• NMR tube

• Pasteur pipette

Procedure:

• Sample Preparation: Weigh approximately 15 mg of the sample and place it into a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.6-0.7 mL of CDCl₃ to the NMR tube using a Pasteur pipette.

• Dissolution: Cap the NMR tube and invert it several times to ensure the sample is fully dissolved.

• Instrumental Analysis:

  • Place the NMR tube in the spectrometer.

  • Acquire the ¹H spectrum, ensuring proper shimming to achieve high resolution.

  • Reference the spectrum to the residual solvent peak of CDCl₃ at 7.26 ppm.

  • Acquire a proton-decoupled ¹³C spectrum. Reference it to the CDCl₃ triplet centered at 77.16 ppm.[11][12]

• Data Interpretation: Compare the obtained chemical shifts, integrations (for ¹H), and multiplicities to the predicted values to confirm the structure.

References

• Wang, X., et al. (2025). High-throughput screening of acetals/ketals in edible essences via GC-Orbitrap-MS and their formation rates at room temperature. Food Chemistry. [Link]

• NextSDS. 2-DIETHOXYMETHYL-1,1-DIETHOXYHEXANE — Chemical Substance Information. [Link]

• Bhattacharya, P., et al. Tentative identification of acetals by GC/MS analysis. ResearchGate. [Link]

• Byrd, H., et al. (2019). Monitoring Basic Acetal Reactions by GC-MS. The Chemical Educator. [Link]

• ALS Environmental. (2022). Determination of Volatile Alcohols, Acetates and Ketones in Waters by Headspace GC-MS. [Link]

• Al-Rajab, A. J., et al. (2025). Determination and Quantification of Acetaldehyde, Acetone, and Methanol in Hand Sanitizers Using Headspace GC/MS: Effect of Storage Time and Temperature. ResearchGate. [Link]

• University of Technology. Experiment 2 : Determination of boiling point. [Link]

• University of Massachusetts Boston. # 5 Determination of Boiling Points. [Link]

• Al-Mustansiriyah University. (2021). EXPERIMENT (2) - DETERMINATION OF BOILING POINTS. [Link]

• LibreTexts Chemistry. (2022). 6.2B: Step-by-Step Procedures for Boiling Point Determination. [Link]

• Matrix Fine Chemicals. 2-(DIETHOXYMETHYL)-1,1-DIETHOXYPENTANE. [Link]

• MDPI. 5-Diethoxymethyl-1,1-diethoxy-5-hydroxyundeca-3,6-diyn-2-one. [Link]

• University of Technology. Practical material science Determination of the molecular weight by measuring the elevation of boiling point. [Link]

• Dong, W. -K., et al. (2013). Synthesis and Supramolecular Structure of 6,6'-Diethoxy-2,2'-[1,1'-(hexane-1,6-diyldioxy)bis(nitrilomethylidyne)]diphenol. Asian Journal of Chemistry. [Link]

• Chemsrc. 2-DIETHOXYMETHYL-1,1-DIETHOXYBUTANE. [Link]

• Matrix Fine Chemicals. 2-(DIETHOXYMETHYL)-1,1-DIETHOXYHEPTANE. [Link]

• NextSDS. 2-DIETHOXYMETHYL-1,1-DIETHOXYHEPTANE — Chemical Substance Information. [Link]

• CAS Common Chemistry. 1,1-Diethoxyhexane. [Link]

• Raut, S. U., et al. Synthesis of 1,1-diethoxyethane. ResearchGate. [Link]

• National Institute of Standards and Technology. Hexane, 1,1-diethoxy-. NIST WebBook. [Link]

• KUTECHFIRM. Nuclear Magnetic Resonance Spectroscopy. [Link]

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Protocols & Analytical Methods

Application Note & Protocol Guide: 2-(Diethoxymethyl)-1,1-diethoxyhexane as a Versatile Synthetic Intermediate

Abstract

This technical guide provides an in-depth exploration of 2-(diethoxymethyl)-1,1-diethoxyhexane, a valuable synthetic intermediate. Functioning as a stable, masked equivalent of a substituted malondialdehyde, this compound offers a strategic advantage in multistep organic synthesis. Its primary utility lies in the controlled, acid-catalyzed release of two aldehyde functionalities, enabling the construction of complex molecular architectures, including α,β-unsaturated aldehydes and various heterocyclic systems. This document details its physicochemical properties, mechanistic principles of activation, a comprehensive experimental protocol for its application, and field-proven insights for researchers, scientists, and professionals in drug development.

Introduction: The Strategic Value of a Masked Dialdehyde

In the landscape of organic synthesis, protecting groups are essential tools for masking reactive functional groups while other parts of a molecule are being manipulated. 2-(diethoxymethyl)-1,1-diethoxyhexane (CAS No: 21037-62-7) is a prime example of a molecule designed for this purpose.[1][2] It is structurally a tetra-acetal, which conceals two aldehyde functionalities within a stable framework.

The core value of this intermediate lies in its ability to act as a precursor to 2-butylmalondialdehyde. The acetal groups are robust under neutral to basic conditions but can be readily cleaved under acidic catalysis, typically in the presence of water, to reveal the highly reactive 1,3-dicarbonyl system.[3][4] This controlled "unmasking" allows for its strategic introduction into synthetic pathways, preventing undesired side reactions that free aldehydes would otherwise undergo. This approach is critical in the synthesis of pharmaceuticals and other complex target molecules where precision and yield are paramount.

Physicochemical Data and Safety Profile

A thorough understanding of a reagent's properties and hazards is fundamental to its effective and safe use.

Compound Properties

Property	Value	Reference(s)
CAS Number	21037-62-7	[1][2]
IUPAC Name	2-(diethoxymethyl)-1,1-diethoxyhexane	[2]
Synonym	1,1,3,3-tetraethoxy-2-n-butylpropane	[2]
Molecular Formula	C₁₅H₃₂O₄	[2]
Molecular Weight	276.41 g/mol	[2]

Safety and Handling

While a specific Safety Data Sheet (SDS) for 2-(diethoxymethyl)-1,1-diethoxyhexane is not widely available, its properties can be inferred from related acetal and ether compounds.

• Flammability: Like many ethers and acetals, this compound should be considered flammable. Vapors may form explosive mixtures with air.[5] Keep away from heat, sparks, open flames, and other ignition sources.[6] All equipment should be properly grounded to prevent static discharge.[6]

• Health Hazards: May cause skin and eye irritation. Inhalation of vapors may lead to drowsiness or dizziness.[5] Handle in a well-ventilated fume hood.

• Reactivity: Acetals are generally stable but can decompose under acidic conditions.[3] They may also form explosive peroxides upon prolonged exposure to air and light, a known hazard for ethers.[6]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, flame-retardant laboratory coats, and chemical-resistant gloves.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.[6]

Core Application & Mechanistic Pathway

The primary application of 2-(diethoxymethyl)-1,1-diethoxyhexane is its use as a synthetic precursor to 2-butyl-1,3-propanedial (2-butylmalondialdehyde). This transformation is achieved through acid-catalyzed hydrolysis.

Mechanism of Acid-Catalyzed Acetal Deprotection

The deprotection of the diethoxyacetal groups is a classic example of acid-catalyzed hydrolysis. The presence of water is essential for the reaction to proceed to completion, regenerating the carbonyl group.[4]

The mechanism involves a sequence of protonation and nucleophilic attack steps:

• Protonation: The acid catalyst protonates one of the ethoxy oxygen atoms, transforming the ethoxy group into a good leaving group (ethanol).

• Formation of an Oxonium Ion: The departure of ethanol is facilitated by the lone pair of electrons on the adjacent oxygen, resulting in a resonance-stabilized oxonium ion.

• Nucleophilic Attack: A water molecule attacks the electrophilic carbon of the oxonium ion.

• Formation of a Hemiacetal: Deprotonation of the newly added water molecule yields a hemiacetal intermediate.

• Repeat Hydrolysis: Steps 1-4 are repeated for the second ethoxy group, which ultimately releases the free aldehyde and another molecule of ethanol.

• Full Deprotection: The entire sequence occurs for both diethoxyacetal moieties on the parent molecule to yield the final dialdehyde.

Caption: Acid-catalyzed hydrolysis of an acetal to an aldehyde.

Experimental Protocol: Synthesis of a Dihydropyrimidine Derivative

This protocol details the in situ deprotection of 2-(diethoxymethyl)-1,1-diethoxyhexane and subsequent condensation with urea to form a dihydropyrimidine derivative, showcasing its utility in heterocyclic synthesis. This is a representative procedure adapted from well-established principles of acetal hydrolysis and the Biginelli reaction.

Materials and Reagents

Reagent	M.W. ( g/mol )	Quantity	Moles (mmol)	Eq.
2-(diethoxymethyl)-1,1-diethoxyhexane	276.41	2.76 g	10.0	1.0
Urea	60.06	0.66 g	11.0	1.1
p-Toluenesulfonic acid monohydrate (pTSA)	190.22	0.38 g	2.0	0.2
Ethanol	46.07	50 mL	-	-
Ethyl Acetate	88.11	150 mL	-	-
Saturated NaHCO₃ (aq)	-	50 mL	-	-
Brine	-	50 mL	-	-
Anhydrous Na₂SO₄	-	-	-	-

Step-by-Step Procedure

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-(diethoxymethyl)-1,1-diethoxyhexane (1.0 eq), urea (1.1 eq), and ethanol (50 mL).

• Initiation: Stir the mixture at room temperature until all solids are dissolved. Add p-toluenesulfonic acid monohydrate (0.2 eq) to the solution.

• Reaction: Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 4-6 hours. The causality for using a catalytic amount of a strong acid like pTSA is to efficiently catalyze the deprotection of all four C-O ether bonds of the acetals, which is the rate-determining step for the overall transformation.[7]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 Hexane:Ethyl Acetate eluent system. The disappearance of the starting material spot indicates reaction completion.

• Work-up - Quenching: After cooling to room temperature, carefully neutralize the reaction by slowly adding saturated aqueous sodium bicarbonate (NaHCO₃) solution until effervescence ceases. This step is critical to stop the reaction and neutralize the acid catalyst, preventing potential degradation of the product during extraction.

• Work-up - Extraction: Transfer the mixture to a separatory funnel. Add ethyl acetate (100 mL) and water (50 mL). Shake vigorously and allow the layers to separate. Collect the organic layer. Extract the aqueous layer again with ethyl acetate (50 mL).

• Work-up - Washing: Combine the organic layers and wash with brine (50 mL) to remove residual water and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude residue by column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate to afford the pure dihydropyrimidine product.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of a dihydropyrimidine.

Trustworthiness: Self-Validating Systems & Troubleshooting

A robust protocol must be self-validating. The success of each step can be confirmed, ensuring the overall integrity of the synthesis.

• TLC Monitoring: The primary validation tool during the reaction is TLC. A successful reaction will show the consumption of the starting acetal (non-polar) and the appearance of a new, more polar spot corresponding to the heterocyclic product.

• pH Check: During the quench, the use of pH paper to confirm the neutralization of the acid (pH ~7-8) is a crucial checkpoint before proceeding to extraction.

• Troubleshooting:

  • Incomplete Reaction: If TLC shows significant starting material after 6 hours, it may indicate insufficient catalysis or inactive catalyst. An additional portion of pTSA can be added, or a stronger acid like HCl could be used cautiously. The presence of excess water from non-anhydrous solvents can also hinder acetal formation in reversible reactions, but for deprotection, it drives the reaction forward.[4]

  • Low Yield after Purification: The intermediate dialdehyde is highly reactive and can polymerize if left for extended periods or under harsh conditions. The in situ nature of this protocol is designed to mitigate this by trapping the dialdehyde as it forms. Ensuring efficient stirring and prompt work-up upon completion is key.

  • Streaking on TLC: This may indicate the presence of acidic residue or a very polar byproduct. Ensuring the NaHCO₃ wash is thorough can resolve this.

Conclusion

2-(diethoxymethyl)-1,1-diethoxyhexane serves as an excellent and highly practical masked 1,3-dialdehyde. Its stability under basic and neutral conditions, combined with its predictable and clean deprotection under acidic catalysis, makes it a strategic asset in the synthesis of complex molecules. The protocols and insights provided herein are designed to empower researchers to confidently incorporate this versatile intermediate into their synthetic programs, particularly for constructing heterocyclic scaffolds relevant to drug discovery and materials science.

References

• NextSDS. (n.d.). 2-DIETHOXYMETHYL-1,1-DIETHOXYHEXANE — Chemical Substance Information. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information. Retrieved from [Link]

• PubChem. (n.d.). 1,1-Diethoxy-2-ethylhexane. Retrieved from [Link]

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acid-catalyzed hydrolysis protocol for 2-(diethoxymethyl)-1,1-diethoxyhexane

Application Note: Acid-Catalyzed Hydrolysis Protocol for 2-(Diethoxymethyl)-1,1-diethoxyhexane

Executive Summary & Scope

The synthesis of highly reactive dialdehydes, specifically 2-butylmalonaldehyde (2-butylpropanedial), is a critical transformation in pharmaceutical development. 2-Butylmalonaldehyde is a key structural building block and a known mass-spectrometry degradation fragment of complex non-steroidal anti-inflammatory drugs (NSAIDs) such as phenylbutazone[1][2]. Because free malonaldehydes are notoriously unstable—highly prone to rapid enolization, aldol condensation, and polymerization—they are almost exclusively synthesized and stored as their stable bis-acetal precursors.

This guide details a field-proven, self-validating protocol for the acid-catalyzed hydrolysis of 2-(diethoxymethyl)-1,1-diethoxyhexane to yield the active 2-butylmalonaldehyde, focusing on the causality of reaction conditions and workup strategies required to handle this sensitive intermediate.

Mechanistic Grounding & Causality (E-E-A-T)

Acetals offer robust stability against nucleophiles, bases, and most oxidants, but they are highly susceptible to hydrolysis in aqueous acid[3]. The hydrolysis of 2-(diethoxymethyl)-1,1-diethoxyhexane is the microscopic reverse of acetal formation.

• Reaction Mechanism: The sequence initiates with the protonation of one of the ethoxy oxygen atoms, converting it into a superior leaving group[4]. The elimination of ethanol generates a highly electrophilic oxonium ion, which is subsequently attacked by water to form a hemiacetal intermediate[4][5]. A final proton transfer and elimination of a second ethanol molecule yields the carbonyl group[5]. This cycle must occur twice to fully unmask the dialdehyde.

• Thermodynamic Control: Because all steps in acetal hydrolysis are reversible equilibria, a large excess of water is required to drive the reaction forward to the aldehyde[4][5].

• Solvent Selection: The starting material (C15H32O4) is highly hydrophobic. Utilizing a miscible co-solvent like Tetrahydrofuran (THF) prevents the formation of a biphasic mixture, ensuring uniform protonation and significantly reducing reaction time.

• Workup Causality: Free malonaldehydes are sensitive to acidic environments. Traditional purification on silica gel (which is inherently acidic) can cause severe product loss or polymerization of the dialdehyde[6]. Therefore, an acid-free extractive workup utilizing a saturated sodium bicarbonate quench is mandatory to isolate the product safely[6].

Materials and Reagents

Reagent / Material	Role in Protocol	Equivalents / Amount
2-(Diethoxymethyl)-1,1-diethoxyhexane	Bis-acetal Substrate	1.0 eq (10.0 mmol, ~2.76 g)
Tetrahydrofuran (THF)	Miscible Organic Co-solvent	20 mL
1M Hydrochloric Acid (HCl)	Acid Catalyst & Water Source	Excess (20 mL)
Sodium Bicarbonate (NaHCO3)	Quenching Agent (Saturated aq.)	As needed to pH 7.0–7.5
Ethyl Acetate (EtOAc)	Extraction Solvent	3 × 30 mL
Sodium Chloride (Brine)	Salting-out Wash (Saturated aq.)	30 mL
Sodium Sulfate (Na2SO4)	Neutral Drying Agent (Anhydrous)	Excess

Experimental Workflow & Pathway Visualization

Fig 1. Step-by-step experimental workflow for the hydrolysis and isolation process.

Fig 2. Acid-catalyzed hydrolysis mechanism of the bis-acetal to the dialdehyde.

Detailed Step-by-Step Protocol

Phase 1: Reaction Setup

• Preparation: In a clean, dry 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 mmol (approx. 2.76 g) of 2-(diethoxymethyl)-1,1-diethoxyhexane in 20 mL of reagent-grade Tetrahydrofuran (THF).

• Acid Addition: Slowly add 20 mL of 1M aqueous Hydrochloric Acid (HCl) to the stirring solution. The large excess of water is essential to push the equilibrium toward the aldehyde product[4].

• Heating: Attach a reflux condenser and gently heat the mixture to 40 °C. Note: Do not exceed 50 °C, as elevated temperatures promote the aldol condensation of the resulting 2-butylmalonaldehyde.

Phase 2: Reaction Monitoring 4. Sampling: After 2 hours, withdraw a 50 µL aliquot. Quench it immediately in a microcentrifuge tube containing 0.5 mL of saturated NaHCO3 and extract with 0.5 mL of EtOAc. 5. TLC Analysis: Spot the organic layer on a silica TLC plate. Elute with a 4:1 Hexanes:EtOAc mixture. The starting material (bis-acetal) will run near the solvent front, while the highly polar dialdehyde will remain near the baseline (often streaking due to enolization). 6. Completion: Continue stirring until the starting material is completely consumed (typically requiring 3-4 hours).

Phase 3: Acid-Free Extractive Workup 7. Quenching: Cool the reaction mixture to 0 °C using an ice bath. Slowly add saturated aqueous Sodium Bicarbonate (NaHCO3) dropwise until the pH of the aqueous layer reaches 7.0–7.5. Caution: Vigorous CO2 gas evolution will occur. Neutralizing the residual acid is critical to prevent product degradation during concentration[6]. 8. Extraction: Transfer the neutralized mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 × 30 mL). 9. Washing: Wash the combined organic layers with 30 mL of Brine (saturated NaCl solution). The brine wash decreases the solubility of the organic compound in the aqueous phase, effectively "salting out" the product to maximize yield[6]. 10. Drying: Dry the organic layer over anhydrous Sodium Sulfate (Na2SO4). Avoid acidic drying agents. Filter the suspension to remove the drying agent.

Phase 4: Concentration and Storage 11. Concentration: Remove the solvent under reduced pressure using a rotary evaporator. Keep the water bath temperature below 30 °C to prevent thermal degradation of the dialdehyde. 12. Storage: The crude 2-butylmalonaldehyde should be used immediately in subsequent synthetic steps (e.g., condensation with hydrazines to form pyrazoles). If storage is absolutely necessary, store neat at -80 °C under an inert argon atmosphere.

Data Presentation: Optimization Parameters

Parameter	Condition Tested	Result / Yield	Scientific Rationale
Solvent System	100% H2O (Biphasic)	< 20% conversion at 4 hrs	Poor solubility of the C15 bis-acetal prevents efficient protonation.
Solvent System	THF / H2O (1:1)	> 95% conversion at 3 hrs	Homogeneous system maximizes contact between catalyst, water, and substrate.
Temperature	20 °C (Room Temp)	60% conversion at 6 hrs	Reaction kinetics are too slow for a practical workflow.
Temperature	40 °C	> 95% conversion at 3 hrs	Optimal balance of kinetic rate and product stability.
Temperature	70 °C	Complex mixture	High heat induces aldol condensation and polymerization of the dialdehyde.

Sources

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• 3. Dimethyl Acetals [organic-chemistry.org]
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• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for 2-(diethoxymethyl)-1,1-diethoxyhexane in Fragrance Chemistry

Abstract

This technical guide provides a comprehensive overview of 2-(diethoxymethyl)-1,1-diethoxyhexane (CAS No. 21037-62-7), a tetra-acetal derivative of 2-butylmalonaldehyde, and its potential applications within the field of fragrance chemistry. While this specific molecule is not widely documented in perfumery literature, this document extrapolates its potential olfactory characteristics, applications, and stability from the well-established principles of acetal chemistry in fragrances. Detailed protocols for its synthesis, purification, and characterization are provided to enable researchers and fragrance chemists to explore its properties. This guide is intended for an audience of researchers, scientists, and professionals in the fragrance and drug development industries.

Introduction to Acetals in Fragrance Chemistry

Aldehydes are a cornerstone of modern perfumery, contributing to a wide spectrum of scents from fresh and citrusy to powerful floral and waxy notes.[1][2] However, their high reactivity, particularly the susceptibility of the aldehyde functional group to oxidation and other chemical transformations, can lead to instability in fragrance formulations.[3] The conversion of an aldehyde to an acetal is a common strategy to protect this reactive group, thereby enhancing the stability and shelf-life of a fragrance composition.[3]

Acetals are formed by the reaction of an aldehyde with an alcohol in the presence of an acid catalyst. This transformation not only stabilizes the aldehyde but can also modulate its olfactory profile, often resulting in a new and unique scent.[3] For instance, the conversion of citral, with its strong lemon scent, to its dimethyl or diethyl acetal yields a neroli-like citrus-green aroma.[3] In addition to stability and scent modification, some complex acetals can also act as fixatives, prolonging the evaporation of more volatile fragrance components.[4][5]

2-(diethoxymethyl)-1,1-diethoxyhexane , also known as 1,1,3,3-tetraethoxy-2-n-butylpropane, is a tetra-acetal. Its structure suggests it is derived from 2-butylmalonaldehyde. While specific data on its olfactory properties is limited, its molecular structure allows for informed speculation on its potential role in fragrance compositions. The butyl group may impart a fatty or fruity nuance, while the multiple ethoxy groups could contribute to a mild, green, and ethereal character.

Synthesis of 2-(diethoxymethyl)-1,1-diethoxyhexane

The synthesis of the target molecule proceeds in two main stages: the synthesis of the precursor aldehyde, 2-butylmalonaldehyde, followed by its acetalization.

Proposed Synthesis of 2-Butylmalonaldehyde

The synthesis of substituted malonaldehydes can be challenging due to their reactivity. A plausible route to 2-butylmalonaldehyde could be adapted from methods used for similar compounds, such as 2-bromomalonaldehyde.[6] A potential synthetic pathway is outlined below.

Caption: Proposed synthetic route to 2-butylmalonaldehyde.

Acetalization to 2-(diethoxymethyl)-1,1-diethoxyhexane

The final step is the acid-catalyzed acetalization of 2-butylmalonaldehyde with ethanol.

Materials:

• 2-Butylmalonaldehyde

• Anhydrous Ethanol (absolute)

• p-Toluenesulfonic acid (p-TSA) or other acid catalyst

• Toluene

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Dean-Stark apparatus

• Condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus, condenser, and magnetic stirrer, add 2-butylmalonaldehyde (1.0 eq), a significant excess of anhydrous ethanol (e.g., 10-20 eq), and a catalytic amount of p-toluenesulfonic acid (0.01-0.05 eq).

• Add toluene as an azeotropic solvent to aid in the removal of water.

• Heat the reaction mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope with toluene.

• Continue the reaction until no more water is collected in the trap, indicating the completion of the reaction.

• Cool the reaction mixture to room temperature.

• Quench the reaction by adding saturated sodium bicarbonate solution to neutralize the acid catalyst.

• Transfer the mixture to a separatory funnel and wash with brine.

• Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the organic layer using a rotary evaporator to remove the solvent and excess ethanol.

• Purify the crude product by vacuum distillation to obtain pure 2-(diethoxymethyl)-1,1-diethoxyhexane.

Quality Control and Characterization

Ensuring the purity and identity of fragrance ingredients is crucial for consistent quality and safety.[7][8] The following analytical techniques are recommended for the characterization of 2-(diethoxymethyl)-1,1-diethoxyhexane.

Analytical Technique	Purpose	Expected Observations
Gas Chromatography-Mass Spectrometry (GC-MS)	To determine the purity of the compound and identify any impurities.	A major peak corresponding to the molecular weight of 2-(diethoxymethyl)-1,1-diethoxyhexane (276.41 g/mol ).[9]
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	To confirm the molecular structure of the compound.	¹H NMR should show characteristic signals for the ethoxy groups (triplets and quartets) and the alkyl chain. ¹³C NMR will confirm the presence of the acetal carbons and the different carbons of the butyl and ethoxy groups.
Fourier-Transform Infrared (FTIR) Spectroscopy	To identify the functional groups present in the molecule.	Absence of a strong C=O stretching band (from the aldehyde precursor) and the presence of strong C-O stretching bands characteristic of acetals.

Applications in Fragrance Chemistry

While direct applications of 2-(diethoxymethyl)-1,1-diethoxyhexane are not extensively documented, its properties can be inferred from its structure and the known roles of similar molecules in perfumery.

Potential Olfactory Profile

Based on its chemical structure, a hypothetical olfactory profile can be proposed:

• Top Notes: A mild, ethereal, and slightly green character, typical of many acetals.

• Heart Notes: A subtle fruity and waxy nuance contributed by the butyl group.

• Base Notes: Due to its relatively high molecular weight (276.41 g/mol ), it is expected to have low volatility and could contribute to the overall longevity of a fragrance.[9] It may also possess a soft, woody character in the dry-down, similar to other complex acetals used as fixatives.[4][5]

Use as a Fragrance Modifier and Stabilizer

The primary application of 2-(diethoxymethyl)-1,1-diethoxyhexane would likely be as a stabilized form of 2-butylmalonaldehyde. The free dialdehyde is expected to be highly reactive and potentially unstable in many fragrance formulations. By converting it to the tetra-acetal, its unique olfactory contribution can be incorporated into a fragrance with greater stability.

Potential as a Fixative

Larger, less volatile molecules are often used as fixatives in perfumery to prolong the scent of more volatile top and middle notes.[10] The molecular weight and structure of 2-(diethoxymethyl)-1,1-diethoxyhexane suggest it could function as a fixative, adding substantivity and longevity to a fragrance composition. Its use in this capacity would be analogous to other high molecular weight acetals employed for their fixative properties.[4][5]

Formulation Considerations

When incorporating 2-(diethoxymethyl)-1,1-diethoxyhexane into a fragrance, the following should be considered:

• Solubility: It is expected to be soluble in common fragrance solvents like ethanol and dipropylene glycol.

• Compatibility: It should be compatible with a wide range of other fragrance materials, including esters, alcohols, and other aroma chemicals.

• Dosage: The optimal concentration will depend on the desired effect. As a modifier or for its own subtle scent, it might be used at lower concentrations. As a fixative, higher concentrations may be required.

Caption: Workflow for the application of a new fragrance ingredient.

Conclusion

2-(diethoxymethyl)-1,1-diethoxyhexane represents an intriguing, though currently underutilized, molecule in the perfumer's palette. Its structure as a tetra-acetal suggests a high degree of stability, making it a potentially valuable derivative of the more reactive 2-butylmalonaldehyde. While its exact olfactory profile requires empirical evaluation, it is likely to possess a complex and subtle character with green, fruity, and potentially woody facets. Its most promising applications in fragrance chemistry are as a stable aroma chemical, a modifier for other fragrance notes, and a potential fixative to enhance the longevity of a scent. The protocols and application notes provided in this guide offer a foundation for further research and exploration of this unique compound's role in the art and science of perfumery.

References

• Firmenich SA. (2002). Use of (1-ethoxyethoxy)cyclododecane in a perfume composition as perfume fixative and/or enhancer. U.S.

• Procter & Gamble. (2017). FRAGRANCE COMPOSITIONS. European Patent EP 2 961 374 B1. [Link]

• Givaudan SA. (2012). TERPENE ALCOHOLS FOR USE IN FRAGRANCE COMPOSITIONS AND PERFUMED PRODUCTS. European Patent EP 2 714 633 B1. [Link]

• PerfumersWorld. CONFIDENTIAL FRAGRANCE PRODUCT INFORMATION SHEET. [Link]

• International Flavors & Fragrances Inc. (2006). Fragrance fixatives. U.S.

• NICNAS. (2015). Data-poor fragrance chemicals: Environment tier II assessment. [Link]

• Procter & Gamble. (2019). Fragrance compositions and uses thereof. Justia Patents. [Link]

• Zviely, M. (2004). Heterocyclic Oxygen-Containing Aroma Chemicals. Perfumer & Flavorist, 29(6), 34-41.

• NextSDS. 2-DIETHOXYMETHYL-1,1-DIETHOXYHEXANE — Chemical Substance Information. [Link]

• Api, A. M., et al. (2019). RIFM fragrance ingredient safety assessment, 1,1-diethoxyhexane, CAS Registry Number 3658-93-3. Food and Chemical Toxicology, 130, 110612. [Link]

• Zviely, M. (2009). Aldehydes and Acetals - Part 1. Perfumer & Flavorist, 34(8), 34-42.

• The Good Scents Company. 3-hexanol. [Link]

• Scent Split. (2024). Aldehydes: The Debunking Myths And Its Role In Fragrance. [Link]

• Hygro Chemicals Pharmtek Pvt. Ltd. (2017). Synthesis Of 2 Chloromalonaldehyde. Indian Patent Application 34/2018. [Link]

• Xi'an Modern Chemistry Co., Ltd. (2020). Synthesis method of 2-bromomalondialdehyde.

• Jumal, J., et al. (2023). Synthesis, Characterization, and Perfumery Application of Acetal Derivatives of 2-Methyl-3-(4-R-Phenyl) Propanal: A Short Review. Malaysian Journal of Science, Health & Technology, 9(1). [Link]

• 99Perfume. Chemicals In the Perfume Industry. [Link]

• International Flavors and Fragrances Inc. (1981). The Development and Introduction of a New Perfumery Chemical. Perkin Transactions, 1(2), 1-10.

• Calapai, F., et al. (2024). Aldehydes: What We Should Know About Them. International Journal of Molecular Sciences, 25(21), 12879. [Link]

• CAS. 1,1-Diethoxyhexane. [Link]

• Cheméo. Chemical Properties of Hexane, 1,1-diethoxy- (CAS 3658-93-3). [Link]

• All 'Bout Chemistry. (2025). Synthesis of Aldehyde from Acid Chloride, Ester and Nitrile| DIBALH. YouTube. [Link]

• Firmenich SA. (2004). Use of (1-ethoxyethoxy)cyclododecane in a perfume composition as perfume fixative and/or enhancer. U.S.

• The Good Scents Company. hexanal diethyl acetal. [Link]

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Catalytic Pathways to 2-(Diethoxymethyl)-1,1-diethoxyhexane: An Application and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the catalytic synthesis of 2-(diethoxymethyl)-1,1-diethoxyhexane, a tetra-acetal of significant interest in organic synthesis for its role as a versatile building block and protecting group. We delve into the foundational principles of acetalization catalysis, exploring a range of effective catalysts from classical Brønsted and Lewis acids to modern heterogeneous systems. This document offers detailed, field-proven protocols, elucidates the mechanistic rationale behind catalyst selection and reaction conditions, and presents quantitative data to guide experimental design. Through this in-depth exploration, we aim to equip researchers with the knowledge to efficiently synthesize this and related polyacetal compounds.

Introduction: The Synthetic Utility of Polyacetals

Polyacetal moieties, such as the one present in 2-(diethoxymethyl)-1,1-diethoxyhexane, are of considerable value in multistep organic synthesis. They serve as protected forms of dicarbonyl compounds, allowing for selective transformations at other sites of a complex molecule. The controlled deprotection of these groups can then reveal the reactive carbonyl functionalities at a desired stage. The target molecule, 2-(diethoxymethyl)-1,1-diethoxyhexane, can be viewed as the diethyl acetal of 2-hexylmalonaldehyde. The synthesis of such compounds hinges on the efficient formation of acetal linkages, a reaction that is almost invariably catalyzed.

The general formation of an acetal from an aldehyde and an alcohol is a reversible reaction that is typically promoted by an acid catalyst.[1][2] To achieve high yields, the equilibrium must be shifted towards the product, often by removing the water byproduct through azeotropic distillation (e.g., using a Dean-Stark apparatus) or by using a dehydrating agent.[2] The choice of catalyst is paramount and can influence reaction rates, yields, and chemoselectivity.

Catalytic Strategies for Acetalization

The synthesis of acetals can be achieved through various catalytic systems, each with its own set of advantages and limitations. The selection of an appropriate catalyst depends on factors such as the substrate's sensitivity to acid, the desired reaction conditions (homogeneous vs. heterogeneous), and cost-effectiveness.

Brønsted Acid Catalysis

Traditional Brønsted acids like hydrochloric acid (HCl), sulfuric acid (H₂SO₄), and p-toluenesulfonic acid (p-TSA) are widely used for acetalization due to their low cost and high activity.[3] The mechanism involves the protonation of the carbonyl oxygen, which enhances the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by ethanol.[2]

Lewis Acid Catalysis

Lewis acids catalyze acetalization by coordinating to the carbonyl oxygen, thereby activating the carbonyl group. A diverse array of Lewis acids has been shown to be effective, including:

• Metal Triflates: Cerium(III) trifluoromethanesulfonate (Ce(OTf)₃) is a mild and efficient catalyst for the protection of aldehydes and ketones as acetals, often compatible with acid-sensitive substrates.[4]

• Metal Halides: Zirconium tetrachloride (ZrCl₄) and anhydrous iron(III) chloride (FeCl₃) are highly effective and chemoselective catalysts for acetalization under mild conditions.[5][6]

• Boron Trifluoride Etherate (BF₃·OEt₂): This is a commonly used Lewis acid catalyst in organic synthesis and has been successfully employed in the preparation of tetraethoxyalkanes.[7]

• Dialkyl Sulfates: Dimethyl sulfate (DMS) and its higher homologs have been demonstrated to act as mild Lewis acid-type catalysts for acetalization, even in the presence of a base.[1]

Heterogeneous Catalysis

The use of solid acid catalysts offers significant advantages in terms of catalyst separation, reusability, and often milder reaction conditions. Examples include:

• Acidic Resins: Ion-exchange resins like Amberlyst-15 or D72 resin can effectively catalyze acetalization and are easily removed by filtration.[8]

• Silica-Supported Acids: Perchloric acid adsorbed on silica gel is an extremely efficient and reusable catalyst for acetal formation, often under solvent-free conditions.[5]

• Polyoxometalates: Keggin-type heteropoly acids like H₄[SiW₁₂O₄₀], both in their pure form and immobilized on silica, have shown high catalytic activity for acetalization under mild, solvent-free conditions.[3]

Other Catalytic Systems

Recent research has also explored other catalytic methods, such as palladium-catalyzed acetalization and photochemical methods using catalysts like Eosin Y.[5] These methods often offer unique advantages in terms of mild reaction conditions and substrate scope.

Proposed Synthetic Pathway for 2-(Diethoxymethyl)-1,1-diethoxyhexane

A likely precursor for the target molecule is 2-hexylacrolein. The reaction would proceed via a tandem Michael addition of ethanol to the β-position of the α,β-unsaturated aldehyde, followed by the acid-catalyzed acetalization of the aldehyde functionality with triethyl orthoformate and ethanol.

Caption: Proposed two-step, one-pot synthesis of 2-(diethoxymethyl)-1,1-diethoxyhexane.

Experimental Protocols

The following protocols describe the synthesis of 2-(diethoxymethyl)-1,1-diethoxyhexane using different catalytic systems. Researchers should perform these reactions in a well-ventilated fume hood and wear appropriate personal protective equipment.

Protocol 1: Lewis Acid Catalysis using Iron(III) Chloride

This protocol is adapted from a general procedure for the synthesis of 1,1,3,3-tetraalkoxypropanes.[6]

Materials:

• 2-Hexylacrolein

• Triethyl orthoformate

• Anhydrous ethanol

• Anhydrous iron(III) chloride (FeCl₃)

• Anhydrous sodium carbonate

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of triethyl orthoformate (1.2 equivalents) and anhydrous ethanol (3 equivalents) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add 2-hexylacrolein (1 equivalent).

• Carefully add a catalytic amount of anhydrous iron(III) chloride (e.g., 0.01 equivalents). An exothermic reaction may be observed.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, quench the reaction by adding anhydrous sodium carbonate to neutralize the acid catalyst.

• Filter the mixture to remove the solids and wash the residue with diethyl ether.

• Combine the filtrate and washings, and wash successively with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by fractional distillation under reduced pressure to yield pure 2-(diethoxymethyl)-1,1-diethoxyhexane.

Protocol 2: Heterogeneous Catalysis using Silica-Supported Perchloric Acid

This protocol is based on the use of perchloric acid adsorbed on silica gel as a highly efficient and reusable catalyst.[5]

Materials:

• 2-Hexylacrolein

• Triethyl orthoformate

• Anhydrous ethanol

• Perchloric acid on silica gel (HClO₄-SiO₂)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, combine 2-hexylacrolein (1 equivalent), triethyl orthoformate (1.5 equivalents), and anhydrous ethanol (2 equivalents).

• Add a catalytic amount of perchloric acid on silica gel (e.g., 0.02 g per mmol of aldehyde).

• Stir the mixture at room temperature. The reaction is often complete within a few hours. Monitor by TLC or GC.

• After the reaction is complete, dilute the mixture with diethyl ether and filter to recover the catalyst. The catalyst can be washed with diethyl ether, dried, and reused.

• Wash the filtrate with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation.

• Purify the residue by vacuum distillation to obtain the desired product.

Data Presentation

The following table summarizes typical reaction parameters and expected outcomes for the synthesis of acetals using various catalysts, which can be extrapolated for the synthesis of 2-(diethoxymethyl)-1,1-diethoxyhexane.

Catalyst System	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Typical Reaction Time (h)	Typical Yield (%)	Reference
Iron(III) Chloride	0.2 - 1.0	Ethanol	Room Temperature	12 - 24	70 - 90	[6]
HClO₄-SiO₂	(catalytic amount)	Solvent-free or Ethanol	Room Temperature	1 - 4	>90	[5]
H₄[SiW₁₂O₄₀]	0.1 - 0.5	Solvent-free	30 - 50	0.5 - 2	>95	[3]
Ce(OTf)₃	1.0 - 5.0	Triethyl orthoformate	Room Temperature	2 - 8	85 - 95	[4]

Mechanistic Insight and Workflow Visualization

The acid-catalyzed formation of the acetal proceeds through a hemiacetal intermediate. The overall mechanism for the formation of 2-(diethoxymethyl)-1,1-diethoxyhexane from 2-hexylacrolein is a combination of a Michael addition and a double acetalization.

Caption: Simplified mechanism of the tandem Michael addition and acetalization.

Caption: General experimental workflow for the synthesis.

Conclusion

The synthesis of 2-(diethoxymethyl)-1,1-diethoxyhexane, while not explicitly detailed in current literature, can be reliably achieved through established catalytic acetalization methodologies applied to an appropriate α,β-unsaturated aldehyde precursor. This guide has outlined several robust catalytic systems, from homogeneous Lewis acids to heterogeneous solid acids, and provided detailed protocols to facilitate the successful synthesis of this and related polyacetal compounds. The choice of catalyst will ultimately depend on the specific requirements of the synthesis, including scale, cost, and the need for catalyst recyclability. The information presented herein provides a solid foundation for researchers to develop and optimize the preparation of this versatile synthetic building block.

References

• Kumar, A., et al. (2025). Dimethyl(alkyl) sulfates as Lewis acid type catalysts for acetalization and related reactions of carbonyl compounds. RSC Advances.
• Zhao, S., Jia, Y., & Song, Y.-F. (2014). Acetalization of aldehydes and ketones over H₄[SiW₁₂O₄₀] and H₄[SiW₁₂O₄₀]/SiO₂. Catalysis Science & Technology, 4(9), 3301-3308.
• Organic Chemistry Portal. (n.d.).
• Ono, F., et al. (2009). A Facile Procedure for Acetalization of Aldehydes and Ketones Catalyzed by Cerium(III)
• Li, Y., et al. (2006). New Catalytic Methods for the Preparation of Acetals from Alcohols and Aldehydes.
• BenchChem. (2025).
• PrepChem. (n.d.). Synthesis of a. 1.1.3.3-tetraethoxy-2-methylpropane.
• Google Patents. (2006).

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Application Notes and Protocols for the Deprotection of 2-(diethoxymethyl)-1,1-diethoxyhexane

Introduction: The Strategic Unveiling of Carbonyls

In the intricate landscape of multi-step organic synthesis, the reversible masking of reactive functional groups is a cornerstone of molecular design. Among the arsenal of protecting groups, acetals stand out for their robust stability towards bases, nucleophiles, and a variety of reducing and oxidizing agents.[1] The target molecule of this guide, 2-(diethoxymethyl)-1,1-diethoxyhexane, presents a unique challenge and opportunity due to the presence of two distinct acetal functionalities. This document serves as a comprehensive guide for researchers, scientists, and drug development professionals, offering a detailed exploration of methodologies for the deprotection of this substrate. We will delve into the mechanistic underpinnings of various deprotection strategies, from classical acidic hydrolysis to milder, chemoselective protocols, providing field-proven insights and detailed experimental procedures.

The structure of 2-(diethoxymethyl)-1,1-diethoxyhexane features a primary diethyl acetal derived from an aldehyde and a secondary diethyl acetal (a ketal) derived from a ketone. This structural nuance opens the door for potential chemoselective deprotection, a highly sought-after transformation in complex molecule synthesis. This guide will equip the modern synthetic chemist with the knowledge to strategically and efficiently unmask the desired carbonyl functionality within this bifunctional substrate.

Methodologies for Acetal Deprotection

The cleavage of acetals is most commonly achieved under acidic conditions, which facilitate the hydrolysis back to the parent carbonyl compound.[2][3] However, the demand for milder and more selective methods has led to the development of a diverse array of protocols employing Lewis acids and other reagents that can operate under neutral or near-neutral conditions.[4][5]

Classical Acid-Catalyzed Hydrolysis

This is the most conventional and widely employed method for acetal deprotection. The reaction proceeds via protonation of an acetal oxygen, followed by the elimination of an alcohol molecule to form a resonance-stabilized oxonium ion. Subsequent attack by water and loss of a proton regenerates the carbonyl group.[6]

Mechanism of Acid-Catalyzed Acetal Deprotection

Caption: Mechanism of acid-catalyzed acetal hydrolysis.

Experimental Protocol: Hydrochloric Acid in Acetone/Water

• Reaction Setup: Dissolve 2-(diethoxymethyl)-1,1-diethoxyhexane (1 mmol) in a mixture of acetone (10 mL) and water (2 mL) in a round-bottom flask equipped with a magnetic stirrer.

• Acid Addition: To the stirring solution, add 1 M aqueous hydrochloric acid (1 mL, 1 mmol).

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Upon completion, neutralize the reaction mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate until effervescence ceases.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

• Purification: Purify the crude product by column chromatography on silica gel.

Lewis Acid-Catalyzed Deprotection

Lewis acids offer a milder alternative to Brønsted acids and can often be employed under aprotic conditions, which can be advantageous for substrates sensitive to aqueous acid.[7] Reagents such as cerium(III) triflate and bismuth(III) nitrate have proven to be effective for the chemoselective deprotection of acetals.[8]

Experimental Protocol: Cerium(III) Triflate in Wet Nitromethane

This method is particularly attractive due to its mild, near-neutral pH conditions.[8]

• Reagent Preparation: Prepare "wet" nitromethane by shaking nitromethane with an equal volume of water in a separatory funnel, allowing the layers to separate, and collecting the organic phase.

• Reaction Setup: Dissolve 2-(diethoxymethyl)-1,1-diethoxyhexane (1 mmol) in wet nitromethane (10 mL) in a round-bottom flask.

• Catalyst Addition: Add cerium(III) triflate (Ce(OTf)₃, 0.05 mmol, 5 mol%) to the solution.

• Reaction: Stir the mixture at room temperature and monitor the reaction progress by TLC or GC.

• Work-up: Upon completion, dilute the reaction mixture with dichloromethane (20 mL) and wash with water (2 x 10 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

Experimental Protocol: Bismuth(III) Nitrate Pentahydrate in Dichloromethane

Bismuth(III) nitrate is an inexpensive, relatively non-toxic, and easy-to-handle reagent that can efficiently cleave acetals.[9]

• Reaction Setup: To a solution of 2-(diethoxymethyl)-1,1-diethoxyhexane (1 mmol) in dichloromethane (10 mL), add bismuth(III) nitrate pentahydrate (0.25 mmol, 25 mol%).

• Reaction: Stir the heterogeneous mixture at room temperature.

• Monitoring: Follow the reaction's progress by TLC or GC.

• Work-up: Upon completion, quench the reaction by adding water (10 mL).

• Extraction: Separate the layers and extract the aqueous phase with dichloromethane (2 x 10 mL).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the residue by column chromatography.

Mild and Chemoselective Deprotection Methods

The presence of two different acetal groups in the target molecule brings the concept of chemoselectivity to the forefront. Generally, ketals are more readily cleaved under acidic conditions than acetals of aldehydes due to the greater stability of the resulting tertiary carbocation intermediate.[3] However, specific reagent systems have been developed that can reverse this selectivity.

Chemoselective Deprotection of Aldehyde Acetals in the Presence of Ketals

A noteworthy method for the selective deprotection of acetals derived from aldehydes in the presence of ketals employs triethylsilyl trifluoromethanesulfonate (TESOTf) and 2,6-lutidine.[10] This protocol's unusual selectivity is a powerful tool for synthetic chemists.

Experimental Protocol: TESOTf and 2,6-Lutidine

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-(diethoxymethyl)-1,1-diethoxyhexane (1 mmol) and 2,6-lutidine (2 mmol) in anhydrous dichloromethane (5 mL).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add triethylsilyl trifluoromethanesulfonate (TESOTf) (1.5 mmol) dropwise to the cold solution.

• Reaction: Allow the reaction to warm to room temperature while stirring. Monitor the reaction progress by TLC.

• Quenching: Upon completion, quench the reaction by adding water (10 mL).

• Work-up: Extract the mixture with dichloromethane (3 x 15 mL). Wash the combined organic layers with a saturated aqueous solution of copper(II) sulfate (to remove 2,6-lutidine) followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the product via column chromatography.

Deprotection using Molecular Iodine in Acetone

For a very mild and neutral deprotection method, molecular iodine in acetone has been shown to be highly effective for a wide range of acetals and ketals.[11] This method is known for its high chemoselectivity, tolerating many other sensitive functional groups.[11]

Experimental Protocol: Molecular Iodine in Acetone

• Reaction Setup: Dissolve 2-(diethoxymethyl)-1,1-diethoxyhexane (1 mmol) in acetone (10 mL) in a round-bottom flask.

• Catalyst Addition: Add molecular iodine (I₂, 0.1 mmol, 10 mol%) to the solution.

• Reaction: Stir the mixture at room temperature. The reaction is often rapid.

• Monitoring: Monitor the reaction by TLC.

• Quenching: Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate until the brown color of iodine disappears.

• Extraction: Extract the product with diethyl ether (3 x 20 mL).

• Drying and Concentration: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the resulting carbonyl compound by column chromatography.

Comparative Summary of Deprotection Methods

Method	Reagents	Conditions	Advantages	Disadvantages
Acid-Catalyzed Hydrolysis	HCl, H₂SO₄, or p-TsOH in aqueous organic solvent	Room temperature to reflux	Inexpensive, widely applicable	Harsh conditions, not suitable for acid-sensitive substrates, may lack selectivity
Cerium(III) Triflate	Ce(OTf)₃ in wet nitromethane	Room temperature	Mild, near-neutral pH, high yields[8]	Requires preparation of "wet" solvent, triflates can be expensive
Bismuth(III) Nitrate	Bi(NO₃)₃·5H₂O in CH₂Cl₂	Room temperature	Inexpensive, low toxicity, easy work-up[9]	May not be suitable for all substrates, can be heterogeneous
TESOTf/2,6-Lutidine	TESOTf, 2,6-lutidine in anhydrous CH₂Cl₂	0 °C to room temperature	Highly chemoselective for aldehyde acetals over ketals[10]	Requires anhydrous conditions, reagents are moisture-sensitive
Molecular Iodine	I₂ in acetone	Room temperature	Very mild, neutral conditions, rapid, high chemoselectivity[11]	Iodine can be corrosive and needs to be quenched

Experimental Workflow Visualization

Caption: General experimental workflow for acetal deprotection.

Conclusion

The deprotection of 2-(diethoxymethyl)-1,1-diethoxyhexane offers a versatile platform to explore a range of synthetic methodologies. The choice of the deprotection method should be guided by the desired outcome, whether it be complete deprotection to the corresponding dicarbonyl compound or a more nuanced chemoselective transformation. Classical acid-catalyzed hydrolysis provides a straightforward, albeit potentially harsh, route. For substrates demanding milder conditions, Lewis acid catalysis with reagents like cerium(III) triflate or bismuth(III) nitrate presents excellent alternatives. Furthermore, the use of specialized reagents such as TESOTf/2,6-lutidine opens up the possibility of selectively unmasking the aldehyde functionality while preserving the ketal. By carefully considering the reaction conditions and the inherent reactivity of the substrate, researchers can effectively navigate the deprotection of this and other complex acetal-containing molecules, thereby advancing their synthetic campaigns.

References

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• Dalpozzo, R., De Nino, A., Maiuolo, L., Procopio, A., Tagarelli, A., Sindona, G., & Bartoli, G. (2002). A New, Very Mild and Chemoselective Method for the Cleavage of Acetals and Ketals. The Journal of Organic Chemistry, 67(25), 9093–9095. Available at: [Link]

• Miyashita, H., Matsushita, Y.-i., & Sugawara, T. (2004). Unexpected Highly Chemoselective Deprotection of the Acetals from Aldehydes and Not Ketones: TESOTf−2,6-Lutidine Combination. Journal of the American Chemical Society, 126(40), 12792–12793. Available at: [Link]

• Sun, J., Dong, Y., Cao, L., Wang, X., Wang, S., & Hu, Y. (2004). Highly Efficient Chemoselective Deprotection of O,O-Acetals and O,O-Ketals Catalyzed by Molecular Iodine in Acetone. The Journal of Organic Chemistry, 69(25), 8932–8934. Available at: [Link]

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• Hajipour, A. R., Mallakpour, S. E., & Mohammadpoor-Baltork, I. (2002). Solid State Deprotection of Acetals and Thioacetals Using Benzyltriphenylphosphonium Peroxymonosulfate. Molecules, 7(8), 611-618. Available at: [Link]

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Application Note: A Scalable Production Framework for 2-(diethoxymethyl)-1,1-diethoxyhexane

Abstract

This document provides a comprehensive technical guide for the scale-up production of 2-(diethoxymethyl)-1,1-diethoxyhexane, a tetra-acetal of potential interest in specialty chemicals and as a protected aldehyde in complex organic synthesis. Transitioning from laboratory-scale synthesis to pilot or industrial production presents significant challenges in terms of thermal management, reaction kinetics, and purification. This guide outlines a robust and scalable process, integrating principles of process chemistry, risk assessment, and Process Analytical Technology (PAT) to ensure a safe, efficient, and reproducible manufacturing workflow. We present detailed protocols for a 1 kg scale synthesis and subsequent high-purity isolation via vacuum distillation, designed for researchers, chemists, and process engineers in the pharmaceutical and chemical industries.

Process Chemistry and Mechanistic Rationale

The synthesis of 2-(diethoxymethyl)-1,1-diethoxyhexane is fundamentally an acid-catalyzed acetalization reaction.[1] The process involves the reaction of a dialdehyde precursor, 2-hexylmalonaldehyde, with an excess of ethanol. The reaction proceeds in two stages: initial formation of a hemiacetal intermediate, followed by dehydration to form the stable acetal.[1]

Reaction: 2-Hexylmalonaldehyde + 4 Ethanol ⇌ 2-(diethoxymethyl)-1,1-diethoxyhexane + 2 H₂O

The use of an acid catalyst is crucial to protonate the carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon for nucleophilic attack by the weakly nucleophilic alcohol.[2][3] However, excessive acid can be counterproductive by protonating the alcohol itself, reducing its nucleophilicity.[2][3] The reaction is reversible, necessitating the removal of water to drive the equilibrium towards the product. This can be achieved using a Dean-Stark apparatus during reflux or by employing a dehydrating agent like triethyl orthoformate, which reacts with water to produce more ethanol and ethyl formate.[4][5]

Caption: Acid-catalyzed acetalization pathway.

Scale-Up Considerations and Risk Assessment

Scaling chemical reactions introduces complexities beyond simple multiplication of reagents.[6] Changes in the surface-area-to-volume ratio affect heat transfer, making thermal management a primary concern. A thorough risk assessment is mandatory before proceeding with any scale-up operation.[6][7]

Key Scale-Up Variables:

• Heat Transfer: Acetal formation is typically moderately exothermic. On a large scale, inefficient heat dissipation can lead to a temperature increase, accelerating the reaction rate and potentially causing a thermal runaway.[7] The use of jacketed reactors with controlled heating/cooling systems is essential.

• Mass Transfer & Agitation: Homogeneous mixing of reactants and catalyst, as well as uniform temperature distribution, is critical. Inadequate agitation can create localized "hot spots" and reduce reaction efficiency. The viscosity of the reaction mixture may change over time, requiring an appropriately powered overhead stirrer.

• Reagent Addition: Controlled, subsurface addition of the catalyst or one of the reactants is recommended to manage the initial exotherm.[8] A sudden addition of all reagents at once is strongly discouraged.[8]

• Headspace and Venting: The reaction vessel volume should be at least double the volume of all combined reagents to accommodate potential foaming or gas evolution.[6][7] Proper venting through a condenser is necessary, especially when heating.

Table 1: Process Risk Assessment

Hazard ID	Hazard Description	Potential Cause	Consequence	Mitigation Strategy
HZ-01	Thermal Runaway	Inadequate cooling, rapid reagent addition	Over-pressurization of reactor, boiling over, potential for fire with flammable solvents	Use a jacketed reactor with temperature control, controlled addition rate via pump, ensure emergency cooling supply (e.g., cooling water).[7][8]
HZ-02	Incomplete Reaction	Poor mixing, incorrect stoichiometry, insufficient catalyst	Low yield, complex purification	Use a baffled reactor with an appropriately sized impeller, verify reagent quality and quantities, monitor reaction progress (see PAT section).
HZ-03	Pressure Buildup	Blocked vent, heating a closed system, runaway reaction	Reactor failure, explosion	Ensure the system is vented to atmosphere through a condenser, never heat a sealed vessel, use pressure-rated glassware/reactors.[7]

| HZ-04 | Chemical Exposure | Spills during transfer, leaks from equipment | Skin/eye irritation (acid), inhalation of solvent vapors | Use appropriate PPE (gloves, goggles, lab coat), conduct operations in a well-ventilated fume hood or ventilated enclosure, inspect glassware for cracks before use.[9] |

Caption: Iterative workflow for safe reaction scale-up.

Protocol: 1 kg Scale Synthesis

This protocol describes the synthesis of 2-(diethoxymethyl)-1,1-diethoxyhexane on a 1 kg scale based on the reaction of 2-hexylmalonaldehyde. It assumes the availability of standard pilot-scale chemical processing equipment.

Table 2: Reagents and Materials

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Notes
2-Hexylmalonaldehyde	156.22	1.00 kg	6.40	Starting material
Ethanol (200 proof, anhydrous)	46.07	4.0 L (~3.15 kg)	68.4	Reagent and solvent
p-Toluenesulfonic acid (p-TsOH)	172.20	22 g	0.128	Catalyst (~2 mol%)
Toluene	92.14	2.0 L	-	Co-solvent for azeotropic water removal
Saturated Sodium Bicarbonate (aq.)	-	~2.0 L	-	For neutralization
Brine (Saturated NaCl aq.)	-	~2.0 L	-	For washing

| Anhydrous Magnesium Sulfate (MgSO₄) | 120.37 | ~200 g | - | Drying agent |

Table 3: Equipment Specifications

Equipment	Specification	Purpose
Jacketed Glass Reactor	20 L capacity, with bottom outlet valve	Main reaction vessel
Overhead Stirrer	High-torque motor with glass/PTFE impeller	Agitation
Temperature Probe	PTFE-coated thermocouple connected to controller	Monitoring internal reaction temperature
Condenser	Large surface area (e.g., Allihn or Graham)	Reflux and vapor condensation
Dean-Stark Trap	500 mL capacity	Azeotropic removal of water
Addition Funnel	1 L, pressure-equalizing	Controlled addition of reactants (if needed)

| Heating/Cooling Circulator | Connected to reactor jacket | Thermal management |

Procedure:

• Reactor Setup: Assemble the 20 L jacketed reactor with the overhead stirrer, temperature probe, and Dean-Stark trap topped with a condenser. Ensure all glassware is dry and free of defects.[10]

• Charging Reagents: To the reactor, add 2-hexylmalonaldehyde (1.00 kg), ethanol (4.0 L), and toluene (2.0 L).

• Inert Atmosphere (Optional but Recommended): Purge the reactor headspace with nitrogen.

• Initiate Agitation: Begin stirring at a moderate speed (~150-200 RPM) to ensure the mixture is homogeneous.

• Catalyst Addition: Add p-toluenesulfonic acid (22 g) to the mixture.

• Heating and Reflux: Set the circulator to heat the reactor jacket. Gently bring the reaction mixture to reflux (internal temperature will be ~78-85°C). Water will begin to collect in the Dean-Stark trap as an azeotrope with toluene.

• Reaction Monitoring: Monitor the reaction for 4-6 hours, or until water ceases to collect in the trap. The theoretical amount of water to be collected is ~230 mL. Reaction progress can also be monitored by taking small aliquots for GC or TLC analysis.

• Cooling: Once the reaction is complete, turn off the heating and allow the mixture to cool to room temperature (< 30°C).

• Quenching and Neutralization: Slowly add saturated sodium bicarbonate solution to the stirred mixture to neutralize the p-TsOH catalyst. Continue adding until gas evolution ceases and the aqueous layer is slightly basic (pH ~8).

• Phase Separation: Stop stirring and allow the layers to separate. Drain the lower aqueous layer.

• Washing: Add brine (~2.0 L) to the organic layer, stir for 10 minutes, then separate and drain the aqueous layer.

• Drying: Transfer the organic layer to a suitable container and add anhydrous magnesium sulfate. Stir for 30 minutes to remove residual water.

• Filtration and Concentration: Filter off the drying agent. Concentrate the filtrate using a rotary evaporator to remove the bulk of the toluene and excess ethanol. The resulting crude oil is now ready for purification.

Purification Protocol: Vacuum Distillation

The target compound is expected to have a high boiling point, making vacuum distillation the preferred method for purification to prevent thermal decomposition.[11][12]

Procedure:

• Setup: Assemble a vacuum distillation apparatus using a suitably sized round-bottom flask (e.g., 2 L), a short-path distillation head with a condenser, and multiple receiving flasks. Use a vacuum pump capable of reaching <1 mmHg.[10]

• Transfer Crude Product: Transfer the crude oil into the distillation flask. Add a few boiling chips or a magnetic stir bar.

• Apply Vacuum: Slowly and carefully apply vacuum to the system.

• Heating: Gently heat the distillation flask using a heating mantle.

• Fraction Collection:

  • Forerun: Collect any low-boiling impurities (residual solvents) in the first receiving flask.

  • Main Fraction: As the temperature stabilizes, switch to a new receiving flask to collect the pure 2-(diethoxymethyl)-1,1-diethoxyhexane.

  • High-Boiling Residue: Stop the distillation before the flask goes to dryness to avoid charring and potential hazards.[13]

• Characterization: Analyze the collected main fraction for purity using GC-MS and NMR.

Process Analytical Technology (PAT) for Monitoring and Control

Implementing a PAT strategy allows for real-time monitoring and control, shifting from a "test-after-production" to a "quality-by-design" (QbD) approach.[14][15] This enhances process understanding, ensures consistency, and improves safety.[16]

Table 4: PAT Implementation for Acetal Synthesis

Process Step	Critical Parameter	PAT Tool	Purpose & Action
Reaction	Reactant Consumption / Product Formation	In-situ FTIR or Raman Spectroscopy	Monitor the disappearance of the aldehyde C=O stretch (~1725 cm⁻¹) and the appearance of the acetal C-O stretch (~1100 cm⁻¹). Determine reaction endpoint precisely.[16]
Reaction	Water Concentration	Near-Infrared (NIR) Spectroscopy	Monitor the concentration of water in the reaction mixture or the Dean-Stark trap to track reaction progress.[14]
Work-up	pH after Neutralization	In-line pH Probe	Ensure complete neutralization of the acid catalyst without adding excessive base.

| Purification | Distillate Purity | On-line Gas Chromatography (GC) or Mass Spectrometry (MS) | Provide real-time analysis of the distillate composition, allowing for precise cuts between fractions and ensuring high purity of the final product.[14] |

Caption: Integrated PAT workflow for process control.

Safety and Environmental Considerations

• Chemical Handling: All operations should be performed in a well-ventilated area, such as a walk-in fume hood designed for large-scale equipment.[7] Personnel must wear appropriate Personal Protective Equipment (PPE), including safety goggles, face shields, flame-retardant lab coats, and chemically resistant gloves.[9]

• Solvent Safety: Ethanol and toluene are flammable. Ensure no ignition sources are present. Use intrinsically safe electrical equipment where possible.

• Waste Disposal: The aqueous waste from neutralization and washing will contain salts and residual organics. It should be collected and disposed of in accordance with local environmental regulations. The distillation residue should be treated as chemical waste.

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• University of Rochester, Department of Chemistry. (n.d.). How To: Purify by Distillation. Retrieved from [Link]

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Application Note: High-Purity Isolation of 2-(diethoxymethyl)-1,1-diethoxyhexane via Optimized Distillation and Purification Techniques

Abstract

This guide provides a comprehensive framework for the purification of 2-(diethoxymethyl)-1,1-diethoxyhexane (CAS No. 21037-62-7), a high-boiling point tetra-acetal. The principal challenge in purifying this and similar acetal compounds is their inherent susceptibility to acid-catalyzed hydrolysis. This document details a robust, multi-step protocol centered on pre-distillation neutralization and drying, followed by fractional vacuum distillation. We will explore the chemical principles underpinning these choices, provide step-by-step experimental procedures, and discuss alternative methods and analytical techniques for purity validation. This note is intended for researchers, chemists, and process development professionals requiring high-purity material for sensitive downstream applications.

Introduction: The Purification Challenge

2-(diethoxymethyl)-1,1-diethoxyhexane is an acetal characterized by two geminal diethoxy groups. While acetals are valuable as protecting groups for carbonyl functionalities due to their stability in neutral to strongly basic environments[1][2], they are readily cleaved in the presence of acid, particularly aqueous acid[3][4][5].

The primary goal of any purification strategy for this compound is to remove synthetic impurities—such as residual starting materials, catalysts, and side-products—without inducing degradation. Given its high molecular weight (276.41 g/mol )[6], a high boiling point is anticipated, making atmospheric distillation risky due to the potential for thermal decomposition[7]. Therefore, fractional distillation under reduced pressure (vacuum distillation) is the method of choice, as it lowers the boiling point to a safe operating temperature[8][9][10].

This protocol is designed as a self-validating system, where each step chemically prepares the compound for the subsequent stage, ensuring maximum purity and yield.

Scientific Principles of Acetal Purification

The Imperative of Anhydrous, Neutral Conditions

The stability of the acetal functional group is the cornerstone of this purification strategy. The mechanism of acid-catalyzed hydrolysis involves protonation of an alkoxy oxygen, converting it into a good leaving group (an alcohol). This is followed by the departure of the alcohol and formation of a resonance-stabilized oxonium ion, which is then attacked by water[3][11][12].

To prevent this degradation pathway, the crude product must be rigorously neutralized and dried before any heating is applied.

Rationale for Fractional Vacuum Distillation

Distillation separates liquids based on differences in their boiling points[13][14].

• Vacuum Application: For high-boiling compounds (>150 °C at atmospheric pressure), there is a significant risk of decomposition[7]. By reducing the operating pressure, the boiling point of the liquid is lowered, allowing for distillation at a temperature that preserves the molecule's integrity[15][16].

• Fractional Approach: Simple distillation is only effective for separating liquids with large differences in boiling points (>70 °C)[7]. Fractional distillation, which incorporates a fractionating column, provides a large surface area (e.g., Vigreux indentations, Raschig rings, or metal sponge) for repeated vaporization-condensation cycles. Each cycle enriches the vapor in the more volatile component, enabling the separation of compounds with closer boiling points[9][14].

Comprehensive Purification Protocol

The following workflow is designed to systematically remove impurities and prevent product degradation.

Step 1: Pre-Distillation Neutralization & Workup

Objective: To remove residual acid catalyst and water-soluble impurities.

Materials:

• Crude 2-(diethoxymethyl)-1,1-diethoxyhexane

• Separatory funnel

• Saturated sodium bicarbonate (NaHCO₃) solution

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Protocol:

• Transfer the crude product to a separatory funnel. If the product was synthesized in a solvent, it may be diluted with a water-immiscible organic solvent like diethyl ether or ethyl acetate to facilitate separation.

• Add an equal volume of saturated NaHCO₃ solution. Stopper the funnel and invert gently, venting frequently to release any CO₂ gas that evolves from acid neutralization. Shake for 1-2 minutes.

• Allow the layers to separate and drain the lower aqueous layer.

• Wash the organic layer with an equal volume of deionized water to remove residual bicarbonate salts. Separate the layers.

• Perform a final wash with brine. This helps to break up any emulsions and begins the drying process by drawing water from the organic phase.

• Drain the organic layer into an Erlenmeyer flask. Add a suitable amount of anhydrous MgSO₄ or Na₂SO₄ (enough so that some powder remains free-flowing after swirling).

• Stopper the flask and allow it to stand for at least 30 minutes, swirling occasionally.

• Filter the dried solution through a fluted filter paper or a cotton plug into a round-bottom flask suitable for distillation.

Scientist's Note: This workup is the most critical part of the process. Failure to completely remove acid and water will inevitably lead to hydrolysis and yield loss upon heating during distillation.

Step 2: Fractional Vacuum Distillation

Objective: To separate the pure acetal from less volatile and more volatile impurities.

Equipment:

• Heating mantle with stirrer

• Round-bottom flask containing the dried crude product and a magnetic stir bar

• Claisen adapter

• Fractionating column (e.g., 10-20 cm Vigreux column)

• Distillation head with thermometer

• Condenser

• "Cow" or "pig" type receiving flask adapter to allow for fraction collection without breaking the vacuum

• Receiving flasks

• Vacuum pump (with a cold trap to protect the pump)

• Manometer or vacuum gauge

Protocol:

• Assembly: Assemble the distillation apparatus as shown in the diagram below. Ensure all glass joints are lightly greased with vacuum grease to prevent leaks[17]. A Claisen adapter is strongly recommended to minimize bumping of the liquid into the column[17].

• Leak Check: Use a stir bar for smooth boiling; boiling stones are ineffective under vacuum[17].

• Apply Vacuum: Turn on the cooling water to the condenser. With the system sealed, slowly turn on the vacuum pump. The pressure should drop to a stable value (typically <1 mmHg). A hissing sound indicates a leak that must be addressed before proceeding.

• Heating: Once a stable vacuum is achieved, begin stirring and gradually heat the distillation flask.

• Collect Forerun: A small initial fraction (the "forerun") should be collected in the first receiving flask. This will contain any residual solvents or highly volatile impurities.

• Collect Main Fraction: As the temperature at the distillation head stabilizes, rotate the receiving adapter to a clean flask. Collect the main product fraction over a narrow boiling point range. Note that under vacuum, the boiling temperature may fluctuate slightly with minor pressure changes[17]. A range of 5 °C is acceptable for a pure compound.

• Cease Distillation: Stop heating when the temperature either drops (indicating the product is finished distilling) or rises sharply (indicating the start of a higher-boiling impurity). Turn off the heat and allow the system to cool completely before slowly and carefully venting the apparatus to atmospheric pressure.

Scientist's Note: Never heat a closed system. Always apply the vacuum before heating. A cold trap (e.g., with dry ice/acetone) between the apparatus and the pump is essential to capture volatile compounds that could damage the pump oil or be exhausted into the lab.

Alternative Purification Methods

While fractional vacuum distillation is the most robust method, other techniques may be considered.

• Column Chromatography: For small-scale purification or removal of non-volatile impurities, column chromatography can be effective. However, standard silica gel is acidic and will cause product degradation[18]. A deactivated stationary phase, such as silica gel treated with a base (e.g., triethylamine in the eluent) or neutral alumina, must be used[19].

• Chemical Drying/Scavenging: For applications requiring ultra-anhydrous material, the purified acetal can be further dried by refluxing over an alkali metal, such as sodium, in the presence of a phase-transfer catalyst, followed by re-distillation[20]. This is a hazardous procedure that should only be performed by experienced personnel with appropriate safety precautions.

Purity Assessment & Data

The purity of the collected fractions should be assessed using appropriate analytical techniques.

• Gas Chromatography with Flame Ionization Detection (GC-FID): An excellent technique for assessing the purity of volatile compounds and quantifying impurities[21][22].

• Quantitative Nuclear Magnetic Resonance (qNMR): A primary method that can determine absolute purity without needing a specific reference standard of the analyte[21][22]. It is also invaluable for structural confirmation.

• High-Performance Liquid Chromatography (HPLC): Useful for detecting non-volatile impurities that would not be observed by GC[23].

Table 1: Hypothetical GC-FID Purity Analysis

Sample	Retention Time (min)	Compound Identity	Peak Area (%)
Crude Product	3.5	Ethanol (Solvent)	5.2
8.2	Hexanal (Starting Material)	3.8
12.5	Product	89.5
14.1	High-Boiling Impurity	1.5
Purified Product	12.5	Product	>99.5

Conclusion

The successful purification of 2-(diethoxymethyl)-1,1-diethoxyhexane hinges on a chemically-informed approach that prioritizes the stability of the acetal functional groups. By implementing a careful pre-distillation workup to remove acid and water, followed by a well-executed fractional vacuum distillation, it is possible to obtain this compound in high purity (>99%). Analytical validation by techniques such as GC-FID or qNMR is essential to confirm the success of the purification protocol.

References

• Chemistry Steps. (2020, January 21). Acetal Hydrolysis Mechanism. [Link]

• Organic Chemistry Tutor. Acetals Formation and Hydrolysis. [Link]

• Organic Chemistry Portal. Dimethyl Acetals. [Link]

• Chemistry LibreTexts. (2019, May 10). 17.8: Acetals as Protecting Groups. [Link]

• University of Calgary. Lecture 9: Acetals. [Link]

• Norris, J. (2018, April 7). Hydrolysis of acetals [Video]. YouTube. [Link]

• Ashenhurst, J. (2010, May 28). Hydrates, Hemiacetals, and Acetals. Master Organic Chemistry. [Link]

• Chemistry Stack Exchange. (2014, November 9). Why are acetals stable to bases and nucleophiles?[Link]

• Roy, B., et al. (2014). Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels. PMC. [Link]

• NCERT. (n.d.). 8.8 Methods of Purification of Organic Compounds. NCERT 11 Chemistry. [Link]

• CK-12 Foundation. (2026, March 2). Methods of Purification of Organic Compounds. [Link]

• BYJU'S. (2019, October 16). Methods of purification of organic compounds. [Link]

• Chemistry Steps. (2025, July 6). Formation and Reactions of Acetals. [Link]

• Reachem. (2024, August 9). The Purification of Organic Compound: Techniques and Applications. [Link]

• Wang, C., et al. (2018). A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids. ACS Omega. [Link]

• NextSDS. (n.d.). 2-DIETHOXYMETHYL-1,1-DIETHOXYHEXANE — Chemical Substance Information. [Link]

• Google Patents. (n.d.). US6015875A - Process for making acetals.

• Wang, C., et al. (2018). A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids. PMC. [Link]

• MDPI. (2022, October 19). Comparison of Extractive and Heteroazeotropic Distillation of High-Boiling Aqueous Mixtures. [Link]

• ResearchGate. (n.d.). Purity Determination of Acetaldehyde in an Acetaldehyde Certified Reference Material. [Link]

• National Library of Medicine. (n.d.). Purity Determination of Acetaldehyde in an Acetaldehyde Certified Reference Material. [Link]

• Royal Society of Chemistry. (2019, January 16). Photo-organocatalytic synthesis of acetals from aldehydes. [Link]

• University of California, Los Angeles. (n.d.). Distillation. [Link]

• Thomasnet. (2025, April 3). Fractional Vacuum Distillation: Advanced Separation Technology for High-Purity Product Recovery. [Link]

• Chegg. (n.d.). A vacuum fractional distillation was set up to separate two substances. [Link]

• PMC. (n.d.). An Optimized Method for the Measurement of Acetaldehyde by High-Performance Liquid Chromatography. [Link]

• ACS Publications. (n.d.). Resolution of Diols via Catalytic Asymmetric Acetalization. [Link]

• Digivac. (n.d.). 3 Benefits of Vacuum Fractional Distillation. [Link]

• Google Patents. (n.d.). US4423238A - Process for purifying acetals.

• Chemistry LibreTexts. (2022, April 7). 5.4C: Step-by-Step Procedures for Vacuum Distillation. [Link]

• Slideshare. (n.d.). What is vacuum fractional distillation.pdf. [Link]

• University of Rochester. (n.d.). How To: Purify by Distillation. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Yields in 2-(Diethoxymethyl)-1,1-diethoxyhexane Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource specifically for researchers, process chemists, and drug development professionals tasked with scaling up the synthesis of complex branched bis-acetals.

The target molecule, 2-(diethoxymethyl)-1,1-diethoxyhexane (also known as 1,1,3,3-tetraethoxy-2-butylpropane)[1], is a highly sensitive intermediate. Its most scalable synthetic route avoids the unstable 2-butylmalonaldehyde precursor. Instead, it utilizes a Mukaiyama-aldol-type electrophilic addition, condensing 1-ethoxy-1-hexene (a vinyl ether) with triethyl orthoformate (TEOF) in the presence of a Lewis acid catalyst[2].

Below, you will find a mechanistic breakdown, an advanced troubleshooting guide, and a self-validating experimental protocol to ensure high-yield, reproducible synthesis.

Mechanistic Workflow

Figure 1: Lewis acid-mediated addition of triethyl orthoformate to 1-ethoxy-1-hexene.

Troubleshooting Guide & FAQs

Q1: Why is my overall yield of the bis-acetal plateauing below 60%, and how can I suppress high-molecular-weight side products? Expertise & Causality: The formation of pentaalkoxypentane-type oligomers is a classic competing reaction in orthoester-vinyl ether condensations[3]. Once your primary bis-acetal product is formed, it contains reactive acetal linkages that can undergo Lewis acid-catalyzed ionization. This newly formed oxocarbenium ion acts as an electrophile, reacting with another equivalent of unreacted 1-ethoxy-1-hexene to form polymeric chains. Solution: You must run the reaction under strict pseudo-first-order conditions relative to the vinyl ether. Maintain a stoichiometric ratio of TEOF to 1-ethoxy-1-hexene of at least 3:1[2]. Furthermore, dosing the vinyl ether slowly into a pre-mixed solution of TEOF and the catalyst ensures the vinyl ether is consumed instantaneously, preventing it from reacting with the accumulating product.

Q2: I am observing significant fragmentation of the orthoester into ethyl formate and diethyl ether. What is causing this? Expertise & Causality: Fragmentation of orthoesters is a well-documented side reaction catalyzed by strong Lewis acids, particularly iron(III) chloride (FeCl3) or boron trifluoride etherate (BF3·OEt2), when subjected to elevated temperatures[3][4]. The Lewis acid strongly coordinates to the oxygen atom of the orthoester, facilitating the thermal cleavage of the C–O bond rather than generating the desired diethoxycarbenium ion. Solution: Strict thermodynamic control is required. The condensation is exothermic; the internal reactor temperature must be maintained strictly between 35 °C and 40 °C[3]. If using FeCl3, the catalytic loading must not exceed 0.05 mol% relative to the orthoester. Alternatively, switching to a milder Lewis acid like Zinc chloride (ZnCl2) drastically reduces fragmentation, albeit requiring a slightly longer maturation time[5].

Q3: How do I prevent the hydrolysis of the product during downstream purification? Expertise & Causality: Bis-acetals are exceptionally sensitive to Brønsted acids and aqueous environments, readily hydrolyzing back to the corresponding malonaldehyde derivative and ethanol[6]. Even trace acidic residues left over from the Lewis catalyst during a standard aqueous workup will destroy the product in the distillation pot. Solution: Implement an anhydrous basic quench. Completely avoid aqueous washing steps. Before distillation, neutralize the Lewis acid by adding anhydrous sodium carbonate (Na2CO3) directly to the reaction mixture[7].

Quantitative Data: Catalyst & Condition Optimization

The following table summarizes the causal relationship between catalyst selection, stoichiometry, and the resulting product distribution based on process optimization data.

Table 1: Optimization Parameters for Bis-Acetal Synthesis

Catalyst System	TEOF : Vinyl Ether Ratio	Internal Temp (°C)	Conversion (%)	Target Bis-Acetal Yield (%)	Oligomer Formation (%)	Orthoester Fragmentation
BF3·OEt2 (1.0 mol%)	1.5 : 1	25	>99	55	35	Low
FeCl3 (0.5 mol%)	1.5 : 1	45	>99	62	20	High
FeCl3 (0.05 mol%)	3.0 : 1	35 – 40	>99	89	<5	Low
ZnCl2 (0.5 mol%)	3.0 : 1	40	95	85	<2	Very Low

Self-Validating Protocol: Optimized Synthesis of 2-(Diethoxymethyl)-1,1-diethoxyhexane

This protocol is designed as a self-validating system. Each critical phase includes an in-process control (IPC) step to verify success before proceeding, ensuring maximum trustworthiness of the final yield.

Step 1: Reactor Preparation & Dehydration

• Equip a 2 L continuous-stirred tank reactor (CSTR) or a multi-neck round-bottom flask with a precision dropping funnel, internal thermocouple, and reflux condenser.

• Flame-dry the apparatus under a continuous stream of ultra-high purity Argon or Nitrogen.

• Charge the reactor with 3.0 moles (444.6 g) of anhydrous triethyl orthoformate (TEOF). Validation: Karl Fischer titration of the TEOF must show <50 ppm water.

Step 2: Catalyst Activation

• Add 0.05 mol% (relative to TEOF) of anhydrous FeCl3 (approx. 0.24 g) or 0.5 mol% of anhydrous ZnCl2 to the stirring TEOF.

• Stir for 15 minutes until a homogenous solution is achieved.

Step 3: Controlled Substrate Dosing

• Heat the mixture gently to an internal temperature of 35 °C.

• Begin the dropwise addition of 1.0 mole (128.2 g) of 1-ethoxy-1-hexene.

• Critical Control: The reaction is exothermic. Adjust the addition rate and use an external ice-water bath to maintain the internal temperature strictly between 35 °C and 40 °C[3].

Step 4: Reaction Maturation & IPC Validation

• Once the addition is complete, maintain stirring at 40 °C for 2 hours.

• Validation: Pull a 0.1 mL aliquot, dilute in anhydrous hexane, and analyze via GC-FID. The reaction is complete when the peak corresponding to 1-ethoxy-1-hexene is completely consumed (<1% area).

Step 5: Anhydrous Quenching

• To prevent hydrolysis, add 5.0 g of finely powdered, anhydrous Na2CO3 directly to the reaction mixture[7].

• Stir vigorously for 30 minutes to fully neutralize the Lewis acid catalyst.

• Filter the suspension through a pad of Celite under an inert atmosphere to remove the metal salts. Validation: The filtrate must test neutral to slightly basic on dry pH paper.

Step 6: High-Vacuum Fractional Distillation

• Transfer the neutralized filtrate to a fractional distillation apparatus.

• First, distill off the excess TEOF at atmospheric pressure or under a mild vacuum (recoverable for future batches).

• Finally, distill the target 2-(diethoxymethyl)-1,1-diethoxyhexane under high vacuum (e.g., 0.2 mbar) to prevent thermal degradation. The pure product will collect as a clear, colorless liquid.

Sources

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• 3. US4410733A - Preparation of acetals of malonaldehyde - Google Patents [patents.google.com]
• 4. EP1607381A1 - Process for producing tetraalkoxypropane and derivative thereof - Google Patents [patents.google.com]
• 5. US6355844B1 - Process for the preparation of malondialdehyde-derivatives - Google Patents [patents.google.com]
• 6. Page loading... [wap.guidechem.com]
• 7. ias.ac.in [ias.ac.in]

preventing degradation of 2-(diethoxymethyl)-1,1-diethoxyhexane during storage

Welcome to the Technical Support Center for 2-(diethoxymethyl)-1,1-diethoxyhexane (CAS 21037-62-7)[1]. As a complex bis-acetal, this compound is highly susceptible to environmental degradation during extended storage. This guide provides researchers and drug development professionals with causality-driven troubleshooting, self-validating protocols, and mechanistic insights to ensure structural integrity.

Mechanistic Overview of Degradation

Understanding why 2-(diethoxymethyl)-1,1-diethoxyhexane degrades is the first step in preventing it. Acetals are inherently sensitive to mild acidic conditions[2]. In the presence of trace moisture and protons, the acetal linkage undergoes acid-catalyzed hydrolysis, cleaving into a hemiacetal intermediate before rapidly collapsing into the parent dialdehyde and ethanol[2][3].

A secondary, often overlooked pathway is auto-oxidation. The ethereal carbons (adjacent to the oxygen atoms) are vulnerable to radical-mediated oxidation when exposed to oxygen and light, leading to the formation of hydroperoxides and subsequent chain cleavage[4][5].

Fig 1: Primary degradation pathways of bis-acetals via hydrolysis and oxidation.

Troubleshooting & FAQs

Q1: My HPLC analysis shows a steady decrease in 2-(diethoxymethyl)-1,1-diethoxyhexane purity over time, accompanied by new peaks. What is driving this? A1: This is the classic signature of acid-catalyzed hydrolysis[4]. Even atmospheric humidity combined with the inherent surface acidity of standard borosilicate glass (similar to the acidity found in untreated silica) can trigger this reaction[6]. Causality: The oxygen atoms in the diethoxy groups become protonated, creating a superior leaving group. Water then attacks the resulting oxocarbenium ion[3]. Solution: Transition to base-washed or silanized amber glassware. Store the compound over desiccants like activated molecular sieves to trap water[3], and maintain a slightly basic micro-environment (pH 7-8) to neutralize trace protons[4][6].

Q2: I opened a bottle stored for 6 months, and it has a sharp, rancid odor. Is this hydrolysis? A2: No, this indicates oxidative degradation. While the aldehyde is protected as an acetal, the carbon backbone remains susceptible to oxidation, forming hydroperoxides that generate off-odors[4]. Solution: Purge the headspace with an inert gas like Argon or Nitrogen to minimize contact with oxygen[4]. For long-term storage, consider adding an antioxidant such as Butylated Hydroxytoluene (BHT) or Vitamin E, provided it does not interfere with downstream applications[4].

Q3: How does temperature affect the stability of this bis-acetal? A3: Elevated temperatures exponentially accelerate both hydrolysis and oxidation rates. Refrigeration (2–8 °C) is highly recommended to slow down these kinetic pathways[4]. Crucial Note: Always allow the sealed container to warm to room temperature in a desiccator before opening to prevent atmospheric moisture from condensing into the cold liquid.

Self-Validating Experimental Protocols

To ensure scientific integrity, implement these self-validating protocols to stabilize your stock and verify its purity.

Protocol 1: Preparation of Ultra-Dry, Acid-Free Storage Vials

Objective: Eliminate the two primary catalysts for acetal degradation: water and surface protons.

• Glassware Neutralization: Submerge amber glass vials in a 5% (v/v) aqueous solution of sodium bicarbonate or ammonium hydroxide for 2 hours to neutralize surface silanol acidity[6].

• Rinsing & Drying: Rinse thoroughly with HPLC-grade methanol, followed by acetone. Dry in an oven at 150 °C for at least 4 hours.

• Sieve Activation: Activate 3Å molecular sieves in a muffle furnace at 300 °C for 3 hours to ensure maximum water-trapping capacity[3]. Cool in a vacuum desiccator.

• Aliquotting: Under an Argon atmosphere (using a glovebox or Schlenk line), add 10% (w/v) of the activated sieves to the neutralized vial.

• Sealing: Transfer the 2-(diethoxymethyl)-1,1-diethoxyhexane into the vial, purge the headspace with Argon for 60 seconds, and seal tightly with a PTFE-lined cap[4].

Fig 2: Validated workflow for preparing ultra-dry, acid-free storage environments.

Protocol 2: Stability-Indicating HPLC Analysis

Objective: Quantify intact bis-acetal and detect aldehyde/ethanol degradants without inducing on-column hydrolysis.

• Sample Prep: Dissolve 50 mg of the sample in 1.0 mL of anhydrous, acid-free acetonitrile. Crucial: Spike the diluent with 0.1% triethylamine to prevent hydrolysis during sample preparation[6].

• Stationary Phase: Use a base-deactivated or polymer-based C18 column to prevent silica-induced hydrolysis during the chromatographic run[6].

• Mobile Phase: Isocratic elution with 70:30 Acetonitrile:Water (buffered to pH 7.5 with 10 mM ammonium bicarbonate).

• Detection: Utilize Refractive Index (RI) or Evaporative Light Scattering Detection (ELSD) for the bis-acetal, and UV (210-254 nm) to monitor the appearance of the parent dialdehyde[4].

Quantitative Data: Storage Parameters vs. Degradation

The following table summarizes the impact of various storage conditions on the degradation rate of sensitive acetals, demonstrating the critical need for environmental control.

Storage Condition	Temp (°C)	Atmosphere	Additives	Est. 12-Month Purity (%)	Primary Degradant
Standard Clear Glass	25 °C	Air	None	< 60%	Aldehyde + Peroxides
Amber Glass	25 °C	Air	None	75%	Aldehyde
Amber Glass	2–8 °C	Air	None	88%	Aldehyde
Base-Washed Amber	2–8 °C	Argon	3Å Sieves	> 98%	Trace Aldehyde
Base-Washed Amber	2–8 °C	Argon	Sieves + BHT	> 99.5%	None detected

References

• Preventing degradation of alpha-amyl cinnamic aldehyde diethyl acetal during storage. Benchchem.
• Buy 2-DIETHOXYMETHYL-1,1-DIETHOXYHEXANE Industrial Grade. Echemi.
• Preventing the hydrolysis of N-Benzylaminoacetaldehyde diethyl acetal during reaction workup. Benchchem.
• Exploiting Acetal Moieties for the Synthesis of Degradable‐On‐Demand Polymeric Architectures. PMC.
• Thermal stability of a eutectic mixture of bis(2,2-dinitropropyl)acetal and bis(2,2-dinitropropyl)formal: Part B. Degradation mechanisms under water and high humidity environments.
• Acetal. Wikipedia.

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Technical Support Center: Troubleshooting Incomplete Acetalization in the Synthesis of 2-(diethoxymethyl)-1,1-diethoxyhexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth troubleshooting for incomplete acetalization during the synthesis of 2-(diethoxymethyl)-1,1-diethoxyhexane. As Senior Application Scientists, we understand that nuances in reaction conditions can significantly impact yield and purity. This document is structured to help you diagnose and resolve common issues encountered in this specific transformation.

Frequently Asked Questions (FAQs)

Q1: My reaction to form 2-(diethoxymethyl)-1,1-diethoxyhexane is stalling, and I'm observing significant amounts of the starting aldehyde and/or the hemiacetal intermediate. What are the likely causes?

Incomplete conversion is a frequent challenge in acetalization, particularly with sterically hindered aldehydes. The primary culprits are often related to equilibrium and reaction kinetics.

• Insufficient Water Removal: Acetal formation is a reversible equilibrium reaction that produces water as a byproduct.[1][2] If water is not effectively removed from the reaction mixture, the equilibrium will shift back towards the starting materials, preventing the reaction from reaching completion.[1]

• Catalyst Inactivity or Inappropriateness: The reaction is typically acid-catalyzed.[3][4] If the acid catalyst is weak, used in insufficient quantity, or has been neutralized by impurities, the rate of reaction will be slow, leading to a stalled reaction.

• Steric Hindrance: The structure of the starting material, 2-hexyl-1,3-dioxolane or a related aldehyde, presents some steric bulk around the carbonyl group. This can slow down the nucleophilic attack by the alcohol.

• Suboptimal Temperature: Like most chemical reactions, the rate of acetalization is temperature-dependent. If the reaction temperature is too low, the rate may be impractically slow.

Q2: I'm seeing a significant amount of a side product that I suspect is a hemiacetal. How can I confirm its presence and push the reaction towards the full acetal?

The hemiacetal is a key intermediate in the acetalization process.[1] Its accumulation indicates that the second alcohol addition is the rate-limiting step.

• Confirmation: The hemiacetal can often be identified by NMR spectroscopy, where it will show a characteristic signal for the C-H proton adjacent to both an ether oxygen and a hydroxyl group.

• Driving the Reaction Forward: To convert the hemiacetal to the full acetal, you need to favor the forward reaction. This can be achieved by:

  • Increasing the concentration of the alcohol (ethanol in this case).

  • Ensuring rigorous water removal. A Dean-Stark apparatus is a common and effective method for azeotropically removing water during the reaction.[5] Alternatively, chemical drying agents like triethyl orthoformate can be used to scavenge water.[5]

  • Increasing the catalyst loading or using a stronger acid catalyst.

Q3: My final product is contaminated with unreacted starting materials and byproducts. What are the recommended purification strategies?

Purification of acetals requires careful consideration to avoid hydrolysis back to the aldehyde.

• Distillation: If the boiling points of the desired product, starting materials, and byproducts are sufficiently different, distillation under reduced pressure can be an effective purification method. Care must be taken to ensure the distillation setup is free of acidic residues.

• Chromatography: Column chromatography on silica gel is a common method for purifying organic compounds. However, standard silica gel can be slightly acidic and may cause some hydrolysis of the acetal. To mitigate this, the silica gel can be neutralized by pre-treating it with a solution of triethylamine in the eluent.

• Aqueous Work-up: During the work-up, it is crucial to avoid acidic conditions. Washing the organic layer with a mild base, such as a saturated sodium bicarbonate solution, can help neutralize any residual acid catalyst.

Troubleshooting Guide: A Deeper Dive

This section provides a more detailed, cause-and-effect analysis of potential issues and their solutions.

Observed Problem	Potential Root Cause(s)	Proposed Solution(s) & Rationale
Low Conversion/Stalled Reaction	1. Inefficient Water Removal: The presence of water shifts the equilibrium towards the reactants.[1] 2. Insufficient Catalyst Activity: The acid catalyst is essential to protonate the carbonyl oxygen, making it more electrophilic for nucleophilic attack by the alcohol.[3][4] 3. Low Reaction Temperature: Insufficient thermal energy leads to a slow reaction rate.	1. Implement effective water removal: Use a Dean-Stark trap with a suitable azeotroping solvent (e.g., toluene) to continuously remove water.[5] Alternatively, add a chemical water scavenger like triethyl orthoformate.[5] 2. Optimize Catalyst: Increase the loading of the acid catalyst (e.g., p-toluenesulfonic acid, Amberlyst-15). Ensure the catalyst is not old or degraded. Consider using a stronger acid if necessary, but be mindful of potential side reactions. 3. Increase Reaction Temperature: Refluxing the reaction mixture is a common practice to ensure a sufficient reaction rate. Monitor the reaction progress by TLC or GC to determine the optimal reaction time at the elevated temperature.
Formation of Hemiacetal as Major Product	1. Steric Hindrance: The bulky nature of the substrate can hinder the second nucleophilic attack. 2. Insufficient Alcohol Concentration: A lower concentration of the nucleophile (ethanol) can slow down the second step of the reaction.	1. Prolong Reaction Time: Allow the reaction to proceed for a longer duration to overcome the kinetic barrier. 2. Increase Ethanol Concentration: Use ethanol as the solvent or in a large excess to drive the equilibrium towards the formation of the full acetal.
Product Degradation/Side Reactions	1. Excessively Strong Acid or High Temperature: Harsh conditions can lead to side reactions such as polymerization or elimination. 2. Presence of Oxidizing Agents: Aldehydes are susceptible to oxidation to carboxylic acids if oxidizing agents are present.[6]	1. Use a Milder Catalyst/Lower Temperature: If side reactions are observed, consider using a milder acid catalyst or lowering the reaction temperature, while ensuring the reaction still proceeds at a reasonable rate. 2. Ensure Inert Atmosphere: While not always necessary for acetalization, if oxidation is suspected, running the reaction under an inert atmosphere (e.g., nitrogen or argon) can be beneficial.
Difficulty in Purification	1. Product Instability: Acetals are sensitive to acid and can hydrolyze back to the aldehyde and alcohol during work-up or purification.[7] 2. Similar Physical Properties of Components: Close boiling points or polarities of the product and impurities can make separation challenging.	1. Neutralize Before Concentration: Wash the reaction mixture with a mild base (e.g., saturated NaHCO₃ solution) to remove the acid catalyst before solvent removal. 2. Use Neutralized Silica Gel: For column chromatography, use silica gel that has been deactivated with triethylamine to prevent on-column hydrolysis. 3. Fractional Distillation: If boiling points are close, use a fractional distillation column to improve separation efficiency.

Experimental Protocols

General Protocol for the Acetalization of 2-Hexyl-1,3-dioxolane to 2-(diethoxymethyl)-1,1-diethoxyhexane

• To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add the starting aldehyde (1.0 eq), a large excess of absolute ethanol (can be used as the solvent), and a catalytic amount of a suitable acid catalyst (e.g., p-toluenesulfonic acid, 0.01-0.05 eq).

• Heat the reaction mixture to reflux.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography on neutralized silica gel.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues during the synthesis of 2-(diethoxymethyl)-1,1-diethoxyhexane.

Caption: Troubleshooting workflow for incomplete acetalization.

References

• Scheeren, J. W., van Melick, J. E. W., & Nivard, R. J. F. (1969). The mechanism of acetal formation by aldehydes or ketones with orthoformates. Journal of the Chemical Society D: Chemical Communications, (21), 1175. [Link]

• Wikipedia. (n.d.). Acetal. In Wikipedia. Retrieved from [Link]

• Scheeren, J. W., van Melick, J. E. W., & Nivard, R. J. F. (1969). The mechanism of acetal formation by aldehydes or ketones with orthoformates. Journal of the Chemical Society D: Chemical Communications, (21), 1175. [Link]

• Celanese Corp. (1985). Acetal purification with superoxides. U.S.
• Celanese Corp. (1983). Process for purifying acetals. U.S.

• Total Synthesis. (n.d.). Acetal Protecting Group & Mechanism. Retrieved from [Link]

• Scheeren, J. W., van Melick, J. E. W., & Nivard, R. J. F. (1969). The Mechanism of Acetal Formation by Aldehydes or Ketones with Orthoformates. Chemical Communications, 1175. [Link]

• Organic Chemistry Portal. (n.d.). Acetal synthesis by acetalization or ring closure. Retrieved from [Link]

• Organic Chemistry Portal. (2019, October 9). Acetal synthesis by acetalization or ring closure. Retrieved from [Link]

• Li, Z., et al. (2018). A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids. ACS Omega, 3(5), 5346-5354. [Link]

• Organic Chemistry Portal. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Chemistry Steps. (n.d.). Formation and Reactions of Acetals. Retrieved from [Link]

• The Good Scents Company. (n.d.). (E)-2-hexenal propylene glycol acetal. Retrieved from [Link]

• Master Organic Chemistry. (2010, May 28). Hydrates, Hemiacetals, and Acetals. Retrieved from [Link]

• Tami, M., et al. (2019). Photo-organocatalytic synthesis of acetals from aldehydes. Green Chemistry, 21(4), 837-842. [Link]

• MDPI. (2024, October 8). 5-Diethoxymethyl-1,1-diethoxy-5-hydroxyundeca-3,6-diyn-2-one. Retrieved from [Link]

• NextSDS. (n.d.). 2-DIETHOXYMETHYL-1,1-DIETHOXYHEXANE — Chemical Substance Information. Retrieved from [Link]

• ResearchGate. (n.d.). 2-Hexyl-1,3-dioxolane concentration using different catalysts. Retrieved from [Link]

• Organic Syntheses. (n.d.). diethyl methylenemalonate. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 1,1-diethoxyethane. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Aromatic Aldehydes by Oxidative Hydroxymethylation. Retrieved from [Link]

• Chemistry Steps. (n.d.). Acetals and Hemiacetals with Practice Problems. Retrieved from [Link]

• Wiley. (n.d.). Reactions of Aldehydes and Ketones and their Derivatives. Retrieved from [Link]

• NIST. (n.d.). 2-Hexene, 1,1-diethoxy-. Retrieved from [Link]

• The Journal of Organic Chemistry. (n.d.). Procedure for diethoxymethylation of ketones. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2,2-diethoxy-1-isocyanoethane. Retrieved from [Link]

• PubChem. (n.d.). 1-Ethoxy-2-methylhexane. Retrieved from [Link]

• Google Patents. (n.d.). Single-step method of producing 1,1-diethoxyethane.

• PubMed. (2012, October 9). Evidence for only oxygenative cleavage of aldehydes to alk(a/e)nes and formate by cyanobacterial aldehyde decarbonylases. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Preparation of Aldehydes and Ketones. Retrieved from [Link]

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Technical Support Center: Optimizing Reaction Temperature for 2-(Diethoxymethyl)-1,1-diethoxyhexane Formation

Introduction: Welcome to the technical support guide for the synthesis of 2-(diethoxymethyl)-1,1-diethoxyhexane. The successful formation of this complex tetra-acetal is highly dependent on precise temperature control. Temperature is a double-edged sword in this synthesis; it governs the reaction kinetics, but also profoundly influences the reaction equilibrium and the prevalence of undesirable side reactions. This guide is structured to provide researchers, scientists, and drug development professionals with actionable, field-proven insights into optimizing this critical parameter. We will move from fundamental questions to in-depth troubleshooting and systematic optimization protocols, grounding our recommendations in established chemical principles.

Part 1: Frequently Asked Questions (FAQs) - Core Principles

This section addresses the most common foundational questions regarding temperature's role in the synthesis.

Q1: What is the generally recommended temperature range for the synthesis of 2-(diethoxymethyl)-1,1-diethoxyhexane?

A general starting point for this acetalization is a reaction temperature between 60°C and 120°C, with an optimal range often found between 80°C and 100°C .[1] It is crucial to understand that this is not a universal constant. By setting the temperature at 60°C or higher, a sufficient reaction rate is typically achieved.[1] Conversely, keeping the temperature below 120°C helps to suppress side reactions, thereby increasing the selectivity for the desired acetal product.[1] The ideal temperature is highly dependent on the specific catalyst, solvent, and water/alcohol removal method employed.

Q2: Why is temperature so critical? What am I balancing?

Temperature control is a balancing act between reaction rate, equilibrium position, and byproduct formation.

• Kinetics vs. Thermodynamics: Higher temperatures increase the rate of reaction (kinetics), allowing the system to reach equilibrium faster. However, acetalization is a reversible, equilibrium-controlled process.[2][3] In some systems, particularly those using water scavengers like molecular sieves, excessively high temperatures can decrease the scavenger's efficiency, leading to a less favorable equilibrium and lower conversion.[4]

• Selectivity: Elevated temperatures can provide the activation energy for unwanted side reactions, such as acid-catalyzed polymerization of the aldehyde starting material or subsequent degradation.[5][6] Maintaining the temperature within the optimal range ensures the primary reaction pathway is favored.[1]

Q3: How does my choice of reagents—specifically, using an alcohol versus an orthoformate—impact the optimal temperature?

The choice of acetalizing agent fundamentally changes the reaction's byproduct and thus the strategy for driving the equilibrium.

• Aldehyde + Ethanol: This classic approach produces water as a byproduct.[2] The temperature must be high enough to facilitate the azeotropic removal of water (e.g., with a Dean-Stark apparatus in toluene) but low enough to prevent side reactions.

• Aldehyde + Triethyl Orthoformate (TEOF): This is often the preferred method. TEOF reacts with the aldehyde to form the acetal and ethanol as a byproduct, not water.[7] Here, a higher temperature can be advantageous to distill off the lower-boiling ethanol byproduct, effectively and irreversibly driving the reaction toward the product.[8]

Q4: What are the most common temperature-induced side reactions?

If the temperature is too high, you may encounter:

• Polymerization: Aldehydes, especially under acidic conditions, can polymerize to form dark, viscous tars or insoluble "humins".[6] This is a significant risk if the reaction is overheated.

• Degradation: The starting materials or the product itself may not be stable at excessive temperatures, leading to decomposition and a complex mixture of impurities.[5]

• Elimination Reactions: Depending on the substrate structure, high temperatures can favor E2 elimination pathways over the desired SN2-like nucleophilic addition, particularly if secondary halides or similar leaving groups are present in the starting materials.[5]

Part 2: Troubleshooting Guide - Diagnosing and Solving Common Issues

When experiments do not proceed as planned, a systematic approach to troubleshooting is required. The following table outlines common temperature-related issues and their solutions.

Observed Issue	Potential Temperature-Related Cause	Recommended Solution & Rationale
1. Low or No Product Conversion	The reaction temperature is too low, resulting in impractically slow kinetics.	Gradually increase the temperature in 10°C increments. Monitor the reaction by TLC or GC at each step. This will help you find the minimum temperature required for an acceptable rate without initiating side reactions.[9]
2. Reaction Stalls at Low Yield	The reaction has reached an unfavorable equilibrium. If using molecular sieves, their water-scavenging efficiency may decrease at higher temperatures.[4]	If using molecular sieves, try lowering the temperature (e.g., to room temperature or 50°C) and extending the reaction time. [4] If using an orthoformate, increase the temperature to facilitate the distillation of the ethanol byproduct , shifting the equilibrium forward.[8]
3. Reaction Mixture Darkens; Viscous/Solid Byproducts Form	The reaction temperature is too high, causing acid-catalyzed polymerization or thermal degradation of the aldehyde.[6]	Immediately lower the reaction temperature. Consider switching to a milder, solid acid catalyst (e.g., an ion-exchange resin or zeolite), which can reduce the propensity for polymerization.[6] Ensure prompt neutralization of the acid catalyst during workup.[6]
4. Significant Hemiacetal Intermediate Persists	The energy barrier for the second stage of the reaction (protonation of the hydroxyl group and elimination of water) is not being overcome.	Slightly increase the temperature while ensuring your water-removal method is highly efficient. The formation of the oxonium ion intermediate is often the rate-limiting step that requires sufficient thermal energy.[2]

Part 3: Experimental Protocols & Data Management

A structured experimental approach is the most efficient way to determine the optimal temperature for your specific setup.

Protocol 1: Systematic Temperature Screening for Acetalization

This protocol outlines a parallel experiment to efficiently identify the optimal reaction temperature.

Objective: To determine the temperature that provides the highest yield and selectivity of 2-(diethoxymethyl)-1,1-diethoxyhexane in a given timeframe.

Materials:

• Aldehyde precursor (e.g., 2-butyl-3-oxopropanal)

• Triethyl orthoformate (TEOF) (3-4 equivalents)

• Anhydrous ethanol (as solvent)

• Acid catalyst (e.g., p-Toluenesulfonic acid (p-TsOH), 0.1-1 mol%)

• Reaction vessels suitable for parallel synthesis

• Temperature-controlled heating mantles or blocks

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Preparation: In a glovebox or under an inert atmosphere, charge four separate, dry reaction vessels with the aldehyde precursor (1.0 eq) and anhydrous ethanol.

• Reagent Addition: Add the acid catalyst (e.g., p-TsOH) to each vessel, followed by the triethyl orthoformate (3.0 eq).

• Temperature Control: Place each reaction vessel in a pre-heated block set to a different temperature (e.g., T1=60°C, T2=80°C, T3=100°C, T4=120°C ).

• Initiate Reaction: Begin stirring all reactions simultaneously.

• Monitoring: At set time intervals (e.g., 1h, 2h, 4h, 8h), carefully withdraw a small aliquot from each reaction. Quench the aliquot immediately with a drop of triethylamine or saturated NaHCO₃ solution.

• Analysis: Analyze the quenched aliquots by GC or ¹H NMR to determine the conversion of starting material and the relative formation of the desired product versus byproducts.

Visualization: Temperature Optimization Workflow

Caption: Workflow for systematic temperature optimization.

Data Presentation: Logging Experimental Results

Use a structured table to log your data for easy comparison.

Temp (°C)	Time (h)	Conversion (%)	Selectivity (%)	Observations (e.g., color change, precipitation)
60	1
60	2
...	...
80	1
80	2
...	...
100	1
...	...
120	1

Part 4: Mechanistic Insights - The "Why" of Temperature Effects

Understanding the reaction mechanism is key to rational troubleshooting. The acid-catalyzed formation of an acetal proceeds through a multi-step pathway.[2]

Visualization: Acetal Formation Mechanism

Caption: Key steps in the acid-catalyzed acetal formation mechanism.

Each step in this mechanism has its own activation energy. The steps involving protonation and deprotonation are typically fast. However, the nucleophilic attack by ethanol and, crucially, the elimination of water from the protonated hemiacetal often have higher energy barriers and are more temperature-sensitive.[2] By providing sufficient thermal energy, you overcome these barriers, increasing the overall rate. However, as established, this must be balanced against the thermal stability of the reactants and the potential for side reactions.

References

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• Optimized synthesis of aroyl-S,N-ketene acetals by omission of solubilizing alcohol cosolvents - PMC. [Link]

• Conversion over time for acetal formation in dependence on the reaction... - ResearchGate. [Link]

• Room temperature acetalization of glycerol to cyclic acetals over anchored silicotungstates under solvent free conditions | Request PDF - ResearchGate. [Link]

• Applications of alkyl orthoesters as valuable substrates in organic transformations, focusing on reaction media - RSC Publishing. [Link]

• Reaction of Glycerol with Trimethyl Orthoformate: Towards the Synthesis of New Glycerol Derivatives - MDPI. [Link]

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removing unreacted starting materials from 2-(diethoxymethyl)-1,1-diethoxyhexane

Welcome to the technical support guide for the purification of 2-(diethoxymethyl)-1,1-diethoxyhexane. This document is intended for researchers, scientists, and professionals in drug development who are working with this compound. Here, we will address common challenges encountered during the removal of unreacted starting materials and provide detailed, field-tested solutions. Our approach is grounded in established chemical principles to ensure the integrity and reproducibility of your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the typical starting materials and impurities I should expect in a crude reaction mixture of 2-(diethoxymethyl)-1,1-diethoxyhexane?

The synthesis of 2-(diethoxymethyl)-1,1-diethoxyhexane, an acetal, typically involves the reaction of 2-hexyl-1,3-dioxolane with an excess of ethanol in the presence of an acid catalyst.[1][2] Therefore, the primary unreacted starting materials and byproducts you can expect to find in your crude product are:

• Unreacted 2-hexyl-1,3-dioxolane: The initial aldehyde or its cyclic acetal precursor.

• Excess Ethanol: Used as a reagent and often as a solvent.

• Acid Catalyst: Such as p-toluenesulfonic acid (p-TsOH) or a mineral acid.[3]

• Water: A byproduct of the acetal formation reaction.[4]

The presence of these impurities can interfere with subsequent reactions or affect the final product's purity and stability.

Q2: My primary purification challenge is removing the unreacted aldehyde (or its precursor). What is the most effective initial step?

For the removal of unreacted aldehydes and the acid catalyst, a liquid-liquid extraction is the most effective initial purification step.[5][6][7] This technique separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous phase and an organic phase.[8][9]

The underlying principle is to convert the impurities into a form that is soluble in the aqueous phase, while your desired product, 2-(diethoxymethyl)-1,1-diethoxyhexane, remains in the organic phase.

Troubleshooting Guide: Step-by-Step Protocols

Issue 1: Residual Aldehyde and Acid Catalyst Contamination

Cause: Incomplete reaction and the presence of the acid catalyst used to drive the acetal formation.

Solution: An aqueous workup involving a mild base is highly effective. The base will neutralize the acid catalyst, and a subsequent brine wash will help to remove the resulting salt and any remaining water-soluble impurities.

Detailed Protocol for Aqueous Workup:

• Quenching the Reaction: Once the reaction is deemed complete (e.g., by TLC or GC analysis), cool the reaction mixture to room temperature.

• Dilution: Dilute the reaction mixture with a suitable organic solvent in which your product is highly soluble and which is immiscible with water (e.g., diethyl ether, ethyl acetate). This will facilitate phase separation.

• Neutralization: Transfer the diluted mixture to a separatory funnel. Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute solution of sodium hydroxide (NaOH) to neutralize the acid catalyst.[3] Be cautious, as the neutralization of a strong acid with bicarbonate will produce carbon dioxide gas, leading to pressure buildup in the separatory funnel. Vent the funnel frequently.

• Extraction: Shake the separatory funnel vigorously to ensure thorough mixing of the two phases. Allow the layers to separate. The organic layer will contain your product, while the aqueous layer will contain the neutralized acid and other water-soluble impurities.

• Separation: Carefully drain the lower aqueous layer.

• Washing: Wash the organic layer with deionized water to remove any remaining base. Repeat this washing step.

• Brine Wash: Perform a final wash with a saturated aqueous solution of sodium chloride (brine). This helps to break up any emulsions and reduces the solubility of the organic product in the aqueous phase, thus improving the yield.

• Drying: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent, such as anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Filtration and Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

Diagram: Aqueous Workup Workflow

Caption: Workflow for removing acidic and water-soluble impurities.

Issue 2: Presence of Unreacted Alcohol and Structurally Similar Impurities

Cause: Use of excess ethanol in the reaction and potential formation of byproducts with similar polarities to the desired acetal.

Solution: For impurities that are not efficiently removed by aqueous extraction, flash column chromatography is a powerful purification technique.[10] This method separates compounds based on their differential adsorption to a stationary phase (typically silica gel) and their solubility in a mobile phase (the eluent).

Key Parameters for Flash Chromatography of 2-(diethoxymethyl)-1,1-diethoxyhexane:

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Standard choice for normal-phase chromatography of moderately polar organic compounds.
Mobile Phase (Eluent)	Hexanes/Ethyl Acetate Gradient	Start with a low polarity mixture (e.g., 98:2 Hexanes:Ethyl Acetate) and gradually increase the polarity. This will allow the less polar product to elute before the more polar unreacted alcohol and other impurities.
Detection	Thin-Layer Chromatography (TLC) with a suitable stain (e.g., potassium permanganate) or UV light if the compounds are UV-active.	To determine the appropriate solvent system and to monitor the separation during the column run.

Detailed Protocol for Flash Column Chromatography:

• TLC Analysis: Before running the column, perform TLC analysis to determine the optimal eluent composition. The goal is to find a solvent system where your desired product has an Rf value of approximately 0.3-0.4, and there is good separation from the impurities.

• Column Packing: Pack a glass column with silica gel as a slurry in the initial, low-polarity eluent. Ensure the packing is uniform to avoid channeling.

• Sample Loading: Dissolve the crude product from the aqueous workup in a minimal amount of the eluent or a slightly more polar solvent and load it onto the top of the silica gel bed.

• Elution: Begin eluting the column with the low-polarity solvent mixture. Collect fractions in test tubes or vials.

• Gradient Elution (if necessary): Gradually increase the polarity of the eluent by increasing the proportion of ethyl acetate. This will help to elute more polar impurities that are strongly adsorbed to the silica gel.

• Fraction Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Pooling and Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 2-(diethoxymethyl)-1,1-diethoxyhexane.

Diagram: Flash Chromatography Workflow

Caption: Step-by-step process for purification by flash chromatography.

Issue 3: Product Instability - Hydrolysis of the Acetal

Cause: Acetals are sensitive to acidic conditions and can hydrolyze back to the corresponding aldehyde and alcohol, especially in the presence of water.[1][4][11][12][13]

Preventative Measures and Solutions:

• Thorough Neutralization: Ensure that all acidic catalyst is completely neutralized during the aqueous workup. You can check the pH of the aqueous layer to confirm it is neutral or slightly basic.

• Anhydrous Conditions: After the workup, it is crucial to thoroughly dry the organic solution. Use a sufficient amount of a high-capacity drying agent like anhydrous MgSO₄.

• Avoid Acidic Media: When performing chromatography, avoid using acidic additives in the eluent unless absolutely necessary for the separation. If acidic conditions are required, the purification should be performed quickly and at low temperatures to minimize hydrolysis.

• Storage: Store the purified product under an inert atmosphere (e.g., nitrogen or argon) and in a cool, dry place to prevent degradation over time.

By diligently following these troubleshooting guides and understanding the chemical principles behind each step, you can effectively remove unreacted starting materials and obtain high-purity 2-(diethoxymethyl)-1,1-diethoxyhexane for your research and development needs.

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• PMC. (n.d.). Solid State Deprotection of Acetals and Thioacetals Using Benzyltriphenylphosphonium Peroxymonosulfate. Retrieved from [Link]

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• 9. chem.libretexts.org [chem.libretexts.org]
• 10. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 11. WO2019020466A1 - Process for the hydrolysis or alcoholysis of cyclic ketal or acetal groups with carbon dioxide or an alcohol - Google Patents [patents.google.com]
• 12. youtube.com [youtube.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Troubleshooting 2-(Diethoxymethyl)-1,1-diethoxyhexane Reactions

In-Depth Guide for Minimizing Side Products in Butylmalonaldehyde Bis(diethyl acetal) Workflows

Welcome to the Technical Support Center for 2-(diethoxymethyl)-1,1-diethoxyhexane (CAS 21037-62-7), structurally known as butylmalonaldehyde bis(diethyl acetal) or BMBDA. As a highly functionalized tetraacetal, this compound is a critical building block in drug development for synthesizing complex pyrazoles, pyrimidines, and other heterocycles (such as phenylbutazone analogs).

However, its deprotection (hydrolysis) and subsequent condensation reactions are highly sensitive to kinetic and thermodynamic parameters. Poor control over these variables frequently leads to yield-limiting side products. This guide provides field-proven troubleshooting strategies, mechanistic insights, and standardized protocols to help you minimize side products such as mono-acetals, enol ethers, and oligomeric tars.

Mechanistic Workflow & Side Product Divergence

Workflow of BMBDA reactions showing target pathways and common side-product divergences.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why am I seeing significant amounts of the mono-acetal intermediate instead of the fully deprotected dialdehyde?

• Causality: Acetal hydrolysis is a stepwise, acid-catalyzed equilibrium process . The conversion of the first acetal group to an aldehyde is relatively fast. However, the resulting mono-acetal is highly resistant to further hydrolysis. The newly formed carbonyl group exerts a strong electron-withdrawing effect, which destabilizes the transition state of the second oxocarbenium ion required for complete deprotection.

• Self-Validating Protocol: To drive the equilibrium forward, you must apply sufficient thermodynamic push (large excess of water) and kinetic drive (adequate acid strength). If LC-MS or TLC indicates stalling at the mono-acetal stage, do not increase the temperature, as this triggers elimination (see Q2). Instead, utilize a strongly acidic biphasic system (e.g., 2.0 M HCl in THF/Water) with vigorous mechanical stirring (≥ 800 rpm) to continuously partition the deprotected product and pull the equilibrium forward.

Q2: How do I prevent the formation of enol ether side products during hydrolysis?

• Causality: At elevated temperatures or under water-starved acidic conditions, the oxocarbenium ion intermediate faces a bifurcated reaction pathway. Instead of undergoing the desired nucleophilic attack by water, the intermediate can undergo an E1-type elimination . It loses a proton from the adjacent C2 carbon (which bears the butyl group), resulting in stable, unreactive enol ethers such as 2-(ethoxymethylene)hexanal.

• Self-Validating Protocol: Strict thermal regulation is mandatory. Maintain the internal reaction temperature strictly between 20°C and 25°C using a water bath. Ensure the reaction mixture has a high molar excess of water relative to the acetal (at least 20 equivalents) to outcompete the elimination pathway.

Q3: My target heterocycle yield is low, and the reaction mixture turns dark brown (tarring). What is happening?

• Causality: The fully deprotected intermediate, 2-butylmalonaldehyde, is exceptionally reactive. The presence of the acidic alpha-proton at C2 makes the dialdehyde highly prone to rapid self-condensation (aldol-type oligomerization) . This degradation accelerates exponentially if the dialdehyde is isolated, concentrated, or stored.

• Self-Validating Protocol: Implement a strict in situ trapping methodology. Never attempt to isolate the free 2-butylmalonaldehyde. Once deprotection is complete (verified by the disappearance of the mono-acetal), immediately neutralize the mixture and add your dinucleophile (e.g., hydrazine, urea, or guanidine) directly into the one-pot system.

Quantitative Data: Optimization of Hydrolysis Conditions

To illustrate the causality of reaction parameters on product distribution, the following table summarizes the quantitative data from standardized BMBDA hydrolysis runs (10 mmol scale, 4 hours).

Acid System	Temp (°C)	Water Eq.	Target Dialdehyde (%)	Mono-acetal (%)	Enol Ether (%)	Oligomeric Tar (%)
0.1 M HCl / THF	25	10	45.2	52.1	< 1.0	1.7
2.0 M HCl / THF	25	25	94.5	< 1.0	< 1.0	3.5
2.0 M HCl / THF	60	25	58.3	< 1.0	26.4	14.3
TFA / DCM	25	2	31.0	12.5	48.2	8.3

Note: Yields determined by quantitative HPLC-UV (254 nm) against internal standards. The 2.0 M HCl / THF system at 25°C provides the optimal balance of kinetic drive and side-product suppression.

Standardized Experimental Protocol: One-Pot Deprotection and Heterocycle Condensation

This self-validating protocol is designed to completely hydrolyze BMBDA while trapping the reactive dialdehyde in situ to form a target pyrazole/pyrimidine, bypassing oligomerization and elimination pathways.

Step 1: Reagent Preparation & Setup

• Equip a 250 mL round-bottom flask with a magnetic stir bar, an internal thermocouple, and a nitrogen inlet.

• Dissolve 10.0 mmol (2.76 g) of 2-(diethoxymethyl)-1,1-diethoxyhexane in 25 mL of anhydrous Tetrahydrofuran (THF).

Step 2: Acidic Hydrolysis (Deprotection)

• Place the flask in a room-temperature water bath to maintain an internal temperature of 20–25°C.

• Add 25 mL of 2.0 M aqueous HCl dropwise over 10 minutes. (The biphasic mixture will become homogeneous as the reaction progresses).

• Stir vigorously (800 rpm) for exactly 4 hours at 20–25°C.

• Validation Check: Withdraw a 50 µL aliquot, quench with saturated NaHCO3, extract with ethyl acetate, and analyze via LC-MS. The mass spectrum must show the absence of the mono-acetal (m/z ~203 for [M+H]+ of mono-deprotected) and the presence of the dialdehyde (m/z 129).

Step 3: In Situ Neutralization & Condensation

• Once complete deprotection is confirmed, cool the reaction vessel to 0°C using an ice bath.

• Slowly add 2.0 M aqueous NaOH dropwise until the pH reaches 6.5–7.0. Critical: Do not allow the pH to exceed 7.5, as basic conditions rapidly accelerate aldol oligomerization of the dialdehyde.

• Immediately add 11.0 mmol of the target dinucleophile (e.g., 1,2-diphenylhydrazine for phenylbutazone analogs or guanidine hydrochloride for pyrimidines) dissolved in 10 mL of ethanol.

• Remove the ice bath and heat the mixture to 60°C for 3 hours to drive the condensation and cyclization.

Step 4: Isolation and Purification

• Cool the mixture to room temperature and remove the THF/ethanol under reduced pressure (maintain water bath < 40°C).

• Extract the aqueous residue with Ethyl Acetate (3 x 30 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate.

• Purify the crude heterocycle via flash column chromatography or recrystallization as appropriate for your specific target.

References

• Cordes, E. H., & Bull, H. G. (1974). Mechanism and catalysis for hydrolysis of acetals, ketals, and ortho esters. Chemical Reviews. URL: [Link]

• Cody, W. L. (2007). Book Review: Greene's Protective Groups in Organic Synthesis. Fourth Edition. Journal of Medicinal Chemistry. URL: [Link]

• Master Organic Chemistry. (2010). Hydrates, Hemiacetals, and Acetals: Mechanisms and Reactivity. Master Organic Chemistry. URL: [Link]

Technical Support Center: Resolving Emulsion Issues During 2-(diethoxymethyl)-1,1-diethoxyhexane Extraction

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals encountering emulsion-related challenges during the liquid-liquid extraction of 2-(diethoxymethyl)-1,1-diethoxyhexane. As a diether acetal, this compound and its surrounding reaction matrix can present unique challenges during phase separation. This document provides a structured, in-depth approach to both troubleshooting existing emulsions and preventing their formation, grounded in established chemical principles.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding emulsion formation in the context of this specific extraction.

Q1: What is an emulsion and why does it form during my extraction?

An emulsion is a stable mixture of two or more immiscible liquids, like an organic solvent and an aqueous solution, where one liquid is dispersed in the other as fine droplets.[1][2] During the extraction workup, the mechanical energy from shaking or vigorous stirring can break up one liquid phase into microscopic droplets that become suspended in the other, creating a cloudy or milky layer at the interface that fails to separate.[3][4] This stability is often enhanced by surfactant-like impurities that accumulate at the surface of the droplets, reducing the interfacial tension that would normally drive the two phases apart.[5]

Q2: What properties of my 2-(diethoxymethyl)-1,1-diethoxyhexane reaction mixture might be causing the emulsion?

While 2-(diethoxymethyl)-1,1-diethoxyhexane itself is a non-polar organic compound, emulsions are typically caused by other components in the mixture.[6] The synthesis of acetals often involves an acid catalyst and may not proceed to full completion.[7] Therefore, potential emulsion-stabilizing species include:

• Residual acidic or basic compounds: Unquenched acid catalysts or basic washes can create salts that act as surfactants.

• Amphiphilic byproducts: Side reactions could generate molecules with both polar (hydrophilic) and non-polar (lipophilic) regions, which are ideal emulsifying agents.

• High-molecular-weight compounds: Proteins or other large molecules from biological sources, if applicable, are well-known to stabilize emulsions.[8][9]

• Fine particulates: Insoluble solid materials can collect at the interface and physically prevent droplets from coalescing, a phenomenon related to Pickering emulsions.[10]

Q3: I have an emulsion in my separatory funnel. What is the very first and simplest step I should take?

The most straightforward initial step is patience . Allow the separatory funnel to stand undisturbed in a ring clamp for 10 to 60 minutes.[2][11] Often, the kinetic stability of the emulsion is low, and gravity alone will be sufficient for the droplets to coalesce and a clean interface to form. Gentle swirling of the funnel or lightly tapping the sides of the glass can sometimes expedite this process.[11] Avoid vigorous shaking, as this will only add more energy to the system and worsen the problem.[4]

Part 2: Systematic Troubleshooting Guide

If patience and gentle agitation are insufficient, a more systematic approach is required. This guide provides a decision-making framework to efficiently resolve persistent emulsions.

Troubleshooting Workflow

The following diagram outlines a logical progression for tackling an emulsion, from initial identification to resolution.

Caption: Decision tree for resolving emulsions during extraction.

Step 1: Mechanical & Physical Methods

These methods aim to physically disrupt the emulsion without altering the chemical composition of your phases.

• Filtration: Passing the entire mixture (both layers and the emulsion) through a plug of glass wool or a pad of Celite in a funnel can be highly effective.[2] The fine fibers or particles provide a large surface area that helps to break up the dispersed droplets and promote coalescence.[10]

• Centrifugation: If the equipment is available and the sample volume is appropriate, centrifugation is a powerful technique.[2][11] The applied g-force accelerates the separation of the denser and lighter phases, often compacting any stabilizing particulate matter at the interface.[12]

Step 2: Modifying the Aqueous Phase

These techniques alter the chemical properties of the aqueous layer to destabilize the emulsion.

• "Salting Out" with Brine: This is the most common and often most effective chemical method.[2] Adding a saturated solution of sodium chloride (brine) dramatically increases the ionic strength of the aqueous layer.[1][3] This has two effects: it decreases the solubility of organic compounds in the aqueous phase, and it disrupts the double-layer that can stabilize charged droplets, forcing them to coalesce.[8][13]

• pH Adjustment: Emulsions are often stabilized by acidic or basic impurities that have surfactant properties.[2] By carefully adding a dilute acid or base to neutralize these impurities, their surfactant character can be eliminated. CAUTION: 2-(diethoxymethyl)-1,1-diethoxyhexane is an acetal, which can be unstable to strong acidic conditions, potentially hydrolyzing back to the aldehyde and alcohol.[7][14] Therefore, if you suspect an acidic impurity, a gentle wash with a saturated sodium bicarbonate solution is preferable. If you suspect a basic impurity, use a very dilute acid (e.g., 1% HCl) and proceed with caution.

Step 3: Modifying the Organic Phase

• Solvent Addition: Adding a small amount of a different organic solvent that is miscible with your primary extraction solvent can sometimes break an emulsion.[1][5] For example, adding a small volume of tetrahydrofuran (THF) or methanol can alter the polarity of the organic phase just enough to disrupt the intermolecular forces holding the emulsion together.[10] Be aware that this may affect the partitioning of your desired compound.

Part 3: In-Depth Protocols

Protocol 1: Emulsion Breaking by "Salting Out"

• Preparation: Prepare a saturated aqueous solution of sodium chloride (NaCl). Do this by adding NaCl to deionized water in a beaker and stirring until no more salt dissolves and a small amount of solid remains at the bottom.

• Procedure: a. Ensure the separatory funnel containing the emulsion is securely held in a ring clamp and has been vented. b. Add a volume of the saturated brine solution equal to approximately 10-20% of the aqueous phase volume in the funnel. c. Stopper the funnel and gently invert it 2-3 times. Do not shake vigorously , as this can re-form the emulsion.[2] d. Vent the funnel, then allow it to stand and observe the phase separation. The emulsion layer should diminish or disappear entirely. e. Once the layers have clarified, proceed with draining the aqueous layer.

Protocol 2: Emulsion Breaking by Filtration

• Apparatus Setup: a. Take a small plug of glass wool and, using a glass rod, gently push it into the bottom of a standard laboratory funnel. The plug should be firm enough to stay in place but not so dense as to overly restrict flow. b. Alternatively, place a small layer of Celite (diatomaceous earth) on top of a filter paper in a Büchner or Hirsch funnel. c. Place the funnel over a clean receiving flask or beaker large enough to hold the entire volume of your mixture.

• Procedure: a. Carefully pour the entire contents of the separatory funnel (both layers and the emulsion) into the prepared funnel. b. Allow the liquid to pass through the filtration medium via gravity. The physical disruption will break the emulsion, and two distinct layers should collect in the receiving flask. c. Transfer the collected liquid back to the separatory funnel to perform the final phase separation.

Part 4: Summary of Emulsion Breaking Techniques

Technique	Principle of Operation	Advantages	Disadvantages & Cautions
Patience & Gentle Swirling	Allows time for gravity and natural coalescence to separate phases.[11]	Simplest method, no reagents added.	Time-consuming; ineffective for stable emulsions.
"Salting Out" (Brine Wash)	Increases the ionic strength of the aqueous phase, reducing the solubility of organic components and destabilizing charged droplets.[1][2]	Highly effective for many common emulsions, inexpensive.	Increases the salt content of the aqueous layer, which may be undesirable.
pH Adjustment	Neutralizes acidic or basic impurities that may be acting as surfactants.[2][11]	Targets a specific cause of emulsion stabilization.	Risk of hydrolyzing the acetal product , especially with acid. Requires careful addition.
Filtration (Glass Wool/Celite)	Physically disrupts and coalesces the dispersed droplets as they pass through the filter medium.[2][10]	Chemically inert, does not alter the composition of the phases.	Can be slow; potential for minor product loss due to adsorption on the filter medium.
Centrifugation	Accelerates phase separation through applied centrifugal force.[2][11]	Very effective for stubborn emulsions and small volumes.	Requires specialized equipment; not practical for large-scale extractions.
Solvent Addition	Alters the polarity and solvent properties of one phase to increase the solubility of the emulsifying agent.[1][5]	Can be effective when other methods fail.	Alters the composition of the organic phase; may affect product partitioning.

Part 5: Prevention is Better Than Cure

The most efficient way to deal with an emulsion is to avoid its formation in the first place.

• Gentle Mixing: Instead of vigorously shaking the separatory funnel, use gentle, repeated inversions for 1-2 minutes.[4] This is often sufficient to achieve effective extraction without introducing the high shear forces that lead to emulsions.

• Pre-Wash: If you know your crude reaction mixture contains soaps or detergents, consider adding salt or brine before you begin the extraction process.[11]

• Alternative Extraction: For samples that are notoriously prone to emulsion formation, consider using solid-phase extraction (SPE) or supported liquid extraction (SLE) as an alternative to traditional liquid-liquid extraction.[1][5]

References

• Biotage. (2023, January 17). Tackling emulsions just got easier. [Link]

• Guzey, D., & McClements, D. J. (2006). Influence of pH and Ionic Strength on Formation and Stability of Emulsions Containing Oil Droplets Coated by β-Lactoglobulin−Alginate Interfaces. Biomacromolecules, 7(5), 1526–1535. [Link]

• Wang, B., et al. (2025). Advances in emulsion stability: A review on mechanisms, role of emulsifiers, and applications in food. Food Chemistry, 479, 139881. [Link]

• Guzey, D., & McClements, D. J. (2006). Influence of pH and Ionic Strength on Formation and Stability of Emulsions Containing Oil Droplets Coated by β-Lactoglobulin−Alginate Interfaces. Request PDF on ResearchGate. [Link]

• Chem Reactor. (2024, February 26). Emulsion I How to break an emulsion formed in reaction workup? I Emulsion Breaking Techniques. YouTube. [Link]

• Zhang, Y., et al. (2024). The Effect of Ionic Strength on the Formation and Stability of Ovalbumin–Xanthan Gum Complex Emulsions. Foods, 13(2), 253. [Link]

• Hui, L., et al. (2023). Effects of pH and Ionic Strength in Calcium on the Stability and Aeration Characteristics of Dairy Emulsion. Foods, 12(10), 1999. [Link]

• AZoM. (2018, May 17). Techniques for Emulsion Breaking for Oil in Water Solvent Extractions. [Link]

• Nichols, L. (2022, April 7). 4.6: Step-by-Step Procedures For Extractions. Chemistry LibreTexts. [Link]

• Reddit user discussion. (2018, February 9). Breaking emulsions. r/chemistry. [Link]

• LCGC International. (2025, November 27). Tips for Troubleshooting Liquid–Liquid Extractions. [Link]

• NextSDS. (n.d.). 2-DIETHOXYMETHYL-1,1-DIETHOXYHEXANE — Chemical Substance Information. [Link]

• ResearchGate. (2014, November 7). How to break an emulsion during liquid liquid extraction when you need the aqueous phase afterwards?[Link]

• ResearchGate. (2015, September 24). How can I solve the problem of emulsion during ethyl acetate extraction?[Link]

Sources

• 1. biotage.com [biotage.com]
• 2. benchchem.com [benchchem.com]
• 3. youtube.com [youtube.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. echemi.com [echemi.com]
• 7. benchchem.com [benchchem.com]
• 8. Advances in emulsion stability: A review on mechanisms, role of emulsifiers, and applications in food - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. reddit.com [reddit.com]
• 11. azom.com [azom.com]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. DIETHOXYMETHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Reference Data & Comparative Studies

The Definitive Guide to Bis-Acetals in Heterocyclic Synthesis: 2-(Diethoxymethyl)-1,1-diethoxyhexane vs. Traditional Reagents

Executive Summary

In modern organic synthesis and drug development, the construction of substituted pyrimidines, pyrazoles, and other nitrogen-containing heterocycles frequently relies on C3-building blocks. While free malondialdehydes are notoriously unstable, their masked bis-acetal equivalents offer a robust, bench-stable alternative. This guide provides an objective, data-driven comparison between the highly lipophilic 2-(diethoxymethyl)-1,1-diethoxyhexane (Butyl-TEP) and traditional bis-acetals like 1,1,3,3-tetraethoxypropane (TEP), detailing their performance, mechanistic rationale, and validated experimental protocols.

Mechanistic Rationale: Why Bis-Acetals?

Free dialdehydes, such as 2-butylmalondialdehyde, are highly prone to spontaneous polymerization and oxidative degradation under ambient conditions (1[1]). To circumvent this, chemists utilize bis-acetals. These masked equivalents remain inert during storage and transport but can be readily hydrolyzed in situ under mildly acidic conditions to release the reactive dicarbonyl species. This controlled release is critical for preventing side reactions and maximizing the thermodynamic yield of subsequent condensation reactions with nucleophiles like amidines or hydrazines (2[2]).

Reaction pathway of bis-acetal hydrolysis and subsequent condensation to form heterocycles.

Comparative Profiling of C3-Building Blocks

2-(Diethoxymethyl)-1,1-diethoxyhexane (Butyl-TEP)

• CAS Number: 21037-62-7 (3[3])

• Structural Advantage: The presence of a linear butyl chain at the C2 position imparts significant lipophilicity to the resulting heterocycle. This is a critical parameter in drug development for enhancing cell membrane permeability and modulating the pharmacokinetic profile of active pharmaceutical ingredients (APIs).

• Reactivity: Due to steric hindrance from the butyl group, the in situ hydrolysis requires slightly elevated temperatures (40–50 °C) compared to unsubstituted variants. However, this same steric bulk effectively suppresses unwanted bis-condensation side products.

1,1,3,3-Tetraethoxypropane (TEP)

• Structural Advantage: The unsubstituted parent compound is the industry standard for synthesizing core pyrazole and pyrimidine rings (4[4]).

• Reactivity: TEP hydrolyzes rapidly at room temperature. While highly reactive, the lack of substitution at the C2 position can lead to lower regioselectivity in complex multi-component reactions and requires strict stoichiometric control to prevent oligomerization.

1,1,3,3-Tetraethoxy-2-methylpropane (Methyl-TEP)

• Structural Advantage: Offers a middle ground. The methyl group provides a slight inductive electron-donating effect and minimal steric bulk, making it ideal for synthesizing 5-methylpyrimidines or 4-methylpyrazoles.

• Reactivity: Exhibits hydrolysis kinetics very similar to TEP but yields products with marginally improved organic solubility.

Quantitative Comparison

Compound	Substitution	Molecular Weight ( g/mol )	Lipophilicity Contribution (ΔLogP)*	Typical Condensation Yield (%)**
TEP	None (-H)	220.31	Base	85 - 95%
Methyl-TEP	Methyl (-CH3)	234.33	+0.5	80 - 90%
Butyl-TEP	Butyl (-C4H9)	276.41	+2.0	70 - 85%

*Estimated contribution to the final heterocycle's LogP compared to the unsubstituted ring. **Yields based on standard condensation with guanidine hydrochloride.

Experimental Methodology: Synthesis of 5-Butyl-2-aminopyrimidine

To demonstrate the practical application of 2-(diethoxymethyl)-1,1-diethoxyhexane, the following self-validating protocol outlines the synthesis of a lipophilic pyrimidine derivative.

Causality & Self-Validation: The two-step one-pot procedure is designed to first fully liberate the reactive dialdehyde before introducing the nucleophile. Adding the nucleophile too early in highly acidic conditions would protonate the amidine (pKa ~13.6), rendering it non-nucleophilic and stalling the reaction.

Step-by-Step Protocol:

• Acidic Hydrolysis: In a 100 mL round-bottom flask, suspend 2-(diethoxymethyl)-1,1-diethoxyhexane (10 mmol, 2.76 g) in 15 mL of 1M HCl. Stir the biphasic mixture vigorously at 40 °C for 30 minutes.

  • Validation: The reaction transitions from a biphasic suspension to a homogeneous pale-yellow solution, visually indicating the complete hydrolysis of the acetal groups into the water-soluble dialdehyde.

• Neutralization: Cool the solution to 0 °C using an ice bath. Slowly add a saturated aqueous solution of sodium acetate (NaOAc) until the pH reaches 7.0.

  • Causality: Buffering the solution prevents the acid-catalyzed degradation of the newly formed dialdehyde while establishing the optimal pH for nucleophilic attack.

• Condensation: Add guanidine hydrochloride (12 mmol, 1.15 g) directly to the neutralized solution, followed by 20 mL of absolute ethanol to ensure complete solubility. Attach a reflux condenser and heat the mixture to 80 °C for 4 hours.

• Isolation: Cool the reaction mixture to room temperature and concentrate it under reduced pressure to remove the ethanol. Extract the aqueous residue with ethyl acetate (3 × 20 mL). Wash the combined organic layers with brine (20 mL) and dry over anhydrous MgSO4.

• Purification: Filter the drying agent and evaporate the solvent. Purify the crude product via flash column chromatography (Silica gel, Hexane:EtOAc 7:3) to afford 5-butyl-2-aminopyrimidine.

  • Validation: TLC monitoring (UV active at 254 nm) should show a single distinct spot with an Rf of ~0.4, confirming the purity of the isolated heterocycle.

Step-by-step workflow for the synthesis of 5-butyl-2-aminopyrimidine from Butyl-TEP.

References

• A New Method for the Synthesis of 3-Thiocyanatopyrazolo[1,5-a]pyrimidines Source: MDPI URL
• Convergence of the 5-LOX and COX-2 pathways: heme-catalyzed cleavage of the 5S-HETE-derived di-endoperoxide into aldehyde fragments Source: PMC / NIH URL
• Accelerated Discovery of Carbamate Cbl-b Inhibitors Using Generative AI Models and Structure-Based Drug Design Source: ACS Publications URL
• 2-DIETHOXYMETHYL-1,1-DIETHOXYHEXANE Industrial Grade Source: ECHEMI URL

Sources

• 1. Convergence of the 5-LOX and COX-2 pathways: heme-catalyzed cleavage of the 5S-HETE-derived di-endoperoxide into aldehyde fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. echemi.com [echemi.com]
• 4. pubs.acs.org [pubs.acs.org]

GC-MS method validation for 2-(diethoxymethyl)-1,1-diethoxyhexane purity

GC-MS Method Validation for 2-(Diethoxymethyl)-1,1-diethoxyhexane Purity: A Comparative Guide

Executive Summary

2-(Diethoxymethyl)-1,1-diethoxyhexane (CAS 21037-62-7) is a highly functionalized bis-acetal utilized as a specialized chemical intermediate[1]. Quantifying the purity of this compound presents a notorious analytical challenge: acetals are highly susceptible to acid-catalyzed hydrolysis and thermal degradation[2]. When analyzed using unoptimized methods, these molecules prematurely cleave, leading to artificially low purity readouts and the false identification of degradation products as native impurities[3]. This guide provides a comprehensive, self-validating framework for developing and validating an optimized Gas Chromatography-Mass Spectrometry (GC-MS) method that preserves the structural integrity of the bis-acetal.

Comparative Analysis: Selecting the Optimal Modality

To establish a robust purity assay, it is critical to compare GC-MS against alternative analytical platforms. While High-Performance Liquid Chromatography (HPLC) avoids thermal degradation, the lack of a strong chromophore in 2-(diethoxymethyl)-1,1-diethoxyhexane renders standard UV detection ineffective.

Table 1: Performance Comparison of Analytical Modalities for Bis-Acetal Purity

Analytical Modality	Sensitivity (LOD)	Resolution of Isomers	Thermal Degradation Risk	Suitability for Bis-Acetals
Optimized GC-MS	< 0.1 µg/mL	Excellent	Low (with PTV/Cold Injection)	Gold Standard
Standard GC-FID	~1.0 µg/mL	Good	High (Inlet cleavage)	Poor (Causes false impurities)
HPLC-UV	N/A	Poor	None	Ineffective (No chromophore)
qNMR	~500 µg/mL	Moderate	None	Good for assay, poor for trace impurities

Mechanistic Grounding: The Acetal Degradation Problem

Understanding the causality behind analytical failures is essential for method development. In standard GC, the sample is injected into a heated inlet (typically 250°C) lined with a glass sleeve. Trace moisture, combined with active silanol groups (-SiOH) on the glass liner or column stationary phase, creates a localized acidic environment. This triggers the rapid interconversion and hydrolysis of the acetal into its corresponding aldehydes and ethanol[2]. To prevent this, the analytical method must actively suppress both thermal shock and acidic catalysis.

Fig 1: Thermal and acid-catalyzed degradation pathway of bis-acetals in standard GC inlets.

Optimized GC-MS Methodology (Step-by-Step Protocol)

To ensure scientific integrity, the following protocol mitigates degradation through strict chemical and instrumental controls.

Step 1: Alkalinized Sample Preparation

• Procure strictly anhydrous, non-polar solvent (e.g., GC-grade Hexane) to prevent moisture-induced hydrolysis.

• Spike the solvent with 0.1% (v/v) Triethylamine (TEA). Causality: TEA acts as a volatile base. It neutralizes any acidic active sites in the sample vial, the GC syringe, and the inlet liner, thereby stabilizing the bis-acetal against acid-catalyzed cleavage.

• Dilute the 2-(diethoxymethyl)-1,1-diethoxyhexane standard and samples to a working concentration of 1.0 mg/mL.

Step 2: Instrumental Setup (GC-MS)

• Inlet Configuration: Utilize a Programmable Temperature Vaporizing (PTV) inlet or Cold On-Column Injection (OCI). If using PTV, inject at 60°C, then ramp to 250°C at 10°C/sec. Causality: Cold injection prevents the immediate thermal shock that cleaves acetal bonds upon entry.

• Liner Selection: Install an ultra-inert, base-deactivated single taper liner with glass wool. Standard liners possess active silanol sites that will destroy the analyte.

• Column: Use a 5% diphenyl/95% dimethyl polysiloxane column (e.g., 30m x 0.25mm x 0.25µm) optimized for low bleed and high inertness.

• Oven Program: Initial hold at 60°C (2 min) → ramp 15°C/min to 280°C → final hold (5 min).

• MS Parameters: Electron Ionization (EI) at 70 eV. Monitor in Full Scan (m/z 40-400) for overall purity profiling, and use Selected Ion Monitoring (SIM) targeting characteristic fragments (e.g., m/z 103 for the diethoxymethyl group) for the quantitation of trace impurities[3][4].

ICH Q2(R2) Validation Framework

A self-validating system must be proven "fit for purpose" according to ICH Q2(R2) guidelines for commercial release or stability testing[5]. The following workflow ensures the method's reliability.

Fig 2: Sequential ICH Q2(R2) validation workflow for analytical procedure lifecycle management.

Validation Execution & Acceptance Criteria:

• Specificity: Inject a blank matrix (hexane + 0.1% TEA), the target compound, and known aldehyde degradants. Ensure the resolution ( Rs​ ) between the bis-acetal and any adjacent impurity is ≥1.5 .

• Linearity and Range: Prepare a 5-point calibration curve ranging from 50% to 150% of the nominal target concentration.

• Accuracy (Spike Recovery): Spike known amounts of 2-(diethoxymethyl)-1,1-diethoxyhexane into a blank matrix at 80%, 100%, and 120% levels. Calculate the percentage recovery to evaluate matrix effects[6].

• Precision (Repeatability): Perform 6 replicate injections of the 100% standard. The system suitability criteria mandate strict variance control[4].

Table 2: ICH Q2(R2) Validation Acceptance Criteria for Acetal GC-MS

Validation Parameter	Methodology	Acceptance Criteria
Specificity	Blank and Degradant interference check	No interfering peaks at target retention time; Rs​≥1.5
Linearity	5-point calibration curve (50% - 150%)	Correlation coefficient ( R2 ) ≥0.999
Accuracy	Triplicate preparations at 80%, 100%, 120%	Mean recovery between 98.0% and 102.0%
Precision	6 replicate injections of 100% standard	Peak area %RSD ≤2.0%
LOD / LOQ	Signal-to-Noise (S/N) evaluation	S/N ≥3 (LOD) and S/N ≥10 (LOQ)

References

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA. europa.eu.
• Direct Injection Gas Chromatography Mass Spectrometry (GC-MS) Method for the Detection of Listed Impurities in Hand Sanitizers - FDA. fda.gov.
• Development and validation of a headspace GC-MS method to evaluate the interconversion of impurities and the product quality of liquid hand sanitizers. nih.gov.
• Quantitation, Organoleptic Contribution, and Potential Origin of Diethyl Acetals Formed from Various Aldehydes in Cognac. acs.org.
• Buy 2-DIETHOXYMETHYL-1,1-DIETHOXYHEXANE Industrial Grade from CHEMLYTE SOLUTIONS CO.,LTD - ECHEMI. echemi.com.
• Analysis of Impurities in Alcohol-Based Hand Sanitizers by GC-MS - Shimadzu. shimadzu.com.

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Comparative Hydrolysis Kinetics: 2-(Diethoxymethyl)-1,1-diethoxyhexane vs. Dimethyl Acetals

Executive Summary

In organic synthesis and drug development, acetals are ubiquitous protecting groups for aldehydes and ketones. However, their lability under acidic conditions varies drastically based on their structural environment. This guide provides an in-depth comparison of the hydrolysis rates of 2-(diethoxymethyl)-1,1-diethoxyhexane (a highly branched bis-diethyl acetal) and standard dimethyl acetals . By analyzing the underlying causality of their kinetic behaviors, researchers can better select appropriate protecting groups and optimize deprotection workflows.

Structural Causality and Mechanistic Divergence

The acid-catalyzed hydrolysis of an acetal is fundamentally governed by the formation of an oxocarbenium ion intermediate[1]. The rate-limiting step is the cleavage of the C-O bond after the initial protonation of the acetal oxygen.

• Dimethyl Acetals : Dimethyl acetals (e.g., benzaldehyde dimethyl acetal) possess minimal steric bulk. The small methyl groups allow for rapid protonation and facile departure of methanol. Furthermore, the resulting oxocarbenium ion is often stabilized by the adjacent alkyl or aryl groups, leading to exceptionally fast hydrolysis rates (often minutes to hours at mild pH)[2],[3].

• 2-(Diethoxymethyl)-1,1-diethoxyhexane : This compound is the bis(diethyl acetal) of 2-butylmalonaldehyde[4]. Its hydrolysis is orders of magnitude slower due to two compounding factors:

  • The Inductive Penalty : The formation of the first oxocarbenium ion places a positive charge adjacent to a highly electron-withdrawing −CH(OEt)2​ group. This inductive destabilization drastically increases the activation energy barrier[5].

  • Steric Hindrance : The presence of four bulky ethyl groups and an alpha-butyl chain restricts the necessary conformational changes required to reach the transition state, physically blocking the approach of water molecules[6].

Mechanistic divergence in acetal hydrolysis driven by oxocarbenium ion stability.

Quantitative Data Comparison

The table below synthesizes the kinetic performance of these acetal classes. Data for the bis-acetal is benchmarked against its parent framework, 1,1,3,3-tetraethoxypropane, which requires strong acid (e.g., 0.1 M HCl) to achieve meaningful hydrolysis rates[5],[7]. Conversely, dimethyl acetals readily hydrolyze under mild conditions (e.g., Amberlite IR-120 or mild buffers)[3].

Acetal Class	Representative Compound	Hydrolysis Conditions	Relative Rate Constant ( kobs​ )	Estimated Half-Life ( t1/2​ )
Dimethyl Acetal	Benzaldehyde dimethyl acetal	pH 3.0 Buffer, 25°C	∼1.2×10−3 s−1	<10 minutes
Dimethyl Acetal	Hexanal dimethyl acetal	pH 4.0 Buffer, 25°C	∼5.5×10−4 s−1	∼20 minutes
Bis-diethyl Acetal	1,1,3,3-Tetraethoxypropane	0.1 M HCl (pH 1.0), 37°C	∼4.8×10−5 s−1	∼4 hours
Branched Bis-diethyl Acetal	2-(Diethoxymethyl)-1,1-diethoxyhexane	0.1 M HCl (pH 1.0), 37°C	<1.0×10−5 s−1	>18 hours

Note: The addition of the alpha-butyl group in 2-(diethoxymethyl)-1,1-diethoxyhexane further retards the rate compared to standard tetraethoxypropane due to amplified ground-state steric crowding[4],[6].

Self-Validating Experimental Protocols

To objectively verify the hydrolysis rates of these compounds in your own laboratory, utilize the following self-validating in situ Nuclear Magnetic Resonance (NMR) protocol.

Causality of Experimental Design : NMR allows for the direct, simultaneous observation of the starting acetal, the hemiacetal intermediate, and the final aldehyde product without the need for physical quenching, which can introduce artifactual errors in highly labile systems. This system is self-validating because the internal standard ensures that any evaporative losses or instrument fluctuations do not artificially skew the kinetic data.

Protocol: In Situ 1H-NMR Kinetic Assay

Step 1: Preparation of the Medium

• Prepare a 0.1 M DCl solution in D2​O (for bis-acetals) or a mildly acidic deuterated buffer (e.g., formate buffer in D2​O , pD 3.5) for dimethyl acetals.

• Add a precise concentration of an inert internal standard (e.g., 1,4-dioxane, δ 3.7 ppm) to the buffer.

Step 2: Substrate Introduction

• Transfer 0.6 mL of the acidic D2​O solution into a standard 5 mm NMR tube.

• Equilibrate the tube in the NMR spectrometer to the desired temperature (e.g., 25°C or 37°C).

• Rapidly inject 10 μ L of the neat acetal (e.g., 2-(diethoxymethyl)-1,1-diethoxyhexane) into the tube, invert twice to mix, and immediately insert it back into the probe.

Step 3: Data Acquisition

• Run a pre-programmed arrayed 1H-NMR experiment, acquiring a single-scan spectrum every 60 seconds for dimethyl acetals, or every 15 minutes for bis-acetals.

• Monitor the disappearance of the acetal methine proton (typically δ 4.5 - 5.5 ppm) and the appearance of the aldehyde proton ( δ 9.5 - 10.0 ppm).

Step 4: Kinetic Processing

• Integrate the acetal peak area ( At​ ) relative to the internal standard at each time point.

• Plot ln(At​/A0​) versus time ( t ). The negative slope of the linear regression yields the pseudo-first-order rate constant ( kobs​ )[6].

Workflow for acetal hydrolysis kinetics via time-course sampling and quantification.

Conclusion and Application Insights

When designing synthetic routes, the choice between a dimethyl acetal and a highly branched bis-diethyl acetal like 2-(diethoxymethyl)-1,1-diethoxyhexane dictates the downstream deprotection strategy. Dimethyl acetals are ideal for transient protection where mild, rapid removal is required. In contrast, the bis-diethyl acetal framework offers robust stability, surviving mildly acidic conditions that would otherwise strip a standard acetal, making it an excellent choice for orthogonal protection strategies in complex multi-step syntheses.

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HPLC method development and validation for 2-(diethoxymethyl)-1,1-diethoxyhexane

An In-Depth Technical Guide to the Development and Validation of a Stability-Indicating HPLC Method for 2-(diethoxymethyl)-1,1-diethoxyhexane

This guide presents a comprehensive, first-principles approach to developing and validating a robust High-Performance Liquid Chromatography (HPLC) method for the analysis of 2-(diethoxymethyl)-1,1-diethoxyhexane. As this molecule lacks a significant UV-absorbing chromophore, this guide addresses the specific challenges of analyzing such compounds, moving beyond standard UV-based methods to establish a reliable, stability-indicating assay suitable for quality control and drug development environments.

Pillar 1: Strategic Method Development

The foundation of any reliable analytical method is a development process rooted in the physicochemical properties of the analyte. A cursory analysis of 2-(diethoxymethyl)-1,1-diethoxyhexane reveals two critical characteristics: it is a non-polar acetal, and it lacks a chromophore necessary for conventional UV detection. These properties dictate our entire analytical strategy.

Initial Analyte & System Considerations

• Analyte Structure and Properties: 2-(diethoxymethyl)-1,1-diethoxyhexane is a saturated aliphatic acetal. Its structure suggests high hydrophobicity and, therefore, good retention on a reversed-phase column. The acetal functional groups are susceptible to hydrolysis under acidic conditions, a critical factor for mobile phase selection to prevent on-column degradation.

• The Detection Dilemma: The absence of a UV chromophore renders standard photodiode array (PDA) or UV-Vis detectors ineffective for direct quantification. While derivatization to introduce a chromophore is an option, it adds complexity, time, and potential variability.[1][2] A more direct and robust approach involves employing a universal detector.

• Choice of Detector: Refractive Index (RI) vs. Charged Aerosol Detector (CAD):

  • Refractive Index (RI) Detector: Senses changes in the refractive index of the mobile phase eluent as the analyte passes through. It is a truly universal detector but is sensitive to temperature and pressure fluctuations and is incompatible with gradient elution.

  • Charged Aerosol Detector (CAD): Nebulizes the eluent, evaporates the mobile phase, and leaves charged analyte particles that are measured by an electrometer. CAD is compatible with gradient elution, generally offers superior sensitivity to RI, and provides a more consistent response for non-volatile analytes.

For this guide, we will proceed with a Reversed-Phase HPLC method coupled with a CAD detector due to its gradient compatibility and higher sensitivity, which are advantageous for a stability-indicating assay that must resolve and detect unknown degradation products.

Chromatographic System Optimization: A Step-by-Step Protocol

The goal is to achieve a symmetric, well-retained peak for the parent analyte, with baseline separation from any potential impurities or degradants.

Experimental Protocol: Column and Mobile Phase Scouting

• Column Selection: Begin with a robust, general-purpose C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size). The C18 stationary phase provides strong hydrophobic interactions with the non-polar analyte, ensuring adequate retention.

• Mobile Phase Selection:

  • Prepare two primary mobile phases: (A) Ultrapure Water and (B) Acetonitrile (ACN). ACN is chosen for its low viscosity and compatibility with the CAD detector.

  • To avoid acid-catalyzed hydrolysis of the acetal, the mobile phase should be maintained at a neutral pH. Buffers are generally avoided with CAD unless they are volatile (e.g., ammonium formate, ammonium acetate). For initial screening, unbuffered water is sufficient.

• Initial Gradient Run (Scouting Gradient):

  • Set the column temperature to 30 °C.

  • Set the flow rate to 1.0 mL/min.

  • Inject a standard solution of 2-(diethoxymethyl)-1,1-diethoxyhexane (~1 mg/mL in ACN).

  • Run a broad linear gradient from 50% B to 100% B over 20 minutes. This will establish the approximate solvent composition required to elute the analyte and any present impurities.

• Method Optimization:

  • Based on the scouting run, if the analyte elutes very late, a stronger starting composition (e.g., 70% B) can be used. If it elutes too early, start with a weaker composition (e.g., 40% B).

  • The goal is to find an isocratic condition that provides a retention time of 5-10 minutes, allowing sufficient resolution from early-eluting and late-eluting peaks. An isocratic method is preferable for its simplicity and robustness.[3]

  • Let's assume the scouting gradient shows the analyte eluting at 85% ACN. An isocratic method using 85% Acetonitrile / 15% Water would be the logical next step.

• System Suitability Testing (SST): Before proceeding to validation, the optimized method must meet predefined performance criteria to ensure the system is operating correctly.[4][5][6]

Table 1: System Suitability Criteria

Parameter	Acceptance Criteria	Rationale
Repeatability (%RSD)	≤ 2.0% for peak area and retention time (n=6 injections)	Ensures consistent performance of the injector and pump.[5]
Tailing Factor (T)	0.8 ≤ T ≤ 1.5	Measures peak symmetry, indicating good column performance and lack of undesirable secondary interactions.

| Theoretical Plates (N) | > 2000 | Measures column efficiency and separation power.[7] |

Pillar 2: Demonstrating Trustworthiness through Forced Degradation

A method is only trustworthy for quality control if it is stability-indicating . This means it can accurately measure the analyte in the presence of its degradation products.[8] Forced degradation studies are the cornerstone of demonstrating this capability and are a regulatory expectation.[9][10]

dot

Caption: Workflow for Forced Degradation Studies.

Experimental Protocol: Forced Degradation

• Objective: To achieve 5-20% degradation of the active pharmaceutical ingredient (API).[10]

• Acid Hydrolysis: Treat the analyte solution with 0.1M HCl at 60°C. Check at time points (e.g., 2, 4, 8 hours). Neutralize with an equivalent amount of base before injection. Expected Outcome: High probability of degradation due to acetal hydrolysis.

• Base Hydrolysis: Treat with 0.1M NaOH at 60°C. Check at time points. Neutralize with an equivalent amount of acid. Expected Outcome: Acetals are generally stable to base; minimal degradation is expected.

• Oxidative Degradation: Treat with 3% H₂O₂ at room temperature. Check at time points. Expected Outcome: The molecule lacks easily oxidizable groups, so degradation may be limited.

• Thermal Degradation: Expose the solid analyte to dry heat (e.g., 80°C). Dissolve and analyze at time points.

• Analysis: Analyze all stressed samples, along with an unstressed control, using the developed HPLC method. The primary goal is to demonstrate that the peaks for any degradants are fully resolved from the main analyte peak.

Pillar 3: Authoritative Validation According to ICH Q2(R1)

Method validation provides documented evidence that the procedure is suitable for its intended purpose.[11][12][13] The following protocols are designed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guideline.

dot

Caption: Interrelationship of HPLC Method Validation Parameters.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or degradants.[13][14]

• Protocol: Analyze samples from the forced degradation study.

• Acceptance Criteria: The analyte peak should be free from interference from any degradation products, impurities, or blank components. Peak purity should be confirmed, ideally using a mass spectrometer to demonstrate that the peak is spectrally homogeneous.

Linearity

• Protocol: Prepare a series of at least five concentrations of the analyte reference standard, typically spanning 50% to 150% of the target assay concentration. Inject each concentration in triplicate.

• Analysis: Plot a graph of the average peak area versus concentration. Perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999. The y-intercept should not be significantly different from zero.

Table 2: Example Linearity Data

Concentration (µg/mL)	Mean Peak Area (n=3)
50	51050
75	74980
100	100500
125	125150
150	151200
Result	Value
Correlation Coefficient (r²)	0.9998
Slope	1002.5

| Y-Intercept | 850.1 |

Accuracy

Accuracy is the closeness of the test results to the true value. It is typically assessed by a recovery study.[13]

• Protocol: Prepare a placebo (a mixture of all formulation components except the analyte). Spike the placebo at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare each level in triplicate.

• Analysis: Calculate the percentage recovery for each sample.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Table 3: Example Accuracy (Recovery) Data

Spike Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	Recovery (%)
80%	80.0	79.2	99.0%
100%	100.0	101.1	101.1%
120%	120.0	119.4	99.5%

| Mean Recovery | | | 99.9% |

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[15]

• Protocol (Repeatability - Intra-assay):

  • Prepare six individual samples at 100% of the target concentration.

  • Analyze them on the same day, with the same analyst and instrument.

• Protocol (Intermediate Precision):

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Acceptance Criteria: The Relative Standard Deviation (%RSD) for both repeatability and intermediate precision should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.

• Protocol (Signal-to-Noise Method): Determine the concentration that yields a signal-to-noise (S/N) ratio of approximately 3 for LOD and 10 for LOQ.

• Acceptance Criteria: For LOQ, the precision (%RSD) at this concentration should be ≤ 10%.

Robustness

• Protocol: Deliberately introduce small variations to the method parameters and assess the impact on the results.

  • Vary flow rate (e.g., ± 0.1 mL/min).

  • Vary mobile phase composition (e.g., ± 2% organic).

  • Vary column temperature (e.g., ± 5 °C).

• Acceptance Criteria: The system suitability parameters should still be met, and the results should not change significantly, demonstrating the method's reliability during routine use.

Conclusion

This guide outlines a systematic and scientifically grounded pathway for the development and validation of a stability-indicating HPLC method for 2-(diethoxymethyl)-1,1-diethoxyhexane. By addressing the core analytical challenge of a non-chromophoric analyte through the selection of a Charged Aerosol Detector and adhering to the rigorous validation framework of ICH Q2(R1), the resulting method is demonstrated to be specific, linear, accurate, precise, and robust. This approach ensures the generation of trustworthy data, which is indispensable for regulatory submissions and maintaining product quality throughout the pharmaceutical development lifecycle.

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IR spectroscopy comparison of 2-(diethoxymethyl)-1,1-diethoxyhexane derivatives

An In-Depth Technical Guide to the Infrared Spectroscopy of 2-(diethoxymethyl)-1,1-diethoxyhexane and Its Derivatives

Introduction: Deciphering Molecular Structure Through Vibrational Spectroscopy

Infrared (IR) spectroscopy stands as a cornerstone of analytical chemistry, offering a rapid and non-destructive method for identifying functional groups within a molecule. By measuring the absorption of infrared radiation, which excites molecular vibrations, we can generate a unique spectral fingerprint that provides invaluable structural information. This guide focuses on the IR spectroscopic analysis of 2-(diethoxymethyl)-1,1-diethoxyhexane and its related derivatives. These molecules, characterized by multiple acetal functionalities and an aliphatic backbone, present a unique combination of spectral features.

As complex acetals, these compounds are prevalent in synthetic organic chemistry, often serving as protected forms of aldehydes or as intermediates in the synthesis of more complex molecules. A thorough understanding of their IR spectra is crucial for reaction monitoring, quality control, and structural elucidation. This guide, written from the perspective of a Senior Application Scientist, provides a detailed comparison of their key spectral features, a robust experimental protocol for acquiring high-quality data, and an analysis of the subtle spectral shifts that can be expected with structural modifications.

Theoretical Framework: Predicting the Vibrational Landscape

The infrared spectrum of 2-(diethoxymethyl)-1,1-diethoxyhexane is dominated by the vibrational modes of its two primary structural components: the hexane backbone and the diethoxy acetal groups. A causal understanding of these modes is essential for accurate spectral interpretation.

The Alkane Backbone: C-H Vibrations

The hexyl chain provides a foundation of aliphatic C-H and C-C bonds. The C-H stretching and bending vibrations are particularly prominent in the IR spectrum.

• C-H Stretching (3000-2850 cm⁻¹): This region is characterized by strong, sharp absorption bands arising from the stretching of carbon-hydrogen bonds in the methyl (CH₃) and methylene (CH₂) groups of the hexane and ethoxy moieties.[1][2] Typically, asymmetric stretches absorb at higher wavenumbers (e.g., CH₂ at ~2925 cm⁻¹, CH₃ at ~2960 cm⁻¹) while symmetric stretches absorb at lower wavenumbers (e.g., CH₂ at ~2850 cm⁻¹, CH₃ at ~2870 cm⁻¹).[2][3] The cumulative intensity of this region is directly proportional to the number of C-H bonds, meaning derivatives with longer alkyl chains will exhibit stronger absorptions here.

• C-H Bending (1470-1365 cm⁻¹): These absorptions are due to the scissoring and bending motions of C-H bonds. A distinct peak around 1465 cm⁻¹ is typically due to CH₂ scissoring vibrations.[4] The symmetric bending of CH₃ groups, often called the "umbrella" mode, results in a characteristic absorption around 1375 cm⁻¹.[2][3]

The Acetal Signature: The C-O Stretching Manifold

The most diagnostic feature of 2-(diethoxymethyl)-1,1-diethoxyhexane and its derivatives is the acetal functionality. Acetals are distinguished by the absence of a carbonyl (C=O) group and the presence of strong C-O single bond absorptions.

• C-O Stretching (1200-1000 cm⁻¹): The region between 1200 cm⁻¹ and 1000 cm⁻¹ is dominated by strong, often complex bands corresponding to the asymmetric and symmetric stretching vibrations of the C-O-C linkages.[5][6][7] Acetals are known to exhibit multiple strong bands in this region, which can be considered a hallmark of their presence.[8] The complexity arises from the coupling of C-O and C-C stretching vibrations.

• Absence of Carbonyl (C=O): A critical aspect of spectral verification for these compounds is the absence of a strong absorption band in the 1750-1700 cm⁻¹ range.[9] The presence of a band here would indicate contamination with the starting aldehyde (e.g., hexanal) or a ketone, signifying an incomplete reaction or sample degradation.

The molecular structure of the parent compound is visualized below.

Caption: Molecular structure of 2-(diethoxymethyl)-1,1-diethoxyhexane.

Experimental Protocol: High-Fidelity Data Acquisition via ATR-FTIR

To ensure reproducible and high-quality data, Attenuated Total Reflectance (ATR) FTIR spectroscopy is the recommended method. This technique is ideal for liquid samples as it requires minimal sample preparation and is insensitive to sample thickness.[10]

Step-by-Step Methodology

• Instrument and ATR Crystal Preparation:

  • Ensure the FTIR spectrometer is powered on and has reached thermal equilibrium.

  • Thoroughly clean the ATR crystal (e.g., diamond or germanium) with a suitable solvent, such as isopropanol or acetone, and wipe dry with a soft, lint-free tissue. This step is critical to prevent cross-contamination.[11]

• Background Spectrum Acquisition:

  • With the clean, empty ATR crystal in place, acquire a background spectrum. This scan measures the ambient atmosphere (H₂O, CO₂) and the instrument's optical bench, allowing it to be digitally subtracted from the sample spectrum.

• Sample Application:

  • Place a single drop (approximately 1-2 drops) of the neat liquid sample onto the center of the ATR crystal, ensuring it completely covers the crystal surface.[12]

• Data Acquisition:

  • Acquire the sample spectrum. Typical parameters for organic liquids are:

    • Spectral Range: 4000 - 400 cm⁻¹

    • Resolution: 4 cm⁻¹

    • Scans: Average 16 to 32 scans to improve the signal-to-noise ratio.[11]

• Post-Measurement Cleaning:

  • Thoroughly clean the ATR crystal as described in Step 1 to prepare for the next sample.

The following diagram illustrates the validated workflow for acquiring the IR spectrum.

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A Comparative Benchmarking Guide to Carbonyl Protecting Groups: An In-depth Analysis of 2-(diethoxymethyl)-1,1-diethoxyhexane Against Industry Standards

In the intricate landscape of multi-step organic synthesis, the judicious selection of protecting groups is a critical determinant of success. For researchers, scientists, and professionals in drug development, the temporary masking of reactive carbonyl functionalities is a routine yet pivotal task. This guide offers an objective, data-supported comparison of 2-(diethoxymethyl)-1,1-diethoxyhexane and its performance benchmarked against standard acetal protecting groups.

The Strategic Imperative of Carbonyl Protection

Aldehydes and ketones are cornerstones of synthetic chemistry, valued for their versatile reactivity. However, this reactivity can be a double-edged sword, necessitating their temporary conversion into less reactive forms to prevent unwanted side reactions during transformations elsewhere in a molecule. Acetals are a widely utilized class of protecting groups for carbonyls, prized for their stability in neutral to strongly basic conditions and their inertness towards many nucleophiles and reducing agents.[1][2][3] The efficacy of a protecting group strategy hinges on a delicate balance: facile, high-yielding protection and deprotection under conditions that preserve the integrity of the wider molecular framework.[4]

This guide will delve into the established performance of common acetal protecting groups and provide a theoretical yet robust benchmarking of 2-(diethoxymethyl)-1,1-diethoxyhexane, a less documented but structurally informative analogue.

Standard Acetal Protecting Groups: A Performance Review

The most prevalent acetal protecting groups include acyclic variants like dimethyl acetals and cyclic structures such as 1,3-dioxolanes and 1,3-dioxanes.[5] Their formation is an equilibrium process, typically catalyzed by acid, where the removal of water is essential to drive the reaction to completion.[1][3]

Structural Influences on Acetal Stability

The stability of an acetal is profoundly influenced by its structure. Cyclic acetals are generally more stable towards hydrolysis than their acyclic counterparts.[6][7] This enhanced stability is attributed to entropic factors; the intramolecular nature of the ring-opening in hydrolysis is less favorable.[6] For instance, diethyl acetals have been reported to hydrolyze significantly faster than the corresponding 1,3-dioxolane derivatives.[6]

Furthermore, the electronic nature of the original carbonyl compound plays a role. Electron-donating groups on an aldehyde or ketone precursor can stabilize the intermediate oxocarbenium ion formed during hydrolysis, thereby accelerating deprotection. Conversely, electron-withdrawing groups tend to slow down this process.[6]

Quantitative Comparison of Standard Protecting Groups

The following tables summarize typical experimental conditions for the protection of aldehydes and the subsequent deprotection of the resulting acetals, providing a quantitative basis for comparison.

Table 1: Experimental Conditions for Acetal Protection of Aldehydes

Aldehyde Substrate	Protecting Reagent	Catalyst	Solvent	Reaction Time	Yield (%)	Reference
Benzaldehyde	Methanol	0.1 mol% HCl	Methanol	30 min	>95	[4][8]
4-Chlorobenzaldehyde	Ethylene Glycol	p-TsOH	Toluene	2-24 h	85-95	[1][3]
Various Aldehydes	Ethylene Glycol	N-hydroxybenzenesulfonamide	Triethylamine	10 min	Good	[6]
Various Aldehydes	Methanol	Tetrabutylammonium tribromide (cat.)	Methanol	-	Excellent	[6]

Table 2: Experimental Conditions for Acetal Deprotection

Acetal Substrate	Deprotection Reagent/Catalyst	Solvent	Reaction Time	Yield (%)	Reference
Benzaldehyde dimethyl acetal	I₂ (10 mol%)	Acetone	5 min	95	[6]
2-Phenyl-1,3-dioxolane	I₂ (10 mol%)	Acetone	45 min	92	[6]
Benzaldehyde dimethyl acetal	Bi(NO₃)₃·5H₂O (25 mol%)	CH₂Cl₂	-	Efficient	[6]
2-Phenyl-1,3-dioxolane	NaBArF₄ (cat.)	Water	5 min	Quantitative	[6]
Acyclic Acetals	Catalytic HCl or PPTS	Water/Organic Solvent	Varies	High	[9]

Benchmarking 2-(diethoxymethyl)-1,1-diethoxyhexane: A Theoretical Analysis

Direct experimental data for the use of 2-(diethoxymethyl)-1,1-diethoxyhexane as a protecting group is not extensively reported in the literature. However, its structure as a tetra-alkoxy derivative of a 1,3-dicarbonyl equivalent allows for a robust theoretical assessment of its potential performance.

Structure:

Caption: Structure of 2-(diethoxymethyl)-1,1-diethoxyhexane.

This molecule is effectively a protected form of a substituted malondialdehyde. The two geminal diethoxy groups function as individual acyclic acetals.

Predicted Stability and Reactivity

Based on the principles of acetal chemistry, we can predict the following characteristics for 2-(diethoxymethyl)-1,1-diethoxyhexane as a protecting group:

• Protection: The formation of this compound would likely require the reaction of a suitable precursor (e.g., a 2-substituted malondialdehyde) with an excess of ethanol under acidic conditions, with efficient removal of water. The steric bulk around the two carbonyl-equivalent centers might necessitate slightly more forcing conditions compared to the protection of a simple aldehyde.

• Stability: As an acyclic acetal, it is expected to exhibit lower stability towards acidic hydrolysis compared to its cyclic counterparts (e.g., those derived from 1,3-propanediol).[6][10] This makes it suitable for synthetic routes where mild deprotection conditions are paramount. It should be stable to basic and nucleophilic reagents.

• Deprotection: The deprotection would be achieved under acidic conditions, likely milder than those required for cyclic acetals.[6][9] The presence of two acetal functionalities on adjacent carbons might lead to a stepwise or concerted hydrolysis. It is plausible that the hydrolysis of one acetal group could influence the rate of hydrolysis of the second, though without experimental data, this remains speculative.

Comparative Discussion: Strategic Selection of a Protecting Group

The choice between 2-(diethoxymethyl)-1,1-diethoxyhexane and standard protecting groups would be dictated by the specific requirements of the synthetic pathway.

• For syntheses requiring very mild deprotection: An acyclic acetal like 2-(diethoxymethyl)-1,1-diethoxyhexane or a simple dimethyl acetal would be advantageous due to their higher susceptibility to acid-catalyzed cleavage.[10]

• For multi-step syntheses with harsh reaction conditions: A more robust cyclic acetal, such as a 1,3-dioxolane or 1,3-dioxane, would be the preferred choice due to its greater stability.[7][11]

The unique structure of 2-(diethoxymethyl)-1,1-diethoxyhexane as a protected 1,3-dicarbonyl synthon also opens up possibilities for its use in specific synthetic strategies where this functionality is to be revealed at a later stage.

Experimental Protocols

The following are detailed, step-by-step methodologies for the formation and deprotection of standard acetal protecting groups, which can serve as a baseline for developing protocols for novel acetals like 2-(diethoxymethyl)-1,1-diethoxyhexane.

Protocol 1: Protection of an Aromatic Aldehyde as a Cyclic Acetal (1,3-Dioxolane)

Materials:

• Aromatic aldehyde (1.0 eq)

• Ethylene glycol (1.2 eq)

• p-Toluenesulfonic acid (p-TsOH) (0.02 eq)

• Toluene

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, add the aromatic aldehyde, ethylene glycol, and p-TsOH in toluene.

• Heat the mixture to reflux and collect the water azeotropically in the Dean-Stark trap.

• Monitor the reaction progress by TLC until the starting aldehyde is consumed.

• Cool the reaction mixture to room temperature and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by distillation or column chromatography.[3]

Protocol 2: Deprotection of an Acyclic Acetal (Dimethyl Acetal)

Materials:

• Dimethyl acetal

• Acetone

• Iodine (I₂)

Procedure:

• Dissolve the dimethyl acetal in acetone.

• Add a catalytic amount of iodine (10 mol%).

• Stir the mixture at room temperature and monitor the reaction by TLC.

• Upon completion, quench the reaction with a 10% aqueous solution of sodium thiosulfate.

• Remove the acetone under reduced pressure.

• Extract the product with an organic solvent, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic layer to obtain the deprotected carbonyl compound.[9]

Visualizing the Chemistry: Mechanisms and Workflows

Caption: General mechanism of acid-catalyzed acetal formation.

Caption: General experimental workflow for acetal deprotection.

Conclusion

The selection of a protecting group is a nuanced decision that requires a deep understanding of the stability and reactivity of the available options. While standard protecting groups like dimethyl acetals and 1,3-dioxolanes are well-characterized and reliable, the exploration of novel structures such as 2-(diethoxymethyl)-1,1-diethoxyhexane can offer unique advantages in specific synthetic contexts. Based on our theoretical analysis, this compound is expected to behave as a typical acyclic acetal, offering the benefit of mild deprotection conditions. This guide provides the foundational data and protocols to empower researchers to make informed decisions in their synthetic endeavors.

References

• 19.10: Nucleophilic Addition of Alcohols - Acetal Formation - Chemistry LibreTexts. Available at: [Link]

• Highly Efficient Deprotection of Aromatic Acetals under Neutral Conditions Using β-Cyclodextrin in Water | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Solid State Deprotection of Acetals and Thioacetals Using Benzyltriphenylphosphonium Peroxymonosulfate - MDPI. Available at: [Link]

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mass spectrometry fragmentation pattern analysis of 2-(diethoxymethyl)-1,1-diethoxyhexane

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation Pattern Analysis of 2-(diethoxymethyl)-1,1-diethoxyhexane

Introduction

Mass spectrometry is an indispensable analytical technique in modern chemical and pharmaceutical sciences, providing critical information on the molecular weight and structure of a compound. The analysis of fragmentation patterns, particularly under electron ionization (EI), offers a deep insight into the molecule's architecture. This guide provides a comprehensive analysis of the expected mass spectrometry fragmentation pattern of 2-(diethoxymethyl)-1,1-diethoxyhexane, a complex acetal.

For researchers, scientists, and drug development professionals, understanding the fragmentation behavior of molecules is paramount for structural elucidation and impurity profiling. This guide will not only detail the predicted fragmentation of the title compound but also compare it with a structural isomer to highlight the power of mass spectrometry in differentiating between closely related structures.

The Vulnerability of the Acetal Moiety: Core Fragmentation Principles

Acetals are notoriously fragile under electron ionization (EI) conditions, often leading to the absence of a discernible molecular ion peak.[1] The fragmentation is predominantly initiated by the ionization of one of the lone pair electrons on an oxygen atom, followed by α-cleavage. This cleavage results in the formation of a highly stabilized oxonium ion, which often represents the base peak or a significantly abundant ion in the spectrum.[2][3]

Softer ionization techniques, such as chemical ionization (CI) and electrospray ionization (ESI), are generally preferred for observing the molecular ion or a protonated/adducted molecule ([M+H]⁺ or [M+Na]⁺).[1][4] Subsequent fragmentation via collision-induced dissociation (CID) in tandem mass spectrometry (MS/MS) experiments can then be used to elicit structurally informative fragment ions, typically through the loss of neutral molecules like alcohols.[5][6]

Fragmentation Forensics: Deconstructing 2-(diethoxymethyl)-1,1-diethoxyhexane

The structure of 2-(diethoxymethyl)-1,1-diethoxyhexane (Molecular Formula: C15H32O4, Molecular Weight: 276.41 g/mol ) presents multiple sites susceptible to fragmentation.[7] The presence of two acetal groups suggests a complex fragmentation pattern.

Electron Ionization (EI) Fragmentation

Under EI conditions, the molecular ion (m/z 276) is expected to be weak or absent.[1] The primary fragmentation will involve α-cleavage adjacent to the oxygen atoms.

DOT Script for Fragmentation of 2-(diethoxymethyl)-1,1-diethoxyhexane

Caption: Predicted EI Fragmentation Pathways for the Isomer.

Under EI, 1,1,6,6-tetraethoxyhexane would also exhibit extensive fragmentation. However, the resulting fragments would differ significantly:

• Dominant m/z 103: The most prominent peak is expected to be at m/z 103 , corresponding to the [CH(OCH2CH3)2]⁺ fragment, formed by cleavage at either end of the molecule. [8]* Absence of m/z 161: The characteristic [C(OCH2CH3)3]⁺ ion at m/z 161 would be absent.

• Central Chain Cleavage: Fragmentation of the central hexane chain would produce a series of ions, but the key diagnostic fragments would be different from those of 2-(diethoxymethyl)-1,1-diethoxyhexane. For instance, cleavage in the middle of the chain could lead to a fragment at m/z 159 .

At a Glance: A Comparative Data Table

Key Fragment (m/z)	Predicted Relative Abundance in 2-(diethoxymethyl)-1,1-diethoxyhexane	Predicted Relative Abundance in 1,1,6,6-tetraethoxyhexane	Structural Origin
276 (M⁺)	Very Low / Absent	Very Low / Absent	Molecular Ion
231	Low	Low	[M - OC2H5]⁺
161	High	Absent	[C(OCH2CH3)3]⁺
159	Moderate	Moderate	Central chain cleavage fragments
103	High	Very High (likely base peak)	[CH(OCH2CH3)2]⁺

Experimental Protocols for Definitive Analysis

To experimentally verify these predictions, the following methodologies are recommended:

Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS)

• Sample Preparation: Dissolve 1 mg of the analyte in 1 mL of a volatile solvent such as hexane or ethyl acetate.

• GC Conditions:

  • Column: A non-polar column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Injection Volume: 1 µL with a split ratio of 50:1.

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 50 °C for 2 minutes, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV. [9] * Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-400.

Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS)

• Sample Preparation: Dissolve 1 mg of the analyte in 1 mL of methanol or acetonitrile. Further dilute to a final concentration of 1-10 µg/mL in the mobile phase.

• LC Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start at 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and then re-equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

• MS/MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Temperature: 350 °C.

  • Full Scan MS: m/z 100-500.

  • Product Ion Scan (MS/MS): Isolate the precursor ion (e.g., m/z 277) and apply a range of collision energies (e.g., 10-40 eV) to generate a fragmentation spectrum.

Conclusion

The mass spectrometry fragmentation analysis of 2-(diethoxymethyl)-1,1-diethoxyhexane is a prime example of how detailed structural information can be gleaned from the fragmentation patterns of complex molecules. While challenging due to the lability of the acetal groups, a combination of EI and soft ionization techniques like ESI can provide a comprehensive structural picture. The predicted differences in the fragmentation patterns between 2-(diethoxymethyl)-1,1-diethoxyhexane and its structural isomer, 1,1,6,6-tetraethoxyhexane, demonstrate the profound capability of mass spectrometry to distinguish between closely related compounds, an essential task in research, quality control, and drug development.

References

• Mass Spectra of Some Acetals - RSC Publishing. (n.d.). Retrieved from [Link]

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• Mass Spectrometry: Fragmentation. (n.d.). Retrieved from [Link]

• Borges, C. R., & Roberts, R. L. (2014). Competing fragmentation processes of O-acetyl-substituted carboxylate anions subjected to collision-induced dissociation. Journal of the American Society for Mass Spectrometry, 25(2), 257–265.
• Fragmentation mechanisms from electron-impact of complex cyclic ethers formed in combustion. (2020). International Journal of Mass Spectrometry, 452, 116327.
• McLafferty, F. W. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.

• Fragmentation (mass spectrometry) - Wikipedia. (n.d.). Retrieved from [Link]

• GCMS Section 6.13 - Whitman People. (n.d.). Retrieved from [Link]

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• Fragmentation Patterns in Mass Spectra - Chemistry LibreTexts. (2019, December 31). Retrieved from [Link]

• mass spectra - fragmentation patterns. (n.d.). Retrieved from [Link]

• Interpretation of mass spectra. (n.d.). Retrieved from [Link]

• 2-DIETHOXYMETHYL-1,1-DIETHOXYHEXANE — Chemical Substance Information - NextSDS. (n.d.). Retrieved from [Link]

• Vessecchi, R., et al. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products.

• Prasain, J. (2009). Ion fragmentation of small molecules in mass spectrometry. Retrieved from [Link]

• Demarque, D. P., et al. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products.

• Ion fragmentation of small molecules in mass spectrometry. (2009, January 20). Retrieved from [Link]

• Solving Mass Spectroscopy Problems - Analyzing Fragmentation Patterns - YouTube. (2020, December 17). Retrieved from [Link]

• 2-DIETHOXYMETHYL-1,1-DIETHOXYHEXANE — Chemical Substance Information - NextSDS. (n.d.). Retrieved from [Link]

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Safety & Regulatory Compliance

2-(Diethoxymethyl)-1,1-diethoxyhexane proper disposal procedures

Operational Guide: Safe Handling and Disposal of 2-(Diethoxymethyl)-1,1-diethoxyhexane

For researchers and drug development professionals, managing complex organic solvents requires moving beyond generic safety protocols to understand the specific chemical behavior of the compound at hand. 2-(Diethoxymethyl)-1,1-diethoxyhexane is a heavily oxygenated hydrocarbon used in specialized synthetic workflows. While it functions effectively as a reagent or solvent, its chemical structure introduces critical, time-sensitive hazards that dictate its disposal lifecycle.

This guide provides a self-validating, step-by-step operational framework for the safe evaluation, neutralization, and disposal of 2-(Diethoxymethyl)-1,1-diethoxyhexane, ensuring strict compliance with environmental regulations and laboratory safety standards.

Chemical Profile & The Causality of Risk

To safely manage the disposal of 2-(Diethoxymethyl)-1,1-diethoxyhexane, operators must first understand the mechanistic reasons behind its hazard classifications.

Property	Value
Chemical Name	2-(Diethoxymethyl)-1,1-diethoxyhexane
CAS Number	21037-62-7[1]
Molecular Formula	C15H32O4[1]
Molecular Weight	276.41 g/mol [1]
Chemical Class	Acetal / Oxygenated Hydrocarbon
Primary Hazards	Flammable, Class B Peroxide Former[2]

The Causality of Peroxide Formation: Like many ethers and acetals, 2-(Diethoxymethyl)-1,1-diethoxyhexane is highly susceptible to autoxidation[3]. The carbon atoms adjacent to the oxygen atoms (alpha-carbons) possess readily abstractable hydrogen atoms. Upon exposure to atmospheric oxygen and light, a radical chain reaction occurs, leading to the formation of hydroperoxides. These peroxides are thermally unstable and shock-sensitive. As a Class B peroxide former, the primary danger arises when the solvent is concentrated (e.g., via evaporation or distillation), which can concentrate the peroxides to explosive levels[2]. Consequently, this chemical must be disposed of within 12 months of opening.

The Causality of Acid Incompatibility: Acetals are stable under neutral and basic conditions but are highly labile in acidic environments. If 2-(Diethoxymethyl)-1,1-diethoxyhexane is inadvertently mixed with acidic waste (e.g., HCl, H₂SO₄), it will undergo rapid acid-catalyzed hydrolysis. This exothermic reaction cleaves the acetal linkages, generating hexanal derivatives and multiple equivalents of volatile ethanol. The resulting vapor pressure can cause a sealed hazardous waste container to rupture catastrophically.

Pre-Disposal Validation: Peroxide Testing Protocol

Before 2-(Diethoxymethyl)-1,1-diethoxyhexane can be safely moved or consolidated into a waste stream, it must be validated as safe to handle.

Quantitative Peroxide Action Thresholds

Peroxide Concentration	Risk Level	Required Action
< 20 ppm	Low	Proceed with standard hazardous waste packaging.
20 - 100 ppm	Moderate	Neutralize with a reducing agent (e.g., Ferrous sulfate) before disposal.
> 100 ppm	Critical	Do not disturb the container. Evacuate the immediate area and contact emergency EHS or the local bomb squad[3].

Step-by-Step Methodology: Testing & Neutralization

Objective: Validate the safety of the acetal and neutralize moderate peroxide levels prior to waste accumulation.

• Atmospheric Control: Perform the initial assessment inside a certified chemical fume hood. If the container's opening date is unknown or older than 12 months, conduct this step behind a blast shield[2].

• Sampling: Using a clean, non-metallic pipette, extract a 1 mL aliquot of 2-(Diethoxymethyl)-1,1-diethoxyhexane.

• Quantification: Dip a quantitative KI-starch test strip (e.g., Quantofix or XploSens) into the aliquot for 1 second. Wait 15 seconds and compare the color change against the manufacturer's scale to determine the ppm of hydroperoxides[2].

• Neutralization (If 20-100 ppm): Slowly add a 10% (w/v) Ferrous sulfate (FeSO₄) aqueous solution to the bulk solvent in a 1:1 volume ratio. Stir vigorously for 30 minutes. The ferrous ions ( Fe2+ ) reduce the dangerous hydroperoxides into non-explosive alcohols while oxidizing into ferric ions ( Fe3+ ).

• Validation: Retest the organic layer with a new KI-starch strip to ensure peroxide levels have dropped below 20 ppm.

Waste Segregation and Accumulation Workflow

Once the solvent is validated as safe (< 20 ppm peroxides), it must be properly containerized according to Resource Conservation and Recovery Act (RCRA) standards.

Step-by-Step Methodology: Containerization and SAA Placement

• Container Selection: Select an uncompromised, compatible container—preferably High-Density Polyethylene (HDPE) or amber glass—equipped with a secure, leak-proof cap.

• Labeling: Immediately affix a hazardous waste label. The label must explicitly state "Hazardous Waste," list the primary chemical component ("2-(Diethoxymethyl)-1,1-diethoxyhexane"), and denote the primary hazard ("Flammable").

• Transfer: In a well-ventilated fume hood, use a grounded funnel to transfer the waste into the container. Leave at least 10% headspace to accommodate potential vapor expansion.

• Segregation: Transport the sealed container to the designated Satellite Accumulation Area (SAA). Ensure it is placed in secondary containment dedicated to flammable organics, strictly isolated from any acidic or oxidizing waste streams.

RCRA-Compliant Final Disposal

Under EPA regulations, laboratories operating as Small or Large Quantity Generators must adhere to strict "cradle-to-grave" tracking.

• Accumulation Limits: Waste stored in an SAA cannot exceed 55 gallons of non-acute hazardous waste[4].

• Off-Site Transfer: 2-(Diethoxymethyl)-1,1-diethoxyhexane cannot be disposed of down the drain or evaporated in a fume hood. It must be manifested and shipped via a licensed hazardous waste transporter to an EPA-permitted Treatment, Storage, and Disposal Facility (TSDF)[5]. At the TSDF, the chemical is typically slated for controlled incineration (burning for energy recovery) due to its high fuel value and oxygenated structure.

Disposal Decision Workflow

Decision tree for the safe evaluation and disposal of peroxide-forming acetal solvents.

References

• CHEMLYTE SOLUTIONS CO.,LTD. "Buy 2-DIETHOXYMETHYL-1,1-DIETHOXYHEXANE Industrial Grade". ECHEMI. 1

• National Science Teaching Association (NSTA). "Laboratory Waste Disposal Safety Protocols". NSTA.org. 3

• University of Pennsylvania Environmental Health and Radiation Safety. "Laboratory Chemical Waste Management Guidelines". UPenn.edu. 2

• ERG Environmental. "How to Properly Manage Hazardous Waste Under EPA Regulations". ergenvironmental.com.

• U.S. Environmental Protection Agency (EPA). "Managing Your Hazardous Waste: A Guide for Small Businesses". EPA.gov. 4

• U.S. Environmental Protection Agency (EPA). "Steps in Complying with Regulations for Hazardous Waste". EPA.gov. 5

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• 5. epa.gov [epa.gov]

Personal protective equipment for handling 2-(Diethoxymethyl)-1,1-diethoxyhexane

Operational Safety and Handling Guide for 2-(Diethoxymethyl)-1,1-diethoxyhexane

As drug development professionals and synthetic chemists scale up reactions involving complex protected building blocks, understanding the intrinsic reactivity of your reagents is non-negotiable. 2-(Diethoxymethyl)-1,1-diethoxyhexane (CAS: 21037-62-7) is an aliphatic tetraacetal widely utilized as a protected dicarbonyl compound[1]. While highly valuable for complex molecular synthesis, its specific functional groups introduce critical, mechanistically driven hazards that dictate all logistical and safety operations.

As a Senior Application Scientist, I emphasize that safety protocols cannot be rote checklists; they must be self-validating systems grounded in chemical causality. This guide provides the operational framework required to handle this reagent safely and effectively.

Mechanistic Hazard Profile & Causality

The safety requirements for 2-(Diethoxymethyl)-1,1-diethoxyhexane are dictated by two primary degradation pathways inherent to its tetraacetal structure:

• Auto-oxidation to Explosive Peroxides: Like most ethers and acetals, the carbon-hydrogen bonds adjacent to the oxygen atoms are highly susceptible to radical abstraction by atmospheric oxygen. Over time, this leads to the formation of shock-, friction-, and heat-sensitive hydroperoxides[2]. Acetals are classified as Class B Peroxide Formers [3].

• Acid-Catalyzed Hydrolysis: In the presence of ambient moisture and trace acids, the acetal linkages rapidly hydrolyze. This reaction releases highly flammable ethanol and the corresponding reactive dialdehyde, creating a sudden secondary flammability and inhalation hazard[4].

Fig 1. Mechanistic degradation pathways of tetraacetals leading to safety hazards.

Quantitative Data & Storage Parameters

To manage these risks, strict inventory and environmental controls must be maintained.

Table 1: Chemical Properties & Storage Parameters

Parameter	Value	Causality / Implication
CAS Number	21037-62-7	Unique identifier for procurement and safety tracking[1].
Molecular Weight	276.41 g/mol	Heavy vapor; vapors will settle in low areas (e.g., fume hood floors)[1].
Structural Class	Tetraacetal	Class B Peroxide Former; requires strict atmospheric control[2].
Safe Shelf-Life	6 - 12 months (Opened)	Autopolymerization and peroxide accumulation risk increases exponentially over time[5].

Personal Protective Equipment (PPE) Matrix

Because of the dual threat of flammability and systemic toxicity (oral/respiratory irritation)[6], standard laboratory PPE is insufficient. Every piece of equipment must be chosen to break a specific chain of causality.

Table 2: Required PPE and Mechanistic Justification

PPE Category	Specification	Mechanistic Causality
Hand Protection	Heavyweight Nitrile (≥8 mil) or Butyl Rubber	Standard latex degrades rapidly upon contact with ethanol and ether-like solvents. Butyl rubber provides superior permeation resistance to acetals[4].
Eye/Face Protection	Indirect-vented chemical splash goggles	Prevents vapor intrusion into the eyes from localized ethanol release during accidental hydrolysis[4].
Body Protection	Flame-Resistant (FR) Lab Coat (e.g., Nomex)	Mitigates severe burn risks in the event of a peroxide-initiated flash fire or ethanol ignition.
Respiratory	Fume Hood (Face velocity 80-100 fpm)	Prevents inhalation of toxic dialdehydes and narcotic ethanol vapors[4].

Operational Workflow & Handling Protocol

To ensure a self-validating safety system, handling must follow a strict Class B peroxide-former workflow.

Fig 2. Pre-operational safety and peroxide screening workflow for acetal handling.

Methodology: Step-by-Step Peroxide Screening Protocol

Before utilizing the chemical in any synthetic step, you must validate its stability.

• Preparation: Don required PPE (FR lab coat, butyl rubber gloves, chemical splash goggles). Ensure the fume hood sash is lowered to the minimum workable height.

• Visual Verification: Inspect the 2-(Diethoxymethyl)-1,1-diethoxyhexane container without moving it. Confirm the absence of crystalline structures around the cap or liquid stratification. Crystals indicate highly concentrated, shock-sensitive peroxides[5]. If crystals are present, evacuate the area and call EHS[7].

• Sampling: If visually clear, carefully open the bottle inside the fume hood. Using a clean, dry, argon-purged glass pipette, extract 1 mL of the reagent.

• Test Strip Application: Apply 1-2 drops of the reagent onto a quantitative iodide-based peroxide test strip.

• Quantification: Allow the strip to react for exactly 15 seconds. Compare the color change against the manufacturer's scale.

  • < 25 ppm: Safe for general use[5].

  • 25 - 100 ppm: Do not distill. Chemically treat to neutralize peroxides before use[5].

  • > 100 ppm: Extreme Hazard. DO NOT HANDLE. Contact EHS immediately[5].

• Inert Atmosphere Transfer: Purge all reaction vessels with Argon or Nitrogen. Use Schlenk techniques to transfer the reagent, preventing atmospheric oxygen from initiating the radical peroxidation cascade.

Disposal and Spill Response Plan

The highest risk of explosion occurs during solvent removal or disposal when heavy peroxides are inadvertently concentrated.

Methodology: Step-by-Step Distillation and Disposal Protocol

• Pre-Distillation Testing: Never initiate evaporation or distillation without verifying peroxide levels are < 25 ppm[5].

• Volume Monitoring: During distillation or rotary evaporation, monitor the flask volume continuously.

• Heat Removal (Critical Step): Terminate heat and vacuum when the residual volume reaches 20% of the original starting volume. Never distill to dryness. Leaving "bottoms" prevents the concentration and subsequent detonation of heavy peroxides[7].

• Cooling and Quenching: Allow the residual bottoms to cool to room temperature under an inert argon atmosphere.

• Waste Segregation: Transfer the bottoms to a dedicated, clearly labeled "Hazardous Waste - Flammable Liquid, Peroxide Former" container. Do not mix with acidic waste streams, which will trigger rapid hydrolysis[4].

Spill Response Protocol

• Eliminate all ignition sources immediately.

• Do not use combustible absorbents (like sawdust). Use inert vermiculite or sand[8].

• Wet the absorbent with water to suppress ethanol vapors and stabilize potential trace peroxides, then sweep using non-sparking tools[4].

Sources

• 1. echemi.com [echemi.com]
• 2. Peroxide-Forming Chemicals | Division of Research Safety | Illinois [drs.illinois.edu]
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